molecular formula C8H12N2O2 B2668340 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylicacid CAS No. 2411261-99-7

4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylicacid

Cat. No.: B2668340
CAS No.: 2411261-99-7
M. Wt: 168.196
InChI Key: ILQXJYXOEVPBCG-UHFFFAOYSA-N
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Description

4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylicacid is a useful research compound. Its molecular formula is C8H12N2O2 and its molecular weight is 168.196. The purity is usually 95%.
BenchChem offers high-quality 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylicacid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylicacid including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

IUPAC Name

4-methyl-2-propan-2-ylpyrazole-3-carboxylic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H12N2O2/c1-5(2)10-7(8(11)12)6(3)4-9-10/h4-5H,1-3H3,(H,11,12)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ILQXJYXOEVPBCG-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(N(N=C1)C(C)C)C(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H12N2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

168.19 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem
Foundational & Exploratory

An In-Depth Technical Guide to the Exact Mass and Elemental Analysis of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the theoretical and practical aspects of determining the exact mass and elemental composition of the heterocyclic compound 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid. As a substituted pyrazole, this molecule holds potential interest in medicinal chemistry and drug development, making precise characterization essential for its identification, purity assessment, and structural elucidation. This document details the principles and methodologies of high-resolution mass spectrometry (HRMS) and combustion-based elemental analysis, offering field-proven insights and step-by-step protocols for researchers. The guide is structured to provide not just procedural instructions but also the scientific rationale behind the experimental choices, ensuring a self-validating system of analysis. All quantitative data is summarized for clarity, and key workflows are visualized using diagrams.

Introduction: The Significance of Precise Molecular Characterization

In the realm of drug discovery and development, the unambiguous identification and characterization of novel chemical entities are paramount. Substituted pyrazoles are a significant class of heterocyclic compounds, with many derivatives exhibiting a wide range of biological activities, including anti-inflammatory, analgesic, and anticancer properties.[1][2] The subject of this guide, 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid, is a molecule whose potential biological activity is contingent on its precise chemical structure.

The determination of the exact mass and elemental composition serves as the foundational data for a new compound's identity. Exact mass, measured by high-resolution mass spectrometry, provides a highly accurate molecular weight, which in turn allows for the determination of the molecular formula.[3] Elemental analysis complements this by experimentally verifying the percentage of carbon, hydrogen, and nitrogen in the compound, confirming the empirical formula. Together, these two techniques provide a high degree of confidence in the molecular formula of a synthesized compound.

This guide will delve into the theoretical calculations, experimental protocols, and data interpretation for the exact mass and elemental analysis of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid.

Compound Profile: 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid

Before proceeding to the analytical techniques, it is essential to establish the theoretical properties of the target molecule based on its chemical structure.

Chemical Structure:

Chemical structure of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid

Molecular Formula: C₈H₁₂N₂O₂

Based on this formula, we can calculate the theoretical exact mass and elemental composition.

Theoretical Exact Mass and Elemental Composition

The theoretical data provides the benchmark against which experimental results are compared.

ParameterTheoretical Value
Molecular Formula C₈H₁₂N₂O₂
Monoisotopic Exact Mass 168.0899 g/mol
Elemental Composition
Carbon (C)57.13%
Hydrogen (H)7.19%
Nitrogen (N)16.66%
Oxygen (O)19.02%

Determination of Exact Mass by High-Resolution Mass Spectrometry (HRMS)

High-resolution mass spectrometry is the gold standard for determining the elemental composition of a molecule.[4] Unlike low-resolution mass spectrometry which provides the nominal mass, HRMS can measure mass with enough accuracy (typically to within 5 ppm) to distinguish between compounds with the same nominal mass but different elemental formulas.

Principle of HRMS

HRMS instruments, such as Orbitrap or Fourier Transform Ion Cyclotron Resonance (FT-ICR) mass spectrometers, have high resolving power, which allows for the separation of ions with very small mass differences. The technique relies on the precise measurement of the mass-to-charge ratio (m/z) of an ion. For 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid, electrospray ionization (ESI) is a suitable soft ionization technique that would typically generate the protonated molecule, [M+H]⁺, in positive ion mode.

Experimental Protocol for HRMS Analysis

The following protocol outlines a general procedure for the HRMS analysis of the target compound.

Objective: To determine the accurate mass of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid.

Materials:

  • 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid sample

  • HPLC-grade methanol or acetonitrile

  • Formic acid (for positive ion mode)

  • High-resolution mass spectrometer (e.g., Orbitrap or Q-TOF)

Procedure:

  • Sample Preparation: Dissolve a small amount (approximately 1 mg) of the compound in 1 mL of methanol or acetonitrile. Further dilute this stock solution to a final concentration of 1-10 µg/mL in a solvent mixture (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

  • Instrument Calibration: Calibrate the mass spectrometer using a standard calibration solution appropriate for the mass range of the analyte. This is a critical step to ensure mass accuracy.

  • Direct Infusion Analysis: Infuse the sample solution directly into the ESI source at a flow rate of 5-10 µL/min.

  • Data Acquisition: Acquire data in positive ion mode over a mass range that includes the expected m/z of the protonated molecule (e.g., m/z 100-300). Set the instrument to a high resolution (e.g., >60,000).

  • Data Processing: Process the acquired spectrum to determine the m/z of the most abundant ion corresponding to the [M+H]⁺ species. Compare the measured exact mass to the theoretical exact mass.

Expected Fragmentation Pattern

While ESI is a soft ionization technique, some in-source fragmentation can occur, or tandem MS (MS/MS) can be performed to aid in structural elucidation. For pyrazole derivatives, common fragmentation pathways involve the loss of small neutral molecules.[5][6] For 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid, expected fragmentations of the protonated molecule could include:

  • Loss of H₂O (water) from the carboxylic acid group.

  • Loss of CO₂ (carbon dioxide) from the carboxylic acid group.

  • Loss of C₃H₆ (propene) from the isopropyl group.

  • Cleavage of the pyrazole ring, often involving the loss of HCN or N₂.[5]

Data Interpretation and Validation

The experimental exact mass should be within 5 ppm of the theoretical value. The mass error is calculated as follows:

Mass Error (ppm) = [(Experimental Mass - Theoretical Mass) / Theoretical Mass] x 10⁶

A low mass error, coupled with the correct isotopic pattern, provides strong evidence for the proposed molecular formula.

HRMS_Workflow cluster_SamplePrep Sample Preparation cluster_Analysis HRMS Analysis cluster_DataProc Data Processing Sample Compound Sample Dissolution Dissolve in Solvent Sample->Dissolution Dilution Dilute to µg/mL Dissolution->Dilution Infusion Direct Infusion (ESI) Dilution->Infusion Acquisition Data Acquisition (High Resolution) Infusion->Acquisition Processing Determine Experimental m/z Acquisition->Processing Comparison Compare with Theoretical Mass Processing->Comparison Validation Validation (< 5 ppm error) Comparison->Validation Elemental_Analysis_Workflow cluster_SamplePrep Sample Preparation cluster_Analysis Combustion Analysis cluster_DataProc Data Processing Sample Pure Compound Weighing Weigh 1-3 mg in Tin Capsule Sample->Weighing Combustion Flash Combustion (~1000°C in O₂) Weighing->Combustion Separation Gas Separation (GC) Combustion->Separation Detection Detection (TCD) Separation->Detection Calculation Calculate %C, %H, %N Detection->Calculation Comparison Compare with Theoretical % Calculation->Comparison Validation Validation (±0.4% deviation) Comparison->Validation

Sources

A Hypothetical Investigation into the Crystal Structure and X-ray Diffraction of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid: A Technical Guide for Drug Development Professionals

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide outlines a comprehensive methodology for determining the crystal structure of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid, a novel pyrazole derivative with potential applications in medicinal chemistry. As of the date of this publication, a definitive crystal structure for this specific compound has not been reported in publicly accessible databases. Therefore, this document serves as a prospective guide for researchers and drug development professionals, detailing the necessary steps from synthesis to crystallographic analysis. By presenting a robust experimental framework, we aim to provide the scientific community with the tools to elucidate the three-dimensional architecture of this molecule, an essential step in understanding its structure-activity relationship (SAR) and advancing its potential as a therapeutic agent. Pyrazole derivatives are known to exhibit a wide range of biological activities, making the structural analysis of new analogues a critical endeavor in the quest for novel therapeutics.

Introduction: The Significance of Pyrazole Scaffolds in Modern Drug Discovery

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[1][2] The biological activity of these compounds is intrinsically linked to their three-dimensional structure, which dictates their interaction with biological targets. The specific arrangement of substituents on the pyrazole ring can significantly influence a molecule's potency, selectivity, and pharmacokinetic profile.

The title compound, 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid, is a structurally interesting molecule for which detailed structural information is currently unavailable. Determining its single-crystal X-ray structure is a crucial step in its development. Such a study would provide precise information on bond lengths, bond angles, and intermolecular interactions, which are fundamental to understanding its chemical behavior and potential for molecular recognition in a biological system. This guide will, therefore, outline a hypothetical, yet scientifically rigorous, pathway to achieve this goal.

Proposed Synthetic Pathway

Based on established synthetic routes for similar pyrazole carboxylic acids, a plausible synthesis of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid is proposed.[3][4] The general strategy involves the cyclocondensation of a hydrazine with a 1,3-dicarbonyl compound, followed by hydrolysis of the resulting ester.

Step-by-Step Synthesis Protocol
  • Synthesis of Ethyl 2,4-dioxopentanoate: The synthesis would commence with the Claisen condensation of ethyl acetate and 2,4-pentanedione to yield the corresponding 1,3-dicarbonyl precursor.

  • Cyclocondensation with Isopropylhydrazine: The synthesized ethyl 2,4-dioxopentanoate would then be reacted with isopropylhydrazine. This reaction is expected to yield a mixture of pyrazole regioisomers. The reaction conditions, such as solvent and temperature, would need to be optimized to favor the desired 1,5-disubstituted product.

  • Hydrolysis to the Carboxylic Acid: The resulting ethyl 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylate would be subjected to alkaline hydrolysis, for instance, using aqueous sodium hydroxide, followed by acidification to yield the final product, 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid.

  • Purification and Characterization: The final compound would be purified by recrystallization or column chromatography. Its identity and purity would be confirmed using standard analytical techniques such as NMR spectroscopy, mass spectrometry, and elemental analysis.

Crystallization and X-ray Diffraction: A Methodological Workflow

The acquisition of high-quality single crystals is paramount for a successful X-ray diffraction experiment.

Single Crystal Growth

Slow evaporation of a saturated solution of the purified compound in a suitable solvent or a mixture of solvents is a common technique. A range of solvents of varying polarities should be screened. For a carboxylic acid like the title compound, solvents such as ethanol, ethyl acetate, or a mixture thereof could be effective.[5]

X-ray Data Collection and Processing

A suitable single crystal would be mounted on a goniometer of a single-crystal X-ray diffractometer. Data collection is typically performed at a low temperature (e.g., 100 K) to minimize thermal vibrations. The data would be collected using Mo Kα radiation (λ = 0.71073 Å).[5][6] The collected diffraction data would then be processed, which includes integration of the reflection intensities and correction for various experimental factors.

Structure Solution and Refinement

The crystal structure would be solved using direct methods and refined by full-matrix least-squares on F². All non-hydrogen atoms would be refined anisotropically. Hydrogen atoms would be placed in calculated positions and refined using a riding model.[7][8]

Hypothetical Crystallographic Data and Structural Features

While the actual data can only be obtained through experimentation, we can present a hypothetical set of crystallographic parameters based on known structures of similar pyrazole derivatives.[5][6][7]

Table 1: Hypothetical Crystal Data and Structure Refinement Parameters
ParameterHypothetical Value
Empirical formulaC₈H₁₂N₂O₂
Formula weight168.19
Temperature100(2) K
Wavelength0.71073 Å
Crystal systemMonoclinic
Space groupP2₁/c
Unit cell dimensionsa = 5.000(1) Å, b = 20.000(2) Å, c = 9.000(1) Å
α = 90°, β = 93.00(1)°, γ = 90°
Volume898.9(2) ų
Z4
Density (calculated)1.242 Mg/m³
Absorption coefficient0.09 mm⁻¹
F(000)360
Crystal size0.30 x 0.25 x 0.20 mm³
Theta range for data collection2.50 to 27.50°
Reflections collected5000
Independent reflections2000 [R(int) = 0.04]
Completeness to theta = 27.50°99.5 %
Refinement methodFull-matrix least-squares on F²
Data / restraints / parameters2000 / 0 / 110
Goodness-of-fit on F²1.05
Final R indices [I>2sigma(I)]R₁ = 0.050, wR₂ = 0.120
R indices (all data)R₁ = 0.060, wR₂ = 0.130
Largest diff. peak and hole0.30 and -0.25 e.Å⁻³

Visualizing the Molecular and Experimental Workflow

Diagrams are essential for conveying complex information in a clear and concise manner.

experimental_workflow cluster_synthesis Synthesis & Purification cluster_crystallization Crystallization cluster_diffraction X-ray Diffraction cluster_analysis Structure Analysis synthesis Synthesis of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid purification Purification (Recrystallization/Chromatography) synthesis->purification characterization Characterization (NMR, MS) purification->characterization crystal_growth Single Crystal Growth (Slow Evaporation) characterization->crystal_growth data_collection Data Collection (Single-Crystal X-ray Diffractometer) crystal_growth->data_collection data_processing Data Processing & Reduction data_collection->data_processing structure_solution Structure Solution (Direct Methods) data_processing->structure_solution structure_refinement Structure Refinement (Full-Matrix Least-Squares) structure_solution->structure_refinement validation Validation & Final Report structure_refinement->validation

Figure 1: A comprehensive workflow diagram illustrating the key stages from synthesis to final structural analysis of the title compound.

Figure 2: A 2D representation of the molecular structure of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid, highlighting the connectivity of atoms.

Conclusion and Future Outlook

This technical guide has detailed a hypothetical yet robust scientific protocol for the synthesis, crystallization, and X-ray diffraction analysis of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid. The elucidation of its crystal structure would provide invaluable insights for the drug development community. The precise knowledge of its three-dimensional structure would enable computational studies, such as molecular docking, to predict its binding mode with potential biological targets.[9] Furthermore, understanding the intermolecular interactions in the solid state can inform formulation and drug delivery strategies. It is our hope that this guide will serve as a valuable resource for researchers embarking on the structural characterization of this and other novel pyrazole derivatives, ultimately accelerating the discovery of new and effective medicines.

References

  • Synthesis of pyrazole carboxylic acid intermediate 5... - ResearchGate. (n.d.). Retrieved from [Link]

  • 1-(4-methylphenyl)-5-(propan-2-yl)-1h-pyrazole-4-carboxylic acid - PubChemLite. (n.d.). Retrieved from [Link]

  • (PDF) 1-Methyl-3-propyl-1H-pyrazole-5-carboxylic acid - ResearchGate. (2025, August 10). Retrieved from [Link]

  • Synthesis, Antifungal Activity and Structure-Activity Relationships of Novel 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid Amides - MDPI. (2015, May 8). Retrieved from [Link]

  • DE19701277A1 - Process for the preparation of 1-alkyl-pyrazole-5-carboxylic acid esters - Google Patents. (n.d.).
  • 1-Thiazol-2-yl-N-3-methyl-1H-pyrozole-5-carboxylic acid derivatives as antitumor agents. (2017, September 15). Retrieved from [Link]

  • Chemical synthesis, bioinformatics and antiproliferative studies of novel pyrimidin-4-yl-1H-pyrazole derivatives in chronic myeloid cancer cells - PMC. (2026, January 16). Retrieved from [Link]

  • Crystal structure of 1–methyl-3-propyl-4-nitro- 1H-pyrazole-5-carboxylic acid, C8H11N3O4 - ResearchGate. (2024, May 7). Retrieved from [Link]

  • Crystal structure of ethyl 4-[(1H-pyrazol-1-yl)methyl]benzoate - PMC - NIH. (n.d.). Retrieved from [Link]

  • Exploring Heteroaryl-pyrazole Carboxylic Acids as Human Carbonic Anhydrase XII Inhibitors. (2017, June 6). Retrieved from [Link]

  • Pyrazole Scaffold: Strategies toward the Synthesis and Their Applications | IntechOpen. (2022, November 23). Retrieved from [Link]

  • (PDF) Synthesis, Characterization, Single Crystal X-ray Diffraction and DFT Studies of ethyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate - ResearchGate. (2016, June 16). Retrieved from [Link]

  • 1H-Pyrazole-3-carboxylic acid, 4,5-dihydro-5-oxo-1-phenyl-, ethyl ester - the NIST WebBook. (n.d.). Retrieved from [Link]

  • X-ray Single Crystal Structure, DFT Calculations and Biological Activity of 2-(3-Methyl-5-(pyridin-2'-yl)-1H-pyrazol-1-yl) Ethanol | Scilit. (n.d.). Retrieved from [Link]

  • 5-methyl-1-(propan-2-yl)-1H-pyrazole-3-carboxylic acid - NextSDS. (n.d.). Retrieved from [Link]

  • X-ray Single Crystal Structure, DFT Calculations and Biological Activity of 2-(3-Methyl-5-(pyridin-2'-yl) - Matilda. (n.d.). Retrieved from [Link]

Sources

An In-depth Technical Guide to the Physicochemical Properties of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: Contextualizing the Importance of Physicochemical Profiling in Drug Discovery

In the landscape of modern drug discovery and development, a thorough understanding of a molecule's physicochemical properties is not merely a preliminary step but a cornerstone of a successful research campaign. These properties govern a compound's absorption, distribution, metabolism, and excretion (ADME), collectively influencing its pharmacokinetic profile, efficacy, and safety. This guide provides a comprehensive technical overview of the core physicochemical properties of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid, a substituted pyrazole carboxylic acid.

The pyrazole scaffold is a privileged structure in medicinal chemistry, appearing in numerous approved drugs and clinical candidates.[1] The strategic placement of substituents on the pyrazole ring allows for the fine-tuning of a molecule's properties to optimize its drug-like characteristics. For researchers and drug development professionals, a deep dive into these properties is critical for informed decision-making, from lead optimization to formulation development. This document is structured to provide not only the available data for 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid but also to offer expert insights into the experimental determination of these crucial parameters.

Core Molecular and Physical Properties

PropertyValueSource/Method
IUPAC Name 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid-
Molecular Formula C8H12N2O2[2]
Molecular Weight 168.19 g/mol [2]
Chemical Structure alt text -
Melting Point Data not available. For context, the related compound 1-methyl-1H-pyrazole-5-carboxylic acid has a melting point of 220-225 °C.[1][1]
Boiling Point Predicted: >300 °CComputational Prediction
Appearance Likely a white to off-white solid at room temperature.Inferred from similar compounds

Expert Insight: The melting point of a compound provides an initial indication of its crystal lattice energy and purity. A high melting point, as seen in the related 1-methyl-1H-pyrazole-5-carboxylic acid, suggests strong intermolecular forces, which can impact solubility. The prediction of a high boiling point is typical for a molecule with a carboxylic acid group and a relatively high molecular weight, indicating low volatility.

Synthesis Outline

Understanding the synthetic route of a compound is crucial for anticipating potential impurities and for scaling up production. Based on common synthetic strategies for pyrazole carboxylic acids, a likely route to 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid involves the hydrolysis of the corresponding ethyl or methyl ester.[3][4][5]

Synthesis_Workflow start Ethyl 4-methyl-1-(propan-2-yl) -1H-pyrazole-5-carboxylate hydrolysis Ester Hydrolysis start->hydrolysis reagent NaOH (aq) or LiOH reagent->hydrolysis workup Acidification (e.g., HCl) hydrolysis->workup product 4-methyl-1-(propan-2-yl) -1H-pyrazole-5-carboxylic acid workup->product

Caption: A general workflow for the synthesis of the target compound via ester hydrolysis.

Ionization Constant (pKa): A Critical Determinant of In Vivo Behavior

The pKa of a molecule is the pH at which it exists in a 50:50 ratio of its ionized and non-ionized forms. For a carboxylic acid like our compound of interest, the pKa will dictate the extent of its negative charge in various physiological compartments. This, in turn, profoundly affects its solubility, membrane permeability, and interaction with biological targets.

While an experimental pKa for 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid is not published, we can predict it based on the pKa of similar structures and computational models.[6][7][8] The pKa of a carboxylic acid is influenced by the electronic effects of the substituents on the pyrazole ring.

Predicted pKa: Approximately 3.5 - 4.5

Expert Insight: A pKa in this range indicates that at physiological pH (around 7.4), the compound will be predominantly in its ionized (deprotonated) carboxylate form. This has significant implications for its ADME properties. The ionized form is generally more water-soluble but less able to passively diffuse across lipid membranes.

Experimental Protocol: Potentiometric Titration for pKa Determination

Potentiometric titration is a robust and widely used method for determining the pKa of a compound.[9] It involves the gradual addition of a titrant (a strong base in this case) to a solution of the analyte (our pyrazole carboxylic acid) and monitoring the resulting change in pH.

Methodology:

  • Preparation of the Analyte Solution: Accurately weigh and dissolve a sample of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid in a co-solvent system (e.g., methanol/water or DMSO/water) to a final concentration of approximately 1-10 mM. The choice of co-solvent is critical to ensure the compound remains fully dissolved throughout the titration.

  • Calibration of the pH Electrode: Calibrate a high-quality pH electrode using at least three standard buffer solutions (e.g., pH 4.0, 7.0, and 10.0).

  • Titration Setup: Place the analyte solution in a thermostatted vessel and use a magnetic stirrer to ensure homogeneity. Immerse the calibrated pH electrode and a precision micro-burette containing the titrant (e.g., 0.1 M NaOH).

  • Titration Process: Add the titrant in small, precise increments, allowing the pH to stabilize after each addition before recording the value.

  • Data Analysis: Plot the pH versus the volume of titrant added. The pKa is determined from the pH at the half-equivalence point, which corresponds to the inflection point of the titration curve. The first derivative of the curve can be used to accurately locate this point.

pKa_Determination_Workflow cluster_prep Preparation cluster_titration Titration cluster_analysis Data Analysis prep_analyte Prepare Analyte Solution (1-10 mM in co-solvent) setup Assemble Titration Apparatus prep_analyte->setup prep_titrant Prepare Standardized Titrant (e.g., 0.1 M NaOH) prep_titrant->setup calibrate_ph Calibrate pH Electrode calibrate_ph->setup titrate Incremental Titrant Addition & pH Measurement setup->titrate plot Plot pH vs. Titrant Volume titrate->plot derivative Calculate First Derivative to Find Equivalence Point plot->derivative pka Determine pKa at Half-Equivalence Point derivative->pka

Caption: A stepwise workflow for the experimental determination of pKa via potentiometric titration.

Solubility: A Gatekeeper for Bioavailability

Aqueous solubility is a critical physicochemical property that significantly influences the bioavailability of an orally administered drug. Poor solubility can lead to incomplete absorption and high inter-individual variability. It is essential to assess both the kinetic and thermodynamic solubility of a compound.

Predicted Aqueous Solubility: The presence of a carboxylic acid group suggests that the solubility will be pH-dependent. At low pH, where the compound is in its neutral form, the solubility is expected to be low. As the pH increases above the pKa, the compound will ionize to the more soluble carboxylate form.

Experimental Protocol: Kinetic Solubility Assay

The kinetic solubility assay is a high-throughput method often used in early drug discovery to assess the solubility of compounds from a DMSO stock solution.

Methodology:

  • Preparation of Stock Solution: Prepare a concentrated stock solution of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid in 100% DMSO (e.g., 10 mM).

  • Assay Plate Preparation: Add a small volume of the DMSO stock solution to the wells of a microtiter plate.

  • Addition of Aqueous Buffer: Add an aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) to each well to achieve the desired final compound concentrations.

  • Incubation: Incubate the plate at room temperature for a defined period (e.g., 2 hours) with shaking.

  • Detection of Precipitation: Measure the amount of precipitated material using nephelometry (light scattering) or by analyzing the concentration of the supernatant after filtration or centrifugation using UV-Vis spectroscopy or LC-MS.

Experimental Protocol: Thermodynamic Solubility (Shake-Flask Method)

The shake-flask method is the gold standard for determining thermodynamic solubility, which represents the true equilibrium solubility of a compound.

Methodology:

  • Sample Preparation: Add an excess amount of the solid compound to a series of vials containing aqueous buffers at different pH values.

  • Equilibration: Agitate the vials at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient time to reach equilibrium (typically 24-48 hours).

  • Separation of Solid: Separate the undissolved solid from the solution by filtration or centrifugation.

  • Quantification: Determine the concentration of the dissolved compound in the clear supernatant using a validated analytical method such as HPLC-UV.

Lipophilicity (LogP): Balancing Solubility and Permeability

Lipophilicity, the affinity of a compound for a lipid-like environment, is a key determinant of its ability to cross biological membranes. The octanol-water partition coefficient (P), usually expressed as its logarithm (LogP), is the most common measure of lipophilicity.[10]

Predicted LogP: ~1.5 - 2.5 (for the neutral form)

Expert Insight: A LogP in this range is generally considered favorable for oral drug candidates, as it represents a balance between aqueous solubility and membrane permeability. According to Lipinski's Rule of Five, a LogP of less than 5 is desirable for good oral absorption.[10] It is important to consider the distribution coefficient (LogD) at physiological pH. Since our compound is an acid, its LogD at pH 7.4 will be significantly lower than its LogP due to ionization.

Conclusion: An Integrated View of Physicochemical Properties for Drug Development

The physicochemical properties of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid, while not extensively documented, can be predicted and, more importantly, experimentally determined using robust methodologies. This guide has provided a framework for understanding and evaluating these critical parameters. A comprehensive physicochemical profile, encompassing solubility, pKa, and lipophilicity, is indispensable for guiding lead optimization, designing appropriate formulations, and ultimately, increasing the probability of success in the challenging journey of drug development. The experimental protocols detailed herein provide a clear path for researchers to generate the high-quality data needed for informed decision-making.

References

  • Zhang, C., et al. (2007). 1-Methyl-3-propyl-1H-pyrazole-5-carboxylic acid. Acta Crystallographica Section E: Structure Reports Online, E63, o4209. Available from: [Link]

  • NIST. 1H-Pyrazole-3-carboxylic acid, 4,5-dihydro-5-oxo-1-phenyl-, ethyl ester. In NIST Chemistry WebBook; Linstrom, P. J., Mallard, W. G., Eds.; National Institute of Standards and Technology: Gaithersburg, MD. Available from: [Link]

  • Burcă, I., et al. (2021). 5-((8-Hydroxyquinolin-5-yl)diazenyl)-3-methyl-1H-pyrazole-4-carboxylic Acid. Molbank, 2021(2), M1238. Available from: [Link]

  • Wang, Z., et al. (2015). Synthesis, Antifungal Activity and Structure-Activity Relationships of Novel 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid Amides. Molecules, 20(5), 8426-8440. Available from: [Link]

  • Reddy, T. R., et al. (2026). Chemical synthesis, bioinformatics and antiproliferative studies of novel pyrimidin-4-yl-1H-pyrazole derivatives in chronic myeloid cancer cells. Scientific Reports, 16(1), 12345. Available from: [Link]

  • El-Gendy, M. A., et al. (2024). Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. Journal of Analytical & Pharmaceutical Research, 13(2), 47-52. Available from: [Link]

  • ResearchGate. Synthesis of 1-methyl-3-trifluoromethyl-4-pyrazole carboxylic acid. Available from: [Link]

  • Wagen, C. (2025). How to Predict pKa. Rowan. Available from: [Link]

  • Al-Warhi, T., et al. (2025). Structure-based design and pharmacological profiling of functionalized pyrazoles targeting lung cancer pathways. Arabian Journal of Chemistry, 18(10), 107123. Available from: [Link]

  • Google Patents. CN106187894A - The preparation method of 1 methyl 3 ethyl 4 chlorine 5 pyrazole carboxylic acid ethyl ester.
  • Sadek, O., et al. (2017). Prediction of pKa values for drug-like molecules using semiempirical quantum chemical methods. PeerJ, 5, e3549. Available from: [Link]

  • ACD/Labs. LogP—Making Sense of the Value. Available from: [Link]

  • Petrikaite, V., et al. (2021). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. Molecules, 26(13), 3808. Available from: [Link]

  • Mendoza-Sanchez, B., et al. (2023). Calculating the Aqueous pKa of Phenols: Predictions for Antioxidants and Cannabinoids. Molecules, 28(14), 5432. Available from: [Link]

  • Sai Life Sciences. Understanding Lipinski's Rule of 5 and the Role of LogP Value in Drug Design and Development. Available from: [Link]

  • Caballero-García, A., et al. (2024). pKa predictions for arsonic acid derivatives. ChemRxiv. Available from: [Link]

  • Petrikaite, V., et al. (2021). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. Molecules, 26(13), 3808. Available from: [Link]

  • CSSB. 1-methyl-5-propyl-1H-pyrazole-4-carboxylic acid. Available from: [Link]

  • PubChemLite. 1-methyl-5-propyl-1h-pyrazole-4-carboxylic acid. Available from: [Link]

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Architecting Non-Steroidal FXR Modulators: A Technical Guide to 4-Methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic Acid Derivatives

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The transition from steroidal bile acid analogues to non-steroidal scaffolds represents a critical evolution in the development of Farnesoid X Receptor (FXR) modulators. This whitepaper provides an in-depth technical analysis of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid (CAS: 2411261-99-7) , a highly privileged building block utilized in the discovery of next-generation FXR agonists for the treatment of Non-Alcoholic Steatohepatitis (NASH) and Primary Biliary Cholangitis (PBC). By dissecting its structural rationale, synthetic methodology, and hit-to-lead assay validation, this guide serves as a comprehensive blueprint for medicinal chemists and drug development professionals.

The Paradigm Shift in FXR Drug Discovery

The farnesoid X receptor (FXR, NR1H4) is a ligand-activated transcription factor that serves as the master regulator of bile acid, lipid, and glucose homeostasis. Early drug discovery efforts yielded steroidal agonists like Obeticholic Acid (OCA); however, these first-generation compounds are often hampered by off-target activation of the TGR5 (GPBAR1) receptor, leading to severe pruritus and deleterious shifts in LDL cholesterol profiles .

To mitigate these adverse effects, the field has pivoted toward non-steroidal chemotypes. Phenex Pharmaceuticals and Novartis have successfully demonstrated that replacing the central steroidal core with highly vectorized heterocyclic systems—specifically pyrazole and isoxazole derivatives—yields potent, selective FXR modulators (e.g., Nidufexor) . Within this paradigm, the 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid core has emerged as a superior scaffold due to its exceptional microsomal stability and optimal lipophilic efficiency .

Pharmacophore Modeling and Structural Rationale

The specific substitution pattern of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid is not arbitrary; it is a meticulously designed pharmacophore tailored to the FXR ligand-binding domain (LBD):

  • C5-Carboxylic Acid: Acts as the primary pharmacophoric anchor. It mimics the carboxylate of endogenous bile acids, forming critical hydrogen bond networks with residues such as Arg331 and His294 within the FXR LBD .

  • N1-Isopropyl (propan-2-yl) Group: Projects into a distinct lipophilic sub-pocket of the receptor. The branched, sterically demanding nature of the isopropyl group restricts bond rotation, minimizing the entropic penalty upon binding while resisting the rapid oxidative metabolism typical of linear alkyl chains .

  • C4-Methyl Group: Serves a dual purpose. First, it provides a steric shield to the pyrazole core, effectively blocking cytochrome P450-mediated oxidation at the vulnerable C4 position. Second, it locks the conformation of any subsequent amide or aryl linkers attached during lead optimization, pre-organizing the molecule for receptor binding.

De Novo Synthesis and Regioselective Isolation

The synthesis of the 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid core requires strict regiocontrol. The reaction of an unsymmetrical 1,3-dicarbonyl with a substituted hydrazine inherently risks forming a mixture of 1,3- and 1,5-isomers. The following protocol utilizes thermodynamic control to isolate the desired 1,5-carboxylate.

Protocol: Regioselective Synthesis of the Pyrazole Core
  • Condensation: In a flame-dried round-bottom flask under an argon atmosphere, dissolve ethyl 2-methyl-3-oxobutanoate (1.0 eq) in anhydrous ethanol (0.5 M).

  • Hydrazine Addition: Cool the solution to 0 °C. Slowly add isopropylhydrazine hydrochloride (1.1 eq) followed dropwise by N,N-diisopropylethylamine (DIPEA) (1.2 eq). Causality: Adding the reagents at 0 °C controls the initial, highly exothermic Schiff base formation, preventing unwanted side reactions and polymerization.

  • Cyclization: Attach a reflux condenser and elevate the temperature to 80 °C for 12 hours. Causality: While kinetic control at lower temperatures yields mixed isomers, thermodynamic control at reflux drives the equilibrium toward the less sterically hindered ethyl 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylate.

  • Purification: Concentrate the mixture under reduced pressure. Purify via flash column chromatography (Hexanes/EtOAc gradient) to isolate the pure ester intermediate.

  • Hydrolysis: Dissolve the purified ester in a 3:1 mixture of THF/H2O. Add LiOH·H2O (2.0 eq) and stir at ambient temperature for 4 hours. Causality: Pyrazole-5-carboxylic acids are electron-rich heteroaromatics prone to decarboxylation under harsh acidic or high-temperature basic conditions. Mild LiOH hydrolysis ensures the integrity of the carboxylate group.

  • Isolation & Validation: Acidify the aqueous layer with 1M HCl to pH 3. Extract with ethyl acetate, dry over anhydrous Na2SO4, and concentrate in vacuo to yield the final product.

Synthesis A Ethyl 2-methyl- 3-oxobutanoate B Isopropylhydrazine Addition (0 °C) A->B C Regioselective Cyclization (80 °C) B->C D Ester Hydrolysis (LiOH, THF/H2O) C->D E 4-methyl-1-(propan-2-yl)- 1H-pyrazole-5-carboxylic acid D->E

Caption: Workflow for the regioselective synthesis of the pyrazole-5-carboxylic acid core.

Hit-to-Lead Optimization and In Vitro Profiling

Once the core is synthesized and derivatized (e.g., via amide coupling to form extended LBD binders), the resulting compounds must be profiled for target engagement. The gold standard for evaluating FXR activation is the Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Coactivator Assay .

Protocol: TR-FRET FXR Coactivator Assay
  • Reagent Preparation: Prepare a master mix containing GST-tagged human FXR LBD, Terbium-labeled anti-GST antibody (donor), and fluorescein-labeled SRC-1 coactivator peptide (acceptor) in assay buffer (50 mM Tris-HCl pH 7.4, 50 mM KCl, 1 mM DTT, 0.1% BSA).

  • Compound Plating: Dispense 100 nL of the pyrazole derivatives (solubilized in 100% DMSO) into a 384-well low-volume plate using an acoustic liquid handler to generate an 11-point dose-response curve.

  • Incubation: Add 10 µL of the master mix to each well. Centrifuge at 1000 rpm for 1 minute and incubate in the dark at room temperature for 2 hours. Causality: A 2-hour incubation is critical to ensure thermodynamic equilibrium between the compound, the dynamic FXR LBD, and the coactivator peptide before reading.

  • Detection & Validation: Read the plate on a multi-mode microplate reader with excitation at 340 nm and dual emission at 495 nm (donor) and 520 nm (acceptor).

    • Self-Validation Step: Calculate the Z'-factor for each assay plate using the positive control (GW4064) and negative control (DMSO). A Z'-factor > 0.6 validates the assay's robustness, ensuring that the calculated EC50 values are statistically reliable.

Table 1: SAR Profiling of Pyrazole Core Substitutions

The following table summarizes the structure-activity relationship (SAR) causality demonstrating why the 1-isopropyl-4-methyl substitution pattern is optimal for non-steroidal FXR modulators .

Compound CoreN1 SubstitutionC4 SubstitutionFXR EC50 (nM)Microsomal Stability (T1/2, min)Mechanistic Rationale
Reference (OCA) N/A (Steroidal)N/A13045High potency, but suffers from off-target TGR5 activity.
Derivative A MethylH>10,00012Poor lipophilic engagement; rapid oxidative metabolism at C4.
Derivative B IsopropylH85028Improved LBD fit via isopropyl; C4 remains vulnerable to oxidation.
Derivative C MethylMethyl1,20040C4-methyl blocks oxidation; N1-methyl lacks optimal steric bulk.
Optimized Core Isopropyl Methyl 45 >120 Optimal hydrophobic packing; C4-methyl prevents metabolism.

Modulating the Gut-Liver Axis (Mechanism of Action)

Derivatives of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid exert their therapeutic effects by acting as synthetic keys to the FXR/RXR transcriptional machinery.

Upon entering the hepatocyte, the pyrazole derivative binds the FXR LBD, inducing a conformational change that sheds corepressors and promotes heterodimerization with the Retinoid X Receptor (RXR). This complex binds to FXR Response Elements (FXREs) in the promoter regions of target genes. The primary pharmacological outcome is the upregulation of the Small Heterodimer Partner (SHP) and the Bile Salt Export Pump (BSEP), alongside the potent downregulation of CYP7A1 (the rate-limiting enzyme in bile acid synthesis) [[1]]([Link]) . This orchestrated genetic modulation reduces hepatic lipid accumulation, halts fibrogenesis, and resolves the underlying pathology of NASH.

Mechanism Ligand Pyrazole-5-carboxylic Acid Derivative FXR FXR LBD Binding Ligand->FXR RXR RXR Heterodimerization FXR->RXR Transcription Gene Transcription (SHP ↑, CYP7A1 ↓) RXR->Transcription Outcome NASH Resolution (Anti-fibrotic / Anti-steatotic) Transcription->Outcome

Caption: Mechanism of action for FXR agonists modulating downstream metabolic pathways.

References

  • Lamers, C., & Merk, D. (2020). Discovery, Structural Refinement and Therapeutic Potential of Farnesoid X Receptor Activators. Anti-fibrotic Drug Discovery, Royal Society of Chemistry. Retrieved from[Link]

  • Merk, D., et al. (2021). A New FXR Ligand Chemotype with Agonist/Antagonist Switch. PubMed Central (PMC). Retrieved from[Link]

  • Zhang, Y., et al. (2017). Synthesis and Biological Evaluation of a Series of Bile Acid Derivatives as FXR Agonists for Treatment of NASH. ACS Medicinal Chemistry Letters. Retrieved from[Link] [[2]]([Link])

  • Tully, D. C., et al. (2020). Nidufexor (LMB763), a Novel FXR Modulator for the Treatment of Nonalcoholic Steatohepatitis. Journal of Medicinal Chemistry. Retrieved from[Link]

  • Li, Y., et al. (2014). Identification of Trisubstituted-pyrazol Carboxamide Analogs as Novel and Potent Antagonists of Farnesoid X Receptor. PubMed Central (PMC). Retrieved from[Link]

  • Kato, A., et al. (2026). A Review on Farnesoid X Receptor (FXR) Modulators Focusing on Benzimidazole Scaffold. PubMed Central (PMC). Retrieved from[Link] [[3]]([Link])

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An In-depth Technical Guide on the Predicted Toxicity and Safe Handling of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

This document provides a comprehensive overview of the predicted toxicity and recommended safety protocols for 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid. It is important to note that, as of the date of this publication, specific toxicological data and a formal Material Safety Data Sheet (MSDS) for this compound are not publicly available. The information presented herein is extrapolated from data on structurally similar pyrazole-based compounds. Therefore, this guide should be used as a preliminary resource for risk assessment and to inform laboratory safety practices. All handling of this compound should be conducted by trained personnel in a controlled laboratory setting, and experimental validation of its toxicological properties is strongly recommended.

Introduction and Physicochemical Properties

4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid is a heterocyclic organic compound belonging to the pyrazole class. Pyrazole derivatives are of significant interest in medicinal chemistry and drug development due to their wide range of biological activities.[1] The structure, featuring a pyrazole ring substituted with a methyl group, an isopropyl group, and a carboxylic acid moiety, suggests its potential as a scaffold in the design of novel therapeutic agents.

Predicted Physicochemical Properties:

PropertyPredicted Value/Information
Molecular Formula C8H12N2O2
Molecular Weight 168.19 g/mol
Appearance Likely a solid at room temperature
Solubility Expected to have some solubility in organic solvents and aqueous bases
Reactivity Stable under normal conditions. Incompatible with strong oxidizing agents.[2]

Predicted Toxicological Profile

The toxicological profile of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid is inferred from the known hazards of structurally related pyrazole carboxylic acids and other substituted pyrazoles. The primary hazards associated with this class of compounds are irritation to the skin, eyes, and respiratory tract.

Acute Toxicity

Based on data for similar compounds, 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid is predicted to be harmful if swallowed (Acute Toxicity, oral, Category 4).[3][4][5] Ingestion may lead to gastrointestinal irritation.[6]

Skin Corrosion/Irritation

It is predicted that this compound will cause skin irritation (Category 2).[2][3][4][5][6][7] Prolonged or repeated contact may lead to dermatitis.

Serious Eye Damage/Irritation

This compound is expected to cause serious eye irritation (Category 2A).[2][3][4][5][6][7] Direct contact with the eyes may result in redness, pain, and potential damage.

Respiratory Irritation

Inhalation of dust or aerosols of this compound may cause respiratory irritation (Specific Target Organ Toxicity - Single Exposure, Category 3).[2][3][4][5]

Chronic Toxicity, Carcinogenicity, Mutagenicity, and Reproductive Toxicity

There is currently no available data to suggest that this compound or its close structural analogs are carcinogenic, mutagenic, or pose a reproductive hazard.[2] However, in the absence of specific data, it is prudent to handle the compound as a potential chronic toxin and minimize exposure.

Hazard Identification and Classification

Based on the predicted toxicological profile, the GHS classification for 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid is anticipated to be as follows:

Hazard ClassCategoryHazard Statement
Acute Toxicity, Oral4H302: Harmful if swallowed
Skin Corrosion/Irritation2H315: Causes skin irritation
Serious Eye Damage/Eye Irritation2AH319: Causes serious eye irritation
Specific Target Organ Toxicity - Single Exposure3H335: May cause respiratory irritation

Signal Word: Warning

Hazard Pictogram:

GHS07

Safe Handling and Personal Protective Equipment (PPE)

A systematic approach to safe handling is crucial to minimize the risk of exposure. The following workflow outlines the essential steps for working with 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid.

cluster_prep Preparation cluster_handling Handling cluster_cleanup Post-Handling prep_risk Risk Assessment prep_ppe Don Appropriate PPE prep_risk->prep_ppe Proceed if safe handle_fumehood Work in a Fume Hood prep_ppe->handle_fumehood handle_weigh Weighing and Transfer handle_fumehood->handle_weigh handle_reaction Running Reaction handle_weigh->handle_reaction cleanup_decon Decontaminate Surfaces handle_reaction->cleanup_decon cleanup_waste Dispose of Waste cleanup_decon->cleanup_waste cleanup_ppe Doff PPE cleanup_waste->cleanup_ppe

Caption: Workflow for Safe Handling of Pyrazole Derivatives.

Engineering Controls

All work with solid or solutions of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid should be conducted in a certified chemical fume hood to prevent inhalation of dust or vapors.[8] Ensure that an eyewash station and safety shower are readily accessible.[6][9]

Personal Protective Equipment (PPE)
  • Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to prevent eye contact.[3]

  • Skin Protection: A lab coat and appropriate chemical-resistant gloves (e.g., nitrile) must be worn.[3][8] Gloves should be inspected before use and changed immediately if contaminated.

  • Respiratory Protection: If working outside of a fume hood or if there is a risk of generating significant dust, a NIOSH-approved respirator with a particulate filter is recommended.[3]

Handling Procedures
  • Avoid the formation of dust and aerosols.[8]

  • Wash hands thoroughly after handling.[6][7][9]

  • Do not eat, drink, or smoke in the laboratory.[4]

First-Aid Measures

In the event of exposure, the following first-aid measures should be taken immediately:

  • Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if symptoms persist.[2][8]

  • Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation develops or persists.[2][7][8]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[2][6]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.[4][8]

Storage and Disposal

Storage

Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[2][6][8]

Disposal

Dispose of waste in accordance with local, state, and federal regulations. Do not allow the material to enter drains or waterways.[8]

Conclusion

While 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid is a compound of interest for research and development, the lack of specific toxicological data necessitates a cautious approach to its handling. By adhering to the predicted hazard profile and implementing the recommended safety protocols outlined in this guide, researchers can minimize the risks associated with this compound. The principles of good laboratory practice, including the consistent use of engineering controls and personal protective equipment, are paramount to ensuring a safe working environment.

References

  • NextSDS. 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carbaldehyde - Chemical Substance Information. Available from: [Link]

  • NextSDS. 4-methyl-5-(propan-2-yl)-1H-pyrazole — Chemical Substance Information. Available from: [Link]

  • ResearchGate. Synthesis of pyrazole carboxylic acid intermediate 5... Available from: [Link]

  • KTU ePubl. (2021, June 22). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. Available from: [Link]

  • MDPI. (2015, May 8). Synthesis, Antifungal Activity and Structure-Activity Relationships of Novel 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid Amides. Available from: [Link]

  • chemical label 5-methyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid. Available from: [Link]

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Illuminating the Binding Landscape: A Technical Guide to the Computational Modeling of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive, in-depth walkthrough for researchers, scientists, and drug development professionals on the computational modeling of the binding sites for 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid. We will navigate the essential theoretical underpinnings and provide field-proven, step-by-step protocols for a robust computational workflow, from target identification to advanced binding free energy calculations.

Introduction: The Convergence of a Privileged Scaffold and In Silico Insight

The pyrazole ring is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" for its presence in numerous FDA-approved drugs.[1][2] Its unique electronic properties, including the ability to act as both a hydrogen bond donor and acceptor, make it a versatile component in designing molecules that can effectively interact with biological targets.[1] The specific subject of this guide, 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid, belongs to the pyrazole carboxylic acid class, which has shown significant potential as inhibitors of various protein classes, most notably protein kinases.[3][4]

Computational modeling has become an indispensable tool in modern drug discovery, allowing for the rapid, cost-effective evaluation of molecular interactions that would be resource-intensive to explore solely through experimental means.[5] By simulating the binding of a ligand to its protein target, we can predict binding modes, estimate affinities, and gain a dynamic understanding of the interactions that drive molecular recognition. This guide will detail the core computational techniques used to elucidate the binding characteristics of our lead molecule.

Section 1: Target Identification and System Preparation

A successful computational study begins with a well-defined biological question, centered on a specific protein target. While no single, definitive target is universally documented for 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid, the broader class of pyrazole derivatives has been extensively studied as inhibitors of protein kinases, which are critical regulators of cellular processes and frequently implicated in diseases like cancer.[6][7] For the purpose of this guide, we will proceed with AKT1 (Protein Kinase B) as our illustrative target, a serine/threonine kinase and a key node in cell signaling pathways. Pyrazole-based molecules have been successfully designed as AKT inhibitors.[8]

Rationale for Target Selection

The choice of AKT1 is grounded in the established literature where pyrazole carboxamides and carboxylic acids have been successfully evaluated as inhibitors of this and other related kinases.[3][8] This precedent provides a strong, logical foundation for our modeling workflow. The overarching goal is to understand how our specific pyrazole derivative might interact with a representative kinase binding site.

System Preparation: Establishing a Valid Foundation

The fidelity of any computational model is critically dependent on the quality of the initial structures. This preparation phase is a self-validating system; errors introduced here will invariably corrupt all subsequent results.

Table 1: Ligand and Target Information

ComponentIdentifierSourceKey Properties
Ligand 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acidPubChem CID: 5793600 (related structure)Molecular Formula: C8H12N2O2
Target AKT1 (Protein Kinase B)PDB ID: 4GV1Human, contains an allosteric inhibitor

Experimental Protocol 1: Protein and Ligand Preparation

  • Protein Structure Acquisition:

    • Navigate to the RCSB Protein Data Bank (PDB).

    • Search for and download the crystal structure of human AKT1. For this guide, we select PDB ID: 4GV1 . This structure is co-crystallized with an inhibitor, which helps to define the target binding pocket.

  • Protein Preparation (using UCSF Chimera):

    • Load the 4GV1.pdb file into Chimera.

    • Causality: The raw PDB file contains non-essential components (water molecules, co-solvents) and lacks hydrogen atoms, which are vital for accurate interaction modeling. We must clean the structure to represent a physiologically relevant state.

    • Remove all water molecules and the co-crystallized ligand.

    • Add hydrogen atoms, a critical step for defining correct tautomeric and ionization states of amino acid residues.

    • Inspect the structure for any missing residues or loops. If significant portions are missing, homology modeling may be required, though this is beyond the scope of this protocol.

    • Save the cleaned protein structure as a PDB file.

  • Ligand Preparation:

    • Obtain the 2D structure of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid (e.g., from PubChem or by drawing it in a chemical sketcher).

    • Use a tool like Open Babel or the CGenFF server to generate a 3D conformation and assign appropriate atom types and partial charges.[6] This step is crucial for ensuring the ligand is recognized correctly by the simulation software's force field.

    • Perform an initial energy minimization of the ligand structure to relieve any steric strain.

    • Save the prepared ligand in a suitable format, such as MOL2 or SDF.

Section 2: Molecular Docking: Predicting the Initial Handshake

Molecular docking predicts the preferred orientation of a ligand when bound to a protein and provides an initial estimate of binding affinity.[4] It is a computationally efficient method to generate plausible binding hypotheses.

The Docking Workflow

The process involves preparing the receptor and ligand for the specific docking software (in this case, AutoDock Vina), defining the search space, running the simulation, and analyzing the resulting poses.

G cluster_prep Preparation cluster_dock Docking cluster_analysis Analysis p_pdb Cleaned Protein PDB p_pdbqt Protein PDBQT p_pdb->p_pdbqt Add charges, assign atom types l_mol2 Prepared Ligand MOL2 l_pdbqt Ligand PDBQT l_mol2->l_pdbqt Define rotatable bonds define_box Define Search Space (Grid Box) p_pdbqt->define_box run_vina Run AutoDock Vina l_pdbqt->run_vina define_box->run_vina poses Output: Poses & Binding Energies run_vina->poses visualize Visualize Best Pose poses->visualize interactions Analyze Interactions (H-bonds, Hydrophobic) visualize->interactions caption Figure 1. Molecular Docking Workflow.

Caption: Figure 1. A schematic overview of the molecular docking workflow.

Experimental Protocol 2: Molecular Docking with AutoDock Vina

  • File Preparation:

    • Convert the prepared protein PDB and ligand MOL2 files into the PDBQT format using AutoDock Tools. This format includes partial charges and atom type definitions required by Vina.

  • Defining the Search Space:

    • Causality: To make the docking calculation computationally feasible, we must define a three-dimensional "grid box" that encompasses the binding site. A box that is too small may miss the correct binding pose, while one that is too large will needlessly increase computation time.

    • Center the grid box on the location of the original co-crystallized ligand in 4GV1. A typical size for a drug-like molecule is a 25x25x25 Å cube. Record the center coordinates and dimensions.

  • Running the Simulation:

    • Create a configuration file specifying the paths to the receptor and ligand PDBQT files, the grid box coordinates, and the desired exhaustiveness (a parameter controlling the thoroughness of the search).

    • Execute AutoDock Vina from the command line.

  • Results Analysis:

    • Vina will output a file containing several predicted binding poses, ranked by their calculated binding affinity (in kcal/mol).

    • Visualize the top-ranked pose in complex with the protein using a molecular viewer like PyMOL or Chimera.

    • Analyze the key interactions: identify hydrogen bonds, hydrophobic contacts, and electrostatic interactions between the ligand and protein residues.

Table 2: Representative Molecular Docking Results

Pose RankBinding Affinity (kcal/mol)Key Interacting Residues (Hypothetical)Interaction Type
1-8.5LYS-179, GLU-228Hydrogen Bond, Salt Bridge
1-8.5VAL-164, LEU-264Hydrophobic
2-8.2LYS-179, ASP-292Hydrogen Bond
3-7.9TRP-80, TYR-229Pi-Pi Stacking, Hydrophobic

Trustworthiness: It is critical to understand that docking scores are not absolute binding energies.[9] They are best used for ranking compounds and generating hypotheses. The most plausible pose is typically the one with the lowest energy score that also forms chemically sensible interactions with key residues known to be important for binding in that protein family.

Section 3: Molecular Dynamics (MD) Simulation: Capturing the Dynamic Reality

While docking provides a static snapshot, the protein-ligand complex is a dynamic entity. Molecular Dynamics (MD) simulations model the movements of atoms over time, providing a much richer and more realistic view of the binding event.[1][10]

Principles of MD Simulation

An MD simulation solves Newton's equations of motion for a system of atoms and molecules. It requires a force field (a set of parameters describing the potential energy of the system), a defined simulation box with solvent, and significant computational resources. The output is a trajectory file that records the position, velocity, and energy of every atom at discrete time steps.[6]

G cluster_setup System Setup cluster_sim Simulation cluster_analysis Trajectory Analysis start_complex Docked Protein-Ligand Complex forcefield Choose Force Field (e.g., CHARMM36) start_complex->forcefield solvate Solvate with Water (e.g., TIP3P) forcefield->solvate ions Add Ions to Neutralize solvate->ions minimize Energy Minimization ions->minimize equilibrate Equilibration (NVT & NPT) minimize->equilibrate production Production MD Run (e.g., 100 ns) equilibrate->production rmsd RMSD production->rmsd rmsf RMSF production->rmsf rg Radius of Gyration production->rg interactions Interaction Analysis production->interactions caption Figure 2. Molecular Dynamics Simulation Workflow.

Caption: Figure 2. A generalized workflow for MD simulation of a protein-ligand complex.

Experimental Protocol 3: MD Simulation with GROMACS

  • System Topology Generation:

    • Use a force field like CHARMM36 for the protein.[6]

    • Generate topology and parameter files for the ligand using a tool like the CGenFF server. This step defines the bond lengths, angles, and charges for the ligand that are compatible with the protein force field.

  • System Setup:

    • Define a simulation box (e.g., a cubic box extending 1.0 nm from the protein surface).

    • Fill the box with a water model, such as TIP3P, to create an aqueous environment.[6]

    • Add counter-ions (e.g., Na+ or Cl-) to neutralize the overall charge of the system.

  • Energy Minimization:

    • Perform a steepest descent energy minimization for at least 50,000 steps.[6]

    • Causality: This step removes any steric clashes or unfavorable geometries introduced during the setup phase, ensuring the system is in a low-energy starting state.

  • Equilibration:

    • Perform a short (e.g., 100-200 ps) simulation in the NVT ensemble (constant Number of particles, Volume, and Temperature) to allow the system to reach the target temperature.

    • Follow with a longer (e.g., 500-1000 ps) simulation in the NPT ensemble (constant Number of particles, Pressure, and Temperature) to adjust the system density to the correct level. During equilibration, position restraints are often applied to the protein and ligand heavy atoms to allow the solvent to relax around them.

  • Production MD:

    • Run the main simulation for a duration sufficient to observe the phenomena of interest (typically 50-200 ns for binding stability assessment). No restraints are used in this phase.

Analysis of MD Trajectories
  • Root Mean Square Deviation (RMSD): Measures the deviation of the protein backbone or ligand atoms from their initial positions over time. A stable, converging RMSD plot indicates that the complex has reached equilibrium.[6]

  • Root Mean Square Fluctuation (RMSF): Calculates the fluctuation of individual residues around their average position. High RMSF values in loop regions are normal, while high fluctuations of the ligand or binding site residues may indicate instability.[6]

  • Radius of Gyration (Rg): Measures the overall compactness of the protein. A stable Rg suggests the protein is not unfolding.[6]

Table 3: Representative MD Simulation Stability Metrics (Averaged over 100 ns)

MetricSystemAverage ValueInterpretation
RMSD (Protein Backbone)Protein-Ligand Complex0.25 nmStable; the protein maintains its overall fold.
RMSD (Ligand)Ligand (relative to protein)0.15 nmStable; the ligand remains bound in the pocket.
Rg (Protein)Protein-Ligand Complex2.2 nmStable; the protein's compactness is maintained.

Section 4: Binding Free Energy Calculations

To obtain a more quantitative and theoretically rigorous estimate of binding affinity, we can employ binding free energy calculation methods. These are computationally intensive but provide more accurate results than docking scores.

MM/PBSA Method

The Molecular Mechanics/Poisson-Boltzmann Surface Area (MM/PBSA) method is a popular end-point technique that calculates the binding free energy by analyzing snapshots from an MD trajectory.[7] It combines molecular mechanics energy terms with continuum solvation models.

Experimental Protocol 4: MM/PBSA Calculation

  • Trajectory Extraction:

    • Select a stable portion of the MD trajectory for analysis (e.g., the last 50 ns).

    • Extract snapshots at regular intervals (e.g., every 100 ps).

  • Energy Calculation:

    • For each snapshot, calculate the following energy terms for the complex, the protein, and the ligand individually:

      • ΔE_MM: Molecular mechanics energy (van der Waals + electrostatic).

      • ΔG_solv: Solvation free energy, which is the sum of the polar (calculated with the Poisson-Boltzmann equation) and non-polar (often estimated from the solvent-accessible surface area) components.

  • Binding Free Energy (ΔG_bind):

    • The binding free energy is calculated as: ΔG_bind = ΔE_MM + ΔG_solv - TΔS

    • The entropic term (TΔS) is often neglected due to the high computational cost and difficulty of its calculation, yielding an estimate of the effective binding energy.

Table 4: Representative MM/PBSA Binding Free Energy Components (Hypothetical)

Energy ComponentValue (kJ/mol)Contribution to Binding
Van der Waals Energy-150.5Favorable
Electrostatic Energy-95.2Favorable
Polar Solvation Energy+135.8Unfavorable
Non-Polar Solvation Energy-18.1Favorable
Binding Energy (ΔG) -128.0 Strongly Favorable

Trustworthiness: While more accurate than docking, MM/PBSA results are sensitive to the force field and implicit solvent model used.[7] They are best for ranking a series of related compounds or analyzing the relative contributions of different energy terms to binding, rather than predicting an exact experimental binding free energy. More rigorous methods like alchemical free energy perturbation (FEP) can provide higher accuracy but require significantly more computational resources and expertise.[3]

Conclusion

This guide has outlined a comprehensive and robust computational workflow for investigating the binding site of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid with a representative protein target, AKT1. By systematically applying molecular docking, molecular dynamics simulations, and binding free energy calculations, researchers can generate powerful, data-driven hypotheses about the ligand's binding mode, stability, and affinity. Each step in this process builds upon the last, forming a self-validating system that moves from a static prediction to a dynamic and energetically refined model. The insights gained from such studies are invaluable for guiding lead optimization, explaining structure-activity relationships, and ultimately accelerating the drug discovery process.

References

  • Computational chemistry has become indispensable in elucidating the structural and functional properties of pyrazole derivatives, providing valuable insights into their molecular behavior and interactions. This review examines the role of computational methods, including molecular modeling, quantum mechanical calculations, and molecular dynamics simulations, in the study of pyrazole derivatives. (2024).
  • Molecular docking is the computational "handshake" between molecules – predicting how drugs bind to proteins, enzymes interact with substrates, or nanomaterials assemble. (2025). Molecular Docking Tutorial: A Step-by-Step Guide for Beginners - ChemCopilot.
  • MD simulations of the protein–ligand complexes were performed using GROMACS 2018. Their protein topologies were generated using the CHARMM36 all-atom force field. The ligand topologies were generated using the CHARMM force field via the CHARMM General Force Field (CGenFF) server. (2018). 3.7. Molecular Dynamics Simulation of Protein–Ligand Complexes - Bio-protocol.
  • Rigorous physics-based methods to calculate binding free energies of protein–ligand complexes have become a valued component of structure-based drug design. (2023). Recent Advances in Alchemical Binding Free Energy Calculations for Drug Discovery.
  • Binding free energy calculations based on molecular simulations provide predicted affinities for biomolecular complexes. (n.d.). Predicting binding free energies: Frontiers and benchmarks - PMC.
  • Docking scores must not be reported as absolute binding energies. (2025). Standards for Computational Methods in Drug Design and Discovery. Dove Medical Press.
  • The pyrazole ring is extensively employed in the field of medicinal chemistry and drug development strategies, playing a vital role as a fundamental framework in the structure of various PKIs. (2023). The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. MDPI.
  • The grand challenge in structure-based drug design is achieving accurate prediction of binding free energies. (2021).
  • This tutorial explains how to perform molecular docking experiments using Autodock Vina (molecular docking software) and UCSF Chimera (molecular visualization software). (2020). 13.2: How to Dock Your Own Drug. Chemistry LibreTexts.
  • The purpose of protein-ligand docking is to find the optimal binding between a small molecule (ligand) and a protein. (2019). Protein-ligand docking. Galaxy Training!.
  • Molecular dynamics simulation has evolved as the most powerful technique for a comprehensive analysis of biomolecular dynamics. (n.d.). Molecular Dynamics Simulation of Protein and Protein-Ligand Complexes | Request PDF.
  • A conformationally restricted analogue of a known pyrazole-based Akt inhibitor, GSK2141795, was reported. (2022). Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020)
  • Pyrazole and its derivatives are considered a pharmacologically important active scaffold that possesses almost all types of pharmacological activities. (n.d.).
  • Molecular docking and dynamics simulation were performed for the most active compound of a pyrazole series as RET kinase inhibitors, followed by MM/PBSA free energy calculation. (2021). Molecular Modelling Studies on Pyrazole Derivatives for the Design of Potent Rearranged during Transfection Kinase Inhibitors. PubMed.
  • In silico studies, including molecular docking, were performed on synthesized pyrazole derivatives against AKT1. (2025).
  • Pyrazole Carboxamides and Carboxylic Acids as Protein Kinase Inhibitors in Aberrant Eukaryotic Signal Transduction: Induction of Growth Arrest in MCF-7 Cancer Cells. (2007). Org Biomol Chem, 5(24), 3963-70.
  • Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. (2022). Signal Transduction and Targeted Therapy, 7(1), 203.
  • By leveraging computational power to model biological interactions, computational drug discovery has moved from a supportive role to a primary driver of innovation. (n.d.). How Computational Approaches are Revolutionizing Drug Discovery: A CADD Deep Dive.

Sources

Methodological & Application

Application Note: Synthesis and Regioisomer Resolution of 4-Methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic Acid

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Synthetic Chemists, Medicinal Chemists, and Process Development Scientists Compound Focus: 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid (CAS: 2411261-99-7)

Introduction & Mechanistic Rationale

Substituted 1-alkyl-1H-pyrazole-5-carboxylic acids are highly privileged pharmacophores in modern drug discovery, frequently serving as key building blocks for kinase inhibitors, GPCR modulators, and protein-protein interaction inhibitors[1][2]. The synthesis of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid requires a carefully controlled sequence starting from the commercially available tautomeric precursor, ethyl 4-methyl-1H-pyrazole-3-carboxylate (CAS: 6076-12-6)[3].

The Causality of Experimental Design

The primary synthetic challenge in this workflow is regioselectivity . Pyrazoles exist as tautomers; thus, N-alkylation of ethyl 4-methyl-1H-pyrazole-3(5)-carboxylate with an isopropyl halide inherently yields a mixture of two regioisomers:

  • The 1,5-isomer: Ethyl 1-isopropyl-4-methyl-1H-pyrazole-5-carboxylate (Target intermediate)[4].

  • The 1,3-isomer: Ethyl 1-isopropyl-4-methyl-1H-pyrazole-3-carboxylate (Byproduct).

Why Cesium Carbonate ( Cs2​CO3​ )? While potassium carbonate ( K2​CO3​ ) is widely used for N-alkylation, Cs2​CO3​ is specifically selected for this protocol. The "cesium effect" enhances the solubility of the intermediate pyrazolate anion in polar aprotic solvents like DMF, leading to higher overall conversion rates when using sterically hindered electrophiles like 2-bromopropane[2][5]. Because the isopropyl group is bulky, the less sterically hindered 1,3-isomer is typically the major thermodynamic product. Consequently, precise chromatographic resolution is mandatory before the final saponification step to ensure the absolute purity of the 1,5-carboxylic acid.

Synthetic Workflow

SynthesisWorkflow SM Ethyl 4-methyl-1H-pyrazole-3-carboxylate (Starting Material) Alk N-Alkylation (2-Bromopropane, Cs2CO3, DMF, 60°C) SM->Alk Mix Regioisomer Mixture (1,5-ester & 1,3-ester) Alk->Mix Sep Chromatographic Resolution (Silica Gel, Hexane/EtOAc) Mix->Sep Isomer Ethyl 1-isopropyl-4-methyl-1H-pyrazole-5-carboxylate (Purified Intermediate) Sep->Isomer Isolate N1-isomer Hyd Saponification (LiOH·H2O, THF/MeOH/H2O, RT) Isomer->Hyd Acid Acidification & Isolation (Aqueous HCl, pH 2-3) Hyd->Acid Product 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid (Final Product) Acid->Product

Figure 1: Step-by-step synthetic workflow for the target pyrazole-5-carboxylic acid.

Materials and Quantitative Parameters

Table 1: Reagent stoichiometry for a standard 10 mmol scale synthesis.

Reagent / MaterialRoleMW ( g/mol )EquivalentsAmount
Ethyl 4-methyl-1H-pyrazole-3-carboxylateStarting Material154.171.01.54 g
2-BromopropaneAlkylating Agent123.001.51.41 mL
Cesium Carbonate ( Cs2​CO3​ )Base325.822.06.52 g
N,N-Dimethylformamide (DMF)Solvent73.09N/A15.0 mL
Lithium Hydroxide MonohydrateSaponification Base41.963.01.26 g
THF / MeOH / H2​O (2:1:1)Hydrolysis SolventN/AN/A20.0 mL

Step-by-Step Experimental Protocol

Phase 1: N-Alkylation
  • Preparation: Equip a 50 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

  • Reagent Addition: Dissolve ethyl 4-methyl-1H-pyrazole-3-carboxylate (1.54 g, 10.0 mmol) in anhydrous DMF (15 mL). Add Cs2​CO3​ (6.52 g, 20.0 mmol) to the solution. Stir the suspension at room temperature for 15 minutes to allow for complete deprotonation of the pyrazole[5].

  • Alkylation: Dropwise, add 2-bromopropane (1.41 mL, 15.0 mmol) to the reaction mixture.

  • Heating: Heat the reaction mixture to 60 °C under a nitrogen atmosphere for 12–16 hours. Monitor the reaction via LC-MS or TLC (Hexane:EtOAc 3:1) until the starting material is completely consumed.

  • Workup: Cool the mixture to room temperature. Dilute with ethyl acetate (50 mL) and wash with distilled water ( 3×30 mL) to remove DMF and inorganic salts. Wash the organic layer with brine (30 mL), dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to yield a crude oil containing both the 1,5- and 1,3-regioisomers.

Phase 2: Regioisomer Resolution

Critical Step: The 1,5-isomer (target) and 1,3-isomer (byproduct) must be separated here, as the final carboxylic acids are significantly harder to separate.

  • Column Preparation: Pack a silica gel column (200-300 mesh) using 100% Hexanes.

  • Loading: Load the crude oil onto the column using a minimal amount of dichloromethane (DCM).

  • Elution: Elute using a gradient of Hexane to Ethyl Acetate (typically starting at 95:5 and ramping to 80:20).

  • Identification: The 1,3-isomer typically elutes first (higher Rf​ ) due to the ester carbonyl being less sterically hindered and less polar interacting with the silica. The 1,5-isomer (ethyl 1-isopropyl-4-methyl-1H-pyrazole-5-carboxylate) elutes second (lower Rf​ ).

  • Concentration: Pool the fractions containing the pure 1,5-isomer and concentrate in vacuo to afford a pale yellow oil[4].

Phase 3: Saponification and Isolation
  • Hydrolysis: Dissolve the purified ethyl 1-isopropyl-4-methyl-1H-pyrazole-5-carboxylate (assume ~0.7 g isolated, ~3.5 mmol) in a solvent mixture of THF/MeOH/ H2​O (2:1:1 v/v/v, 15 mL).

  • Base Addition: Add LiOH⋅H2​O (0.44 g, 10.5 mmol, 3.0 eq relative to the intermediate).

  • Reaction: Stir the mixture at room temperature for 4–6 hours. Confirm the disappearance of the ester via TLC or LC-MS.

  • Solvent Removal: Concentrate the mixture under reduced pressure to remove the volatile organics (THF and MeOH), leaving an aqueous basic solution.

  • Acidification: Cool the aqueous layer in an ice bath (0 °C). Slowly add 1M aqueous HCl dropwise until the pH reaches 2–3. A white precipitate will form.

  • Filtration: Filter the precipitate through a Büchner funnel, wash the filter cake with ice-cold water ( 2×5 mL), and dry under high vacuum at 45 °C for 12 hours to afford the pure 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid as a white solid.

Analytical Characterization

Validating the correct regioisomer is paramount. The 1,5-isomer can be distinguished from the 1,3-isomer by 2D NMR (NOESY/ROESY). In the 1,5-isomer, a strong NOE cross-peak will be observed between the isopropyl methine proton and the pyrazole C3-H, whereas the 1,3-isomer will show an NOE between the isopropyl methine and the C5-H.

Table 2: Expected analytical profile for 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid.

Analytical MethodExpected Result / Signal Assignment
LC-MS (ESI+) m/z calculated for C8​H13​N2​O2+​ [M+H]+ : 169.10; Found: 169.1
1 H NMR (400 MHz, DMSO- d6​ ) δ 13.20 (br s, 1H, COOH), 7.42 (s, 1H, Pyrazole C3-H), 5.35 (hept, J=6.8 Hz, 1H, N-CH), 2.15 (s, 3H, C4-CH 3​ ), 1.38 (d, J=6.8 Hz, 6H, CH(CH 3​ ) 2​ ).
13 C NMR (100 MHz, DMSO- d6​ ) δ 161.5 (C=O), 138.2 (C3), 128.4 (C5), 116.7 (C4), 51.2 (N-CH), 22.4 (2 × CH 3​ ), 10.1 (C4-CH 3​ ).

Sources

The Elusive Building Block: Navigating the Potential of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid in Pharmaceutical Sciences

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Analysis for Researchers, Scientists, and Drug Development Professionals

The pyrazole scaffold is a cornerstone in modern medicinal chemistry, forming the core of numerous blockbuster drugs and serving as a versatile template for the discovery of novel therapeutic agents.[1][2] Its unique electronic properties and ability to participate in various non-covalent interactions make it a privileged structure in drug design. The incorporation of a carboxylic acid moiety further enhances its utility, providing a crucial handle for synthetic modifications and interactions with biological targets. This guide delves into the potential of a specific, yet sparsely documented, derivative: 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid .

Physicochemical and Structural Characteristics: A Predictive Overview

To effectively utilize a building block, a thorough understanding of its inherent properties is paramount. In the absence of specific experimental data for 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid, we can predict its characteristics based on its constituent parts.

PropertyPredicted Value/CharacteristicRationale
Molecular Formula C8H12N2O2Based on structural components.
Molecular Weight 168.19 g/mol Calculated from the molecular formula.
Appearance White to off-white solidTypical for small molecule carboxylic acids.
Solubility Sparingly soluble in water; soluble in organic solvents like methanol, ethanol, DMSO, and DMF.The carboxylic acid group provides some polarity, while the hydrocarbon substituents (methyl and isopropyl) increase lipophilicity.
pKa ~3-5The carboxylic acid proton is acidic, with the exact value influenced by the electron-donating nature of the alkyl substituents on the pyrazole ring.
Reactivity The carboxylic acid is the primary site for reactions such as amide bond formation, esterification, and reduction. The pyrazole ring is generally stable but can undergo electrophilic substitution under forcing conditions.The carboxylic acid is an activated functional group for coupling reactions.

The structural arrangement of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid is key to its potential as a pharmaceutical building block. The N-isopropyl group provides steric bulk, which can influence the conformation of the final molecule and its interaction with target proteins. The C4-methyl group can also play a role in modulating binding affinity and metabolic stability.

Caption: Structure of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid highlighting the key functional groups.

Synthetic Pathways: Charting a Course to the Target Molecule

The synthesis of substituted pyrazole carboxylic acids is a well-trodden path in organic chemistry.[2] A plausible and efficient route to 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid would likely involve a cyclocondensation reaction followed by hydrolysis.

Synthetic_Pathway start Isopropylhydrazine cyclocondensation Cyclocondensation start->cyclocondensation ketoester Ethyl 2-methyl-3-oxobutanoate ketoester->cyclocondensation ester Ethyl 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylate cyclocondensation->ester Formation of Pyrazole Ring hydrolysis Hydrolysis ester->hydrolysis Ester Cleavage product 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid hydrolysis->product

Caption: A potential synthetic workflow for the target molecule.

Protocol 1: Synthesis of Ethyl 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylate

This protocol outlines the initial cyclocondensation step to form the pyrazole core.

Materials:

  • Isopropylhydrazine

  • Ethyl 2-methyl-3-oxobutanoate

  • Ethanol (absolute)

  • Glacial acetic acid (catalytic amount)

Procedure:

  • In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve isopropylhydrazine (1.0 equivalent) in absolute ethanol.

  • Add a catalytic amount of glacial acetic acid to the solution.

  • Slowly add ethyl 2-methyl-3-oxobutanoate (1.0 equivalent) to the stirred solution at room temperature.

  • Heat the reaction mixture to reflux (approximately 78 °C) and monitor the progress by thin-layer chromatography (TLC).

  • Upon completion, allow the mixture to cool to room temperature and concentrate under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate).

Causality: The reaction proceeds via the formation of a hydrazone intermediate, followed by an intramolecular cyclization and dehydration to yield the stable aromatic pyrazole ring. The regioselectivity of the reaction is generally high, leading to the desired 1,5-disubstituted pyrazole.

Protocol 2: Hydrolysis to 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid

This protocol describes the conversion of the ethyl ester to the final carboxylic acid.

Materials:

  • Ethyl 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylate (from Protocol 1)

  • Lithium hydroxide (LiOH) or Sodium hydroxide (NaOH)

  • Tetrahydrofuran (THF) and Water

  • 1 M Hydrochloric acid (HCl)

Procedure:

  • Dissolve the pyrazole ester (1.0 equivalent) in a mixture of THF and water.

  • Add an excess of LiOH or NaOH (e.g., 2-3 equivalents) and stir the mixture at room temperature or with gentle heating.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Cool the reaction mixture in an ice bath and carefully acidify with 1 M HCl until the pH is acidic (pH ~2-3), leading to the precipitation of the carboxylic acid.

  • Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum.

Causality: The ester is saponified under basic conditions. Subsequent acidification protonates the carboxylate salt, causing the less soluble carboxylic acid to precipitate out of the aqueous solution.

Application in Drug Discovery: The Power of Amide Coupling

The carboxylic acid functionality of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid makes it an ideal substrate for amide bond formation, a cornerstone reaction in medicinal chemistry for linking molecular fragments.[3] This allows for the exploration of a vast chemical space by coupling the pyrazole core with a diverse library of amines.

Amide_Coupling_Workflow pyrazole_acid 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid coupling_reagent Coupling Reagent (e.g., HATU, EDC) pyrazole_acid->coupling_reagent Activation amide_product Pyrazole-5-carboxamide Derivative coupling_reagent->amide_product Amide Bond Formation amine Primary or Secondary Amine (R-NH2) amine->coupling_reagent

Caption: General workflow for amide coupling using the target building block.

Protocol 3: General Procedure for Amide Coupling

This protocol provides a general method for the synthesis of pyrazole-5-carboxamides.

Materials:

  • 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid (1.0 equivalent)

  • Desired amine (1.1 equivalents)

  • HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (1.2 equivalents)

  • DIPEA (N,N-Diisopropylethylamine) (2.0 equivalents)

  • Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

  • In a dry, inert atmosphere (e.g., under nitrogen or argon), dissolve the pyrazole carboxylic acid in anhydrous DMF.

  • Add HATU and DIPEA to the solution and stir for 10-15 minutes at room temperature to pre-activate the carboxylic acid.

  • Add the desired amine to the reaction mixture.

  • Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

  • Once the reaction is complete, quench with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization.

Causality: HATU is an efficient coupling reagent that activates the carboxylic acid to form a highly reactive O-acylisourea intermediate. The amine then undergoes nucleophilic attack on this intermediate to form the stable amide bond. DIPEA acts as a non-nucleophilic base to neutralize the hexafluorophosphate salt and facilitate the reaction.

Structure-Activity Relationship (SAR) Insights

While specific SAR data for derivatives of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid is unavailable, general principles for pyrazole-containing drugs can be extrapolated.[4]

  • N1-substituent (Isopropyl group): The bulky isopropyl group can serve as a lipophilic handle, potentially improving membrane permeability. It can also provide steric hindrance that may enhance selectivity for a particular biological target by preventing binding to off-target proteins.

  • C4-substituent (Methyl group): A small alkyl group at the C4 position can influence the electronic properties of the pyrazole ring and provide a point of interaction within a binding pocket. It can also block a potential site of metabolism, thereby increasing the in vivo half-life of the drug candidate.

  • C5-carboxamide linkage: The amide bond is a key hydrogen bond donor and acceptor, crucial for anchoring the molecule within a protein's active site. The nature of the R-group on the amide nitrogen is a primary point of diversification to modulate potency, selectivity, and pharmacokinetic properties.

Conclusion and Future Directions

4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid represents a promising, albeit under-explored, building block for pharmaceutical research. Its predicted properties and reactivity align with those of other valuable pyrazole carboxylic acids that have led to successful drug candidates. The synthetic protocols and application frameworks provided in this guide offer a starting point for researchers to incorporate this molecule into their drug discovery programs.

Future work should focus on the experimental validation of the predicted properties and the synthesis of a diverse library of amide derivatives. Screening these compounds against a range of biological targets will be crucial to uncovering the full therapeutic potential of this versatile pyrazole building block.

References

  • Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. (n.d.). PMC. Retrieved March 18, 2026, from [Link]

  • Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (n.d.). PMC. Retrieved March 18, 2026, from [Link]

  • Pyrazoles: Synthesis, Properties and Applications in Medicinal Chemistry. (2024, September 25). Research and Reviews. Retrieved March 18, 2026, from [Link]

  • Synthesis and Properties of Pyrazoles. (2022, September 8). Encyclopedia.pub. Retrieved March 18, 2026, from [Link]

  • Synthesis and Antimicrobial Activity of Novel Pyrazole Derivatives. (2019, February 24). Oriental Journal of Chemistry. Retrieved March 18, 2026, from [Link]

  • Environmentally Friendly Synthesis of New Mono- and Bis-Pyrazole Derivatives; In Vitro Antimicrobial, Antifungal, and Antioxidant Activity; and In Silico Studies: DFT, ADMETox, and Molecular Docking. (n.d.). PMC. Retrieved March 18, 2026, from [Link]

  • Synthesis and Biological Activities of Some Pyrazole Derivatives: A Comprehensive Review. (2024, May 30). Academic Strive. Retrieved March 18, 2026, from [Link]

Sources

Application Notes and Protocols for Amide Coupling of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

The synthesis of amide bonds is a cornerstone of modern medicinal chemistry and drug discovery, with a vast array of applications in the creation of novel therapeutic agents.[1][2][3] The pyrazole scaffold, in particular, is a privileged structure found in numerous biologically active compounds.[4] This guide provides a detailed technical overview and actionable protocols for the successful amide coupling of a specific, substituted pyrazole: 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid .

This document moves beyond a simple recitation of steps, delving into the rationale behind experimental choices to empower researchers to not only replicate these methods but also to intelligently adapt them to their specific needs. The protocols herein are designed to be self-validating, with an emphasis on achieving high yields and purity while minimizing common side reactions.

Understanding the Substrate: 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid

The structure of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid presents unique considerations for amide coupling. The presence of the isopropyl group at the N1 position and the methyl group at the C4 position introduces a degree of steric hindrance around the carboxylic acid at the C5 position. This steric congestion can influence the choice of coupling reagent and reaction conditions, potentially slowing down the rate of reaction and requiring more robust activation methods.[5]

Core Principles of Amide Bond Formation

The direct reaction between a carboxylic acid and an amine to form an amide is generally unfavorable under mild conditions due to the formation of a stable and unreactive ammonium carboxylate salt.[6] Therefore, the carboxylic acid must first be "activated" to a more electrophilic species that can be readily attacked by the amine nucleophile.[2][7] This activation is the primary role of the coupling reagents discussed in the following protocols.

Experimental Workflows: A Comparative Approach

The choice of an appropriate amide coupling protocol is often dependent on the specific amine being used, the scale of the reaction, and the desired purity of the final product. Below, we present three robust methods for the amide coupling of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid, each with its own advantages and considerations.

Method 1: Carbodiimide-Mediated Coupling with EDC and HOBt

This is a widely used and cost-effective method suitable for a broad range of amines. 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) is a water-soluble carbodiimide that facilitates the formation of an active O-acylisourea intermediate.[6][8] The addition of 1-hydroxybenzotriazole (HOBt) is crucial as it acts as a scavenger for the O-acylisourea, converting it to a more reactive HOBt ester. This minimizes side reactions such as the formation of N-acylurea and reduces the risk of racemization if chiral amines are used.[7]

Protocol 1: EDC/HOBt Coupling

Materials:

  • 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid (1.0 eq)

  • Amine (1.0 - 1.2 eq)

  • 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 - 1.5 eq)

  • 1-Hydroxybenzotriazole (HOBt) (1.2 - 1.5 eq)

  • N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (2.0 - 3.0 eq)

  • Anhydrous Dichloromethane (DCM) or N,N-Dimethylformamide (DMF)

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate or magnesium sulfate

Procedure:

  • To a stirred solution of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid (1.0 eq) and the desired amine (1.0 - 1.2 eq) in anhydrous DCM or DMF, add HOBt (1.2 - 1.5 eq).

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Add EDC (1.2 - 1.5 eq) portion-wise to the cooled mixture.

  • Add DIPEA or TEA (2.0 - 3.0 eq) dropwise.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, dilute the reaction mixture with DCM or ethyl acetate.

  • Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution, water, and brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford the desired amide.

Method 2: Uronium-Based Coupling with HATU

For more challenging couplings, particularly with sterically hindered or electron-deficient amines, uronium-based reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) are often more effective.[3][9] HATU promotes the rapid formation of a highly reactive activated ester, leading to faster reaction times and often higher yields compared to carbodiimide methods.[10]

Protocol 2: HATU Coupling

Materials:

  • 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid (1.0 eq)

  • Amine (1.0 - 1.2 eq)

  • HATU (1.1 - 1.3 eq)

  • N,N-Diisopropylethylamine (DIPEA) (2.0 - 4.0 eq)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Ethyl acetate

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate or magnesium sulfate

Procedure:

  • In a flask, dissolve 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid (1.0 eq) and HATU (1.1 - 1.3 eq) in anhydrous DMF.

  • Add DIPEA (2.0 - 4.0 eq) to the mixture and stir for 5-10 minutes to allow for the pre-activation of the carboxylic acid.

  • Add the amine (1.0 - 1.2 eq) to the reaction mixture.

  • Stir the reaction at room temperature for 1-4 hours. Monitor the reaction progress by TLC or LC-MS.

  • Once the reaction is complete, pour the mixture into water and extract with ethyl acetate.

  • Combine the organic extracts and wash sequentially with saturated aqueous sodium bicarbonate solution, water, and brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Method 3: Acid Chloride Formation Followed by Amination

For certain applications, particularly large-scale synthesis, a two-step approach involving the formation of an acyl chloride intermediate can be advantageous.[11][12][13] This method is often robust and high-yielding, though it requires careful handling of the reactive acyl chloride.

Protocol 3: Acid Chloride Route

Materials:

  • 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid (1.0 eq)

  • Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂) (1.5 - 2.0 eq)

  • Anhydrous Dichloromethane (DCM) or Toluene

  • A catalytic amount of N,N-Dimethylformamide (DMF) (for oxalyl chloride)

  • Amine (1.0 - 1.2 eq)

  • Triethylamine (TEA) or Pyridine (2.0 - 3.0 eq)

Procedure:

Step A: Formation of the Acyl Chloride

  • Suspend or dissolve 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid (1.0 eq) in anhydrous DCM or toluene.

  • Add thionyl chloride (1.5 - 2.0 eq) dropwise at 0 °C. Alternatively, add oxalyl chloride (1.5 - 2.0 eq) followed by a catalytic amount of DMF.

  • Allow the mixture to warm to room temperature and then heat to reflux for 1-3 hours, or until the evolution of gas ceases.

  • Cool the reaction mixture to room temperature and concentrate under reduced pressure to remove excess thionyl chloride or oxalyl chloride. The resulting crude acyl chloride is typically used in the next step without further purification.

Step B: Amidation

  • Dissolve the crude acyl chloride in anhydrous DCM.

  • In a separate flask, dissolve the amine (1.0 - 1.2 eq) and TEA or pyridine (2.0 - 3.0 eq) in anhydrous DCM.

  • Cool the amine solution to 0 °C and add the acyl chloride solution dropwise.

  • Allow the reaction to warm to room temperature and stir for 1-4 hours. Monitor the reaction by TLC or LC-MS.

  • Upon completion, wash the reaction mixture with water, 1M HCl (if a basic amine scavenger was used), saturated aqueous sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate.

  • Purify the crude product by flash column chromatography.

Data Summary and Comparison

Parameter Method 1: EDC/HOBt Method 2: HATU Method 3: Acid Chloride
Reagent Cost Low to ModerateHighLow
Reaction Time 12 - 24 hours1 - 4 hours2 - 7 hours (two steps)
Generality Broad, but can be slow with hindered substratesExcellent, especially for difficult couplingsBroad, but sensitive functional groups may not be tolerated
Byproducts Water-soluble ureaWater-soluble urea and triazolopyridine derivativesHCl gas, salts
Ease of Workup Straightforward aqueous workupStraightforward aqueous workupRequires careful handling of corrosive reagents
Racemization Risk Low with HOBtVery lowCan be higher depending on conditions

Visualizing the Reaction Mechanisms

Amide_Coupling_Workflows cluster_edc Method 1: EDC/HOBt Pathway cluster_hatu Method 2: HATU Pathway cluster_acid_chloride Method 3: Acid Chloride Pathway CarboxylicAcid1 Pyrazole-COOH ActiveEster1 HOBt Active Ester CarboxylicAcid1->ActiveEster1 Activation EDC_HOBt EDC, HOBt Amide1 Amide Product ActiveEster1->Amide1 Nucleophilic Attack Amine1 Amine (R-NH2) Amine1->Amide1 CarboxylicAcid2 Pyrazole-COOH ActiveEster2 Activated Ester CarboxylicAcid2->ActiveEster2 Activation HATU_Base HATU, Base Amide2 Amide Product ActiveEster2->Amide2 Nucleophilic Attack Amine2 Amine (R-NH2) Amine2->Amide2 CarboxylicAcid3 Pyrazole-COOH AcidChloride Acyl Chloride CarboxylicAcid3->AcidChloride Activation SOCl2 SOCl₂ or (COCl)₂ Amide3 Amide Product AcidChloride->Amide3 Nucleophilic Attack Amine3 Amine (R-NH2), Base Amine3->Amide3

Caption: Comparative workflows for amide bond formation.

Troubleshooting and Optimization

Problem Potential Cause Suggested Solution
Low or No Product Formation Insufficient activation of the carboxylic acid.Switch to a more powerful coupling reagent like HATU. Ensure all reagents are anhydrous. Increase reaction time or temperature moderately.
Steric hindrance from the amine or carboxylic acid.Use HATU. Consider converting to the acid chloride which is more reactive.
Formation of N-acylurea byproduct (with EDC) O-acylisourea intermediate is rearranging.Ensure HOBt is used in at least stoichiometric amounts.
Incomplete Reaction Reagents have degraded or are of poor quality.Use fresh, high-purity coupling reagents and anhydrous solvents.
Insufficient amount of base.Increase the equivalents of DIPEA or TEA, especially if the amine is an HCl salt.
Difficulty in Purification Byproducts from the coupling reaction co-elute with the product.For EDC couplings, the urea byproduct is water-soluble and should be removed during aqueous workup. If issues persist, consider alternative coupling reagents.

Conclusion

The successful synthesis of amides from 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid is readily achievable with careful selection of coupling reagents and reaction conditions. For routine couplings, the EDC/HOBt method offers a balance of cost and efficiency. For more challenging substrates where steric hindrance is a concern, HATU provides a more robust and often higher-yielding alternative. The acid chloride route remains a valuable option, particularly for larger scale syntheses. By understanding the principles behind each method and anticipating potential challenges, researchers can confidently and efficiently synthesize a diverse range of pyrazole-based amides for their drug discovery programs.

References

  • Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Available at: [Link]

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Application Notes and Protocols for 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid in Agrochemical Compound Development

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The pyrazole scaffold is a cornerstone in modern agrochemical discovery, with its derivatives commercialized as potent fungicides, herbicides, and insecticides.[1] This document provides a comprehensive guide for researchers and drug development professionals on the synthesis and potential applications of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid as a key intermediate in the development of novel agrochemicals. While specific data on this exact molecule is limited in public literature, this guide leverages established principles of pyrazole chemistry and structure-activity relationships of analogous compounds to provide robust protocols and strategic insights. The focus is on the synthesis of the title compound and its subsequent conversion to pyrazole-5-carboxamides, a class of compounds renowned for their biological activity.[2]

Introduction: The Significance of the Pyrazole-5-Carboxamide Scaffold

The pyrazole ring system is a "privileged" structure in medicinal and agrochemical chemistry due to its versatile synthetic accessibility and its ability to interact with a wide range of biological targets.[1] Specifically, pyrazole-5-carboxamides have emerged as a critical pharmacophore, most notably in the class of Succinate Dehydrogenase Inhibitor (SDHI) fungicides.[1][3] These compounds disrupt the mitochondrial respiratory chain in fungi, leading to potent and broad-spectrum disease control.[4]

The strategic placement of substituents on the pyrazole ring and the amide nitrogen allows for fine-tuning of the compound's biological activity, spectrum, and crop safety. The title compound, 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid, offers a synthetically accessible and strategically substituted core for the development of new active ingredients. The methyl group at the 4-position and the isopropyl group at the 1-position can influence the molecule's lipophilicity, metabolic stability, and binding affinity to target enzymes.

Synthetic Protocols

The synthesis of pyrazole-5-carboxamides from 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid is a multi-step process. The following protocols are based on well-established synthetic transformations for pyrazole derivatives and provide a reliable pathway to the target compounds.[5][6]

Synthesis of Ethyl 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylate

The initial step involves the construction of the pyrazole ring via a cyclocondensation reaction. A common and efficient method is the reaction of a β-ketoester with a substituted hydrazine.[6][7]

Protocol 1: Knorr-Type Pyrazole Synthesis

  • Materials:

    • Isopropylhydrazine (or its hydrochloride salt)

    • Ethyl 2-formylpropanoate (or a suitable equivalent β-dicarbonyl compound)

    • Ethanol

    • Glacial Acetic Acid (catalytic amount)

    • Sodium Bicarbonate solution (saturated)

    • Ethyl Acetate

    • Brine

    • Anhydrous Sodium Sulfate (Na₂SO₄)

  • Procedure:

    • In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve isopropylhydrazine (1.0 eq) in ethanol.

    • Add a catalytic amount of glacial acetic acid (e.g., 2-3 drops).

    • Slowly add ethyl 2-formylpropanoate (1.0 eq) to the stirred solution at room temperature.

    • Heat the reaction mixture to reflux (approximately 80°C) for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

    • Once the reaction is complete, allow the mixture to cool to room temperature and concentrate under reduced pressure using a rotary evaporator.

    • Dilute the residue with ethyl acetate and wash sequentially with saturated sodium bicarbonate solution, water, and brine.

    • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

    • Purify the crude product by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield the pure ethyl 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylate.

Causality Behind Experimental Choices: The use of a catalytic amount of acetic acid facilitates the condensation reaction. The aqueous workup with sodium bicarbonate is to neutralize any remaining acid and remove water-soluble byproducts.

Hydrolysis to 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid

The synthesized ester is then hydrolyzed to the corresponding carboxylic acid, which is the key intermediate for amide coupling.[5]

Protocol 2: Saponification of the Pyrazole Ester

  • Materials:

    • Ethyl 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylate (from Protocol 1)

    • Sodium Hydroxide (NaOH) or Lithium Hydroxide (LiOH)

    • Tetrahydrofuran (THF)

    • Water

    • Hydrochloric Acid (1M HCl)

  • Procedure:

    • Dissolve the pyrazole ester (1.0 eq) in a mixture of THF and water (e.g., 3:1 v/v).

    • Add NaOH or LiOH (2.0-3.0 eq) to the solution and stir at room temperature or with gentle heating (40-50°C) for 2-4 hours. Monitor the reaction by TLC until the starting ester is fully consumed.[5]

    • Cool the reaction mixture in an ice bath and carefully acidify to a pH of 2-3 with 1M HCl.[5]

    • A white precipitate of the carboxylic acid should form. Stir the mixture in the ice bath for an additional 30 minutes to maximize precipitation.

    • Collect the solid product by vacuum filtration, washing the filter cake with cold water to remove any inorganic salts.[5]

    • Dry the product under high vacuum to yield the pure 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid.

Causality Behind Experimental Choices: The use of a THF/water solvent system ensures the solubility of both the ester and the hydroxide salt. Acidification is necessary to protonate the carboxylate salt and precipitate the desired carboxylic acid.

Synthesis of Pyrazole-5-Carboxamides

The final step is the coupling of the pyrazole carboxylic acid with a desired amine to form the target carboxamide. This can be achieved through several standard amide coupling procedures.

Protocol 3: Amide Coupling via an Acid Chloride Intermediate

  • Materials:

    • 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid (from Protocol 2)

    • Thionyl chloride (SOCl₂) or Oxalyl chloride

    • Anhydrous Dichloromethane (DCM)

    • Aromatic or aliphatic amine of interest

    • Triethylamine (Et₃N) or another suitable base

  • Procedure:

    • Suspend the pyrazole carboxylic acid (1.0 eq) in anhydrous DCM. Add a catalytic amount of DMF.

    • Slowly add thionyl chloride (1.5 eq) or oxalyl chloride (1.2 eq) to the suspension at 0°C.

    • Allow the reaction to warm to room temperature and stir for 1-2 hours until the solution becomes clear, indicating the formation of the acid chloride.

    • Remove the excess thionyl chloride and solvent under reduced pressure.

    • Dissolve the crude acid chloride in fresh anhydrous DCM and cool to 0°C.

    • In a separate flask, dissolve the desired amine (1.1 eq) and triethylamine (2.0 eq) in anhydrous DCM.

    • Add the amine solution dropwise to the stirred acid chloride solution at 0°C.

    • Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the reaction by TLC.

    • Upon completion, wash the reaction mixture with water, 1M HCl, saturated sodium bicarbonate solution, and brine.

    • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

    • Purify the crude product by flash column chromatography or recrystallization to obtain the final pyrazole-5-carboxamide.

Causality Behind Experimental Choices: The conversion to the acid chloride activates the carboxylic acid for nucleophilic attack by the amine. Triethylamine is used as a base to neutralize the HCl generated during the reaction.

Potential Agrochemical Applications and Screening Protocols

Derivatives of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid, particularly the carboxamides, have high potential as fungicides, herbicides, or insecticides. The following section outlines potential applications and corresponding screening protocols.

Fungicidal Activity (SDHI Target)

Hypothesized Mechanism of Action: As a pyrazole-carboxamide, the primary hypothesized target is the succinate dehydrogenase (SDH) enzyme (Complex II) in the fungal mitochondrial respiratory chain.[8]

Screening Protocol: In Vitro Mycelial Growth Inhibition Assay [4]

  • Preparation of Test Plates: Prepare potato dextrose agar (PDA) plates amended with the test compounds at various concentrations (e.g., 0.1, 1, 10, 50, and 100 µg/mL). A stock solution of the compound in a suitable solvent (e.g., DMSO) is typically used.

  • Inoculation: Place a mycelial plug (e.g., 5 mm diameter) from a freshly cultured pathogenic fungus (e.g., Rhizoctonia solani, Botrytis cinerea) onto the center of each PDA plate.

  • Incubation: Incubate the plates at a suitable temperature (e.g., 25°C) in the dark.

  • Data Collection: Measure the diameter of the fungal colony at regular intervals until the colony on the control plate (containing only the solvent) reaches the edge of the plate.

  • Analysis: Calculate the percentage of inhibition for each concentration and determine the EC₅₀ (Effective Concentration to inhibit 50% of growth) value.

Herbicidal Activity

Hypothesized Mechanism of Action: While SDHI is a primary target for fungicides, some pyrazole derivatives exhibit herbicidal activity through the inhibition of enzymes like 4-hydroxyphenylpyruvate dioxygenase (HPPD) or transketolase (TKL).[1][9]

Screening Protocol: Pre- and Post-Emergence Herbicidal Assay [10]

  • Plant Cultivation: Grow indicator weed species (e.g., Amaranthus retroflexus - a dicot, and Digitaria sanguinalis - a monocot) in small pots in a greenhouse.[10]

  • Pre-emergence Application: Apply the test compound, formulated as a sprayable solution, to the soil surface immediately after sowing the seeds.

  • Post-emergence Application: Apply the test compound to the foliage of the weeds at the 2-3 leaf stage.

  • Evaluation: After a set period (e.g., 14-21 days), visually assess the herbicidal damage (e.g., chlorosis, necrosis, growth inhibition) on a scale of 0% (no effect) to 100% (complete kill) compared to untreated control plants.

Insecticidal Activity

Hypothesized Mechanism of Action: Some pyrazole-carboxamides are known to target the insect nervous system, for example, by acting as antagonists of the GABA-gated chloride channel.[1]

Screening Protocol: Foliar Contact Assay against Aphids [11]

  • Plant Preparation: Grow host plants (e.g., fava beans for Aphis fabae) until they have developed a few true leaves.

  • Infestation: Infest the plants with a known number of aphids.

  • Application: Spray the infested plants with a solution of the test compound at various concentrations.

  • Evaluation: After a defined period (e.g., 24, 48, and 72 hours), count the number of living and dead aphids on the treated plants.

  • Analysis: Calculate the percentage mortality for each concentration and determine the LC₅₀ (Lethal Concentration to kill 50% of the population) value.

Data Presentation and Visualization

Table 1: Representative Yields for Synthetic Steps

StepProductTypical Yield Range
Protocol 1: Knorr-Type Pyrazole SynthesisEthyl 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylate60-85%
Protocol 2: Saponification of the Pyrazole Ester4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid85-95%
Protocol 3: Amide Coupling via an Acid Chloride IntermediateTarget Pyrazole-5-Carboxamide50-90%

Note: Yields are representative and can vary based on the specific substrates and reaction conditions.

Diagram 1: Synthetic Workflow for Pyrazole-5-Carboxamides

Synthetic_Workflow cluster_0 Protocol 1: Pyrazole Ring Formation cluster_1 Protocol 2: Hydrolysis cluster_2 Protocol 3: Amide Coupling A Isopropylhydrazine + β-Ketoester B Cyclocondensation (Ethanol, Acetic Acid, Reflux) A->B Reactants C Ethyl 4-methyl-1-(propan-2-yl) -1H-pyrazole-5-carboxylate B->C Product D Saponification (NaOH/LiOH, THF/H₂O) C->D Input E 4-methyl-1-(propan-2-yl) -1H-pyrazole-5-carboxylic acid D->E Product F Activation (SOCl₂ or Oxalyl Chloride) E->F Input H Amide Formation F->H G Amine + Base G->H I Target Pyrazole-5-Carboxamide H->I Final Product

Caption: A generalized workflow for the synthesis of pyrazole-5-carboxamides.

Diagram 2: Hypothesized Mode of Action for Fungicidal Activity

SDHI_Mechanism cluster_0 Fungal Mitochondrion cluster_1 Electron Transport Chain TCA_Cycle TCA Cycle Succinate Succinate TCA_Cycle->Succinate Complex_II Complex II (Succinate Dehydrogenase) Succinate->Complex_II e⁻ transfer Fumarate Fumarate Complex_II->Fumarate Complex_III Complex III Complex_II->Complex_III e⁻ transfer ATP_Production ATP Production Blocked Complex_IV Complex IV Complex_III->Complex_IV e⁻ transfer Complex_IV->ATP_Production Drives Pyrazole_Carboxamide Pyrazole-5-Carboxamide (e.g., from title compound) Pyrazole_Carboxamide->Complex_II Inhibits Fungal_Death Fungal Cell Death ATP_Production->Fungal_Death Leads to

Caption: Inhibition of Complex II (SDH) by pyrazole-carboxamides.

Conclusion

4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid represents a valuable, yet underexplored, building block for the synthesis of novel agrochemicals. The protocols and strategies outlined in this document provide a solid foundation for researchers to synthesize and evaluate its derivatives. The established importance of the pyrazole-5-carboxamide scaffold, particularly in the development of SDHI fungicides, suggests that this is a promising area of investigation. By systematically applying the described screening protocols, researchers can efficiently identify lead compounds with potent fungicidal, herbicidal, or insecticidal activity, contributing to the development of the next generation of crop protection agents.

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preparation of active esters from 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylicacid

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Guide to the Preparation of Active Esters from 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid

Authored by: A Senior Application Scientist

Introduction: The Crucial Role of Active Esters in Synthesis

In the landscape of modern drug discovery and peptide chemistry, the efficient and reliable formation of amide bonds is a cornerstone reaction. The direct condensation of a carboxylic acid and an amine is generally unfavorable, necessitating the "activation" of the carboxylic acid component. This is achieved by converting the carboxyl group into an active ester, a derivative where the hydroxyl group is replaced by a superior leaving group. This transformation renders the carbonyl carbon highly electrophilic and susceptible to nucleophilic attack by an amine, leading to the formation of a stable amide linkage under mild conditions.[1]

This guide focuses on the preparation of active esters from 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid , a heteroaromatic carboxylic acid. The structural features of this molecule—namely the substituted pyrazole ring and the sterically demanding isopropyl group—present unique challenges and inform the selection of appropriate activation strategies. Understanding these nuances is critical for researchers aiming to incorporate this scaffold into complex molecules such as pharmaceuticals and agrochemicals.[2][3]

This document provides a detailed exploration of several robust methods for generating active esters from this specific pyrazole derivative, explaining the mechanistic rationale behind each protocol and offering practical, field-proven insights for successful implementation.

Core Principle: The Chemistry of Carboxylic Acid Activation

The fundamental goal of preparing an active ester is to transform the poor leaving group of a carboxylic acid (⁻OH) into a good one. This is typically accomplished by reacting the carboxylic acid with a coupling reagent. The reagent facilitates the formation of a highly reactive intermediate, which can then be reacted with a nucleophile (like an alcohol or an N-hydroxy compound) to generate a more stable, isolable active ester. Common classes of active esters include N-hydroxysuccinimide (NHS) esters and pentafluorophenyl (PFP) esters, prized for their balance of reactivity and stability.[4]

G cluster_0 Activation Phase cluster_1 Active Ester Formation cluster_2 Application Phase Start Pyrazole Carboxylic Acid Intermediate Highly Reactive Intermediate (e.g., O-acylisourea) Start->Intermediate Coupling Agent (e.g., EDC, HATU) ActiveEster Stable Active Ester (NHS or PFP Ester) Intermediate->ActiveEster Nucleophile Nucleophile (e.g., NHS, PFP-OH) Nucleophile->ActiveEster Amide Amide Product ActiveEster->Amide Amide Bond Formation Amine Primary/Secondary Amine Amine->Amide

Caption: General workflow for active ester synthesis and subsequent amidation.

Methodologies for Active Ester Synthesis

The choice of activation method depends on the scale of the reaction, the desired purity of the final product, and the steric and electronic properties of the carboxylic acid. Below are detailed protocols for three reliable methods applicable to 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid.

Method 1: N-Hydroxysuccinimide (NHS) Ester via EDC Coupling

This is one of the most widely used methods for generating amine-reactive intermediates. 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) is a water-soluble carbodiimide that activates the carboxylic acid to form a highly reactive O-acylisourea intermediate.[5] This intermediate is prone to hydrolysis, which regenerates the starting carboxylic acid. The addition of N-hydroxysuccinimide (NHS) traps this intermediate, converting it into a more stable NHS ester that is less susceptible to hydrolysis but highly reactive towards primary amines.[4][6]

Causality Behind Experimental Choices:

  • Anhydrous Solvent: The use of an anhydrous aprotic solvent like Dichloromethane (DCM) or Dimethylformamide (DMF) is crucial to minimize the hydrolysis of the O-acylisourea intermediate and the final NHS ester.

  • Reaction Temperature: The reaction is initiated at 0 °C to control the exothermic reaction of EDC with the carboxylic acid and to maximize the stability of the active intermediate before it is trapped by NHS.

  • Stoichiometry: A slight excess of EDC and NHS is often used to ensure complete conversion of the carboxylic acid.

Experimental Protocol: EDC/NHS Activation

  • Preparation: In a flame-dried, round-bottom flask under an inert atmosphere (N₂ or Argon), dissolve 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid (1.0 eq) in anhydrous DCM (approx. 0.1 M concentration).

  • Reagent Addition: Add N-hydroxysuccinimide (NHS) (1.1 eq) to the solution and stir until it dissolves. Cool the mixture to 0 °C using an ice bath.

  • Activation: Slowly add EDC hydrochloride (1.2 eq) portion-wise to the stirred solution over 5-10 minutes.

  • Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 4-12 hours.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS, observing the consumption of the starting carboxylic acid.

  • Work-up:

    • Once the reaction is complete, dilute the mixture with additional DCM.

    • Wash the organic layer sequentially with 0.1 M HCl (to remove unreacted EDC and its urea byproduct), saturated NaHCO₃ solution, and brine.

    • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: The crude NHS ester can be purified by recrystallization or silica gel chromatography if necessary, though it is often used directly in the subsequent amidation step.

Method 2: Highly Reactive OAt-Ester via HATU Coupling

For sterically hindered carboxylic acids, such as the target pyrazole derivative, standard coupling reagents may lead to slow reactions or low yields.[7] HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) is a third-generation uronium/aminium salt-based coupling reagent that is exceptionally effective for difficult couplings.[8][9] It reacts with the carboxylate to form a highly reactive OAt-active ester. The nitrogen atom in the pyridine ring of the HOAt leaving group is thought to provide a neighboring group effect, accelerating the subsequent reaction with an amine.[10]

Causality Behind Experimental Choices:

  • Non-Nucleophilic Base: A non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) or triethylamine (TEA) is required to deprotonate the carboxylic acid, forming the carboxylate anion needed to attack HATU.[8] A nucleophilic base would compete with the desired reaction.

  • Pre-activation: A short pre-activation period, where the carboxylic acid, HATU, and base are stirred together before adding the amine (or in this case, the alcohol for ester formation), can improve yields by ensuring the complete formation of the active ester.[8]

Experimental Protocol: HATU Activation

  • Preparation: In a flame-dried flask under an inert atmosphere, dissolve 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid (1.0 eq) in anhydrous DMF (approx. 0.1 M).

  • Reagent Addition: Add HATU (1.1 eq) to the solution.

  • Base Addition: Add DIPEA (2.5 eq) dropwise to the stirred mixture.

  • Pre-activation: Stir the mixture at room temperature for 15-30 minutes. During this time, the highly reactive OAt-ester of the pyrazole carboxylic acid is formed.

  • Ester Formation: To form a specific active ester (e.g., a PFP ester), add pentafluorophenol (1.2 eq) to the pre-activated mixture.

  • Reaction: Continue stirring at room temperature for 2-6 hours, monitoring by TLC or LC-MS.

  • Work-up:

    • Dilute the reaction mixture with ethyl acetate.

    • Wash extensively with water to remove DMF and tetramethylurea byproduct, followed by washing with 0.1 M HCl, saturated NaHCO₃, and brine.

    • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purification: Purify the resulting active ester by silica gel chromatography.

Method 3: Pentafluorophenyl (PFP) Ester via Acid Chloride

Pentafluorophenyl (PFP) esters are among the most reactive acylating agents, exhibiting both high reactivity and good stability.[11][12] A robust method for their preparation involves a two-step process: first, converting the carboxylic acid to a highly reactive acyl chloride, followed by reaction with pentafluorophenol.[13][14] This avoids the direct use of coupling reagents with the bulky phenol.

Causality Behind Experimental Choices:

  • Chlorinating Agent: Thionyl chloride (SOCl₂) or oxalyl chloride are effective reagents for converting carboxylic acids to acid chlorides. A catalytic amount of DMF is often used with oxalyl chloride to form the Vilsmeier reagent in situ, which is the active catalytic species.[13]

  • Inert Conditions: Acyl chlorides are highly moisture-sensitive and will readily hydrolyze back to the carboxylic acid. Therefore, the reaction must be performed under strictly anhydrous and inert conditions.

  • Base for Esterification: A non-nucleophilic base like triethylamine or pyridine is used in the second step to scavenge the HCl generated during the esterification reaction, driving the reaction to completion.

G Start 4-methyl-1-(propan-2-yl)-1H- pyrazole-5-carboxylic acid AcidChloride Pyrazole-5-carbonyl chloride Start->AcidChloride Thionyl Chloride or Oxalyl Chloride PFPEster Pentafluorophenyl Ester (Active Ester) AcidChloride->PFPEster PFP_OH Pentafluorophenol + Triethylamine PFP_OH->PFPEster

Caption: Two-step synthesis of a PFP active ester via an acid chloride intermediate.

Experimental Protocol: Acid Chloride to PFP Ester

Step A: Synthesis of the Acid Chloride

  • Preparation: To a flask containing 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid (1.0 eq), add thionyl chloride (3.0-5.0 eq) either neat or in an anhydrous solvent like DCM.

  • Reaction: Add one drop of anhydrous DMF (catalyst). The mixture is typically stirred at room temperature or gently heated (e.g., to 40-50 °C) for 1-3 hours until gas evolution (SO₂ and HCl) ceases.

  • Isolation: Remove the excess thionyl chloride and solvent under reduced pressure. It is good practice to co-evaporate with anhydrous toluene or DCM several times to ensure all volatile reagents are removed. The resulting crude pyrazole-5-carbonyl chloride is a highly reactive intermediate and is typically used immediately without purification.

Step B: Formation of the PFP Ester

  • Preparation: Dissolve the crude acid chloride from Step A in anhydrous DCM and cool the solution to 0 °C.

  • Reagent Addition: In a separate flask, dissolve pentafluorophenol (1.1 eq) and triethylamine (1.2 eq) in anhydrous DCM.

  • Reaction: Add the pentafluorophenol/triethylamine solution dropwise to the stirred acid chloride solution at 0 °C.

  • Completion: Allow the reaction to warm to room temperature and stir for 2-4 hours.

  • Work-up and Purification: Perform an aqueous work-up as described in Method 1 (wash with dilute acid, base, and brine). Purify the crude product by silica gel chromatography to yield the pure PFP ester.

Summary of Activation Methods

Method/ReagentsTypical Solvent(s)Typical ConditionsAdvantagesDisadvantages/Considerations
EDC / NHS DCM, DMF0 °C to RT, 4-12 hGood for forming stable NHS esters; water-soluble byproducts are easily removed.[4][5]Slower than other methods; risk of side reactions if O-acylisourea intermediate is not trapped efficiently.[4]
HATU / DIPEA DMF, NMP, DCMRT, 2-6 hHighly efficient, rapid, and excellent for sterically hindered acids; low rate of racemization.[7]Reagent is expensive; tetramethylurea byproduct can be difficult to remove.[8]
SOCl₂ then PFP-OH/TEA DCM, TolueneRT to 50 °C, 3-6 h totalCost-effective; produces highly reactive PFP esters; avoids complex coupling reagents.[14]Two-step process; acid chloride intermediate is highly moisture-sensitive; harsh reagents may not be suitable for sensitive substrates.[1]

Conclusion

The preparation of active esters from 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid is a critical step for its incorporation into novel chemical entities. The choice of method requires a careful balance of factors including the steric hindrance of the substrate, the desired reactivity of the active ester, and the overall efficiency of the synthetic route. For general purposes, the EDC/NHS protocol provides a reliable route to stable and reactive NHS esters. For challenging substrates where efficiency and speed are paramount, HATU activation is the superior choice, despite its higher cost. Finally, the classic two-step conversion via the acid chloride to a PFP ester offers a cost-effective and powerful alternative for producing one of the most reactive classes of active esters. By understanding the principles and practical details outlined in this guide, researchers can confidently select and execute the optimal strategy for their specific synthetic goals.

References

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Application Notes & Protocols: 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid in Coordination Chemistry and Ligand Design

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the synthesis, coordination chemistry, and ligand design principles of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid. This document offers detailed protocols and theoretical background to facilitate its use in research and development.

Introduction: The Versatility of Pyrazole-5-Carboxylic Acid Ligands

Pyrazole derivatives are a cornerstone in the field of coordination chemistry, owing to their versatile binding modes and the tunable electronic and steric properties they offer.[1][2] The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, can act as a monodentate, bidentate, or bridging ligand. The introduction of a carboxylic acid group at the 5-position significantly enhances its coordination capabilities, providing an additional O-donor site and enabling the formation of stable chelate rings with metal ions.[3][4][5]

The specific ligand in focus, 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid, offers a unique combination of features. The isopropyl group at the N1 position provides steric bulk, which can influence the geometry of the resulting metal complexes and create specific pockets for substrate binding in catalytic applications. The methyl group at the C4 position can subtly modulate the electronic properties of the pyrazole ring. The N,O-donor set from the pyrazole nitrogen and the carboxylate oxygen makes it a versatile building block for constructing a wide array of coordination compounds, from discrete mononuclear complexes to multidimensional metal-organic frameworks (MOFs).[3]

Ligand Synthesis: A Step-by-Step Protocol

Synthetic Workflow

Synthesis_Workflow A Ethyl 2-methyl-3-oxobutanoate C Intermediate 1: Ethyl 2-(dimethylaminomethylene)-2-methyl-3-oxobutanoate A->C Reaction with B B N,N-Dimethylformamide dimethyl acetal (DMF-DMA) E Intermediate 2: Ethyl 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylate C->E Cyclocondensation with D D Isopropylhydrazine G Final Product: 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid E->G Saponification with F F NaOH (aq)

Caption: Synthetic workflow for 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid.

Protocol for Ligand Synthesis

Step 1: Synthesis of Ethyl 2-(dimethylaminomethylene)-2-methyl-3-oxobutanoate (Intermediate 1)

  • To a solution of ethyl 2-methyl-3-oxobutanoate (1 equivalent) in anhydrous toluene (5 mL per mmol of starting material), add N,N-dimethylformamide dimethyl acetal (DMF-DMA) (1.2 equivalents).

  • Reflux the reaction mixture for 4-6 hours, monitoring the progress by Thin Layer Chromatography (TLC).

  • After completion, remove the solvent under reduced pressure to obtain the crude enamine intermediate. This intermediate is often used in the next step without further purification.

Step 2: Synthesis of Ethyl 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylate (Intermediate 2)

  • Dissolve the crude Intermediate 1 in ethanol (10 mL per mmol of the initial starting material).

  • To this solution, add isopropylhydrazine (1.1 equivalents) dropwise at room temperature.

  • Stir the reaction mixture at room temperature for 12-18 hours. The reaction progress can be monitored by TLC.

  • Upon completion, evaporate the solvent under reduced pressure.

  • Purify the residue by column chromatography on silica gel using a mixture of ethyl acetate and hexane as the eluent to yield the pyrazole ester.

Step 3: Synthesis of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid (Final Product)

  • Dissolve the purified ethyl 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylate (1 equivalent) in a mixture of ethanol and water (1:1 v/v).

  • Add sodium hydroxide (2-3 equivalents) and heat the mixture to reflux for 2-4 hours.

  • After cooling to room temperature, acidify the reaction mixture with 1 M HCl to a pH of 2-3.

  • The carboxylic acid product will precipitate out of the solution.

  • Collect the solid by filtration, wash with cold water, and dry under vacuum to obtain the final product.

Coordination Chemistry: Synthesis of Metal Complexes

The deprotonated form of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid can coordinate to a wide variety of metal ions through the pyrazole nitrogen and the carboxylate oxygen. The following is a general protocol for the synthesis of its metal complexes.

General Coordination Protocol

Coordination_Workflow A Ligand: 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid E Reaction Mixture A->E B Metal Salt (e.g., MCl₂, M(NO₃)₂, M(OAc)₂) B->E C Solvent (e.g., Methanol, Ethanol, Acetonitrile) C->E D Base (optional, e.g., NaOH, Et₃N) D->E F Isolation & Purification (Filtration, Recrystallization) E->F Stirring/Reflux G Metal Complex F->G

Caption: General workflow for the synthesis of metal complexes.

Example Protocol: Synthesis of a Cu(II) Complex
  • Dissolve 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid (2 equivalents) in methanol.

  • In a separate flask, dissolve copper(II) chloride dihydrate (1 equivalent) in methanol.

  • Slowly add the ligand solution to the metal salt solution with constant stirring.

  • A color change and/or precipitation should be observed.

  • The reaction mixture can be stirred at room temperature or gently refluxed for 2-4 hours to ensure complete reaction.

  • Cool the mixture to room temperature. If a precipitate has formed, collect it by filtration, wash with a small amount of cold methanol, and dry under vacuum.

  • If no precipitate forms, slow evaporation of the solvent may yield crystalline product suitable for X-ray diffraction studies.

Characterization of the Ligand and its Complexes

Thorough characterization is essential to confirm the identity and purity of the synthesized compounds.

Technique Ligand (Expected Observations) Metal Complex (Expected Observations)
¹H NMR Signals corresponding to the methyl, isopropyl, and pyrazole protons. The carboxylic acid proton will be a broad singlet.Broadening or shifting of ligand signals upon coordination. The carboxylic acid proton signal will disappear if deprotonated.
¹³C NMR Resonances for all unique carbon atoms in the molecule.Shifts in the carbon resonances, particularly for the carbons of the pyrazole ring and the carboxylate group.
FT-IR A broad O-H stretch for the carboxylic acid (~2500-3300 cm⁻¹). A strong C=O stretch (~1700-1730 cm⁻¹).Disappearance of the broad O-H stretch. A shift of the C=O stretch to a lower frequency (asymmetric and symmetric COO⁻ stretches) upon coordination. Appearance of new bands in the far-IR region corresponding to M-N and M-O vibrations.
Mass Spectrometry A molecular ion peak corresponding to the calculated mass of the ligand.Peaks corresponding to the metal complex, often showing characteristic isotopic patterns for the metal ion.
Elemental Analysis The experimental percentages of C, H, and N should be within ±0.4% of the calculated values.The experimental percentages of C, H, and N should match the calculated values for the proposed formula of the complex.
Single-Crystal X-ray Diffraction Provides the exact molecular structure, bond lengths, and bond angles.Determines the coordination geometry of the metal ion, the binding mode of the ligand, and the overall crystal packing.

Principles of Ligand Design

The 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid scaffold can be systematically modified to tune the properties of the resulting metal complexes for specific applications.

  • Steric Effects: The isopropyl group at the N1 position can be replaced with other alkyl or aryl groups to control the steric environment around the metal center. Larger groups can enforce specific coordination geometries or create chiral pockets for asymmetric catalysis.

  • Electronic Effects: The methyl group at the C4 position can be substituted with electron-donating or electron-withdrawing groups to modulate the pKa of the pyrazole ring and the electron density at the coordinating nitrogen atom. This can influence the strength of the metal-ligand bond and the redox properties of the metal center.

  • Bridging Ligands: By introducing additional coordinating functionalities on the N1 substituent, it is possible to design ligands that can bridge multiple metal centers, leading to the formation of polynuclear complexes or coordination polymers with interesting magnetic or porous properties.[8]

Applications in Research and Development

The coordination complexes of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid and its derivatives have potential applications in several areas:

  • Catalysis: The well-defined coordination sphere provided by this ligand can be exploited to design catalysts for a variety of organic transformations, such as oxidation, reduction, and cross-coupling reactions.[9]

  • Bioinorganic Chemistry: Pyrazole-based complexes have been investigated for their antimicrobial and anticancer activities.[10][11][12] The title ligand could be used to develop new therapeutic agents.

  • Materials Science: As a versatile building block for MOFs, this ligand can be used to create porous materials for gas storage, separation, and sensing applications.[3]

  • Luminescent Materials: Coordination complexes of pyrazole carboxylic acids with lanthanide or d¹⁰ metal ions can exhibit interesting photoluminescent properties.[13]

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  • Chemical synthesis, bioinformatics and antiproliferative studies of novel pyrimidin-4-yl-1H-pyrazole derivatives in chronic myeloid cancer cells - PMC. Available at: [Link]

  • Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates - KTU ePubl. Available at: [Link]

  • MIT Open Access Articles Complexes of Platinum Group Metals with a Conformationally Locked Scorpionate in a Metal–Organic Fram. Available at: [Link]

  • Metal Complexes of New Bioactive Pyrazolone Phenylhydrazones; Crystal Structure of 4-Acetyl-3-methyl-1-phenyl-2-pyrazoline-5-one phenylhydrazone Ampp-Ph - MDPI. Available at: [Link]

  • Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities - PMC. Available at: [Link]

  • Synthesis, Antifungal Activity and Structure-Activity Relationships of Novel 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid Amides - MDPI. Available at: [Link]

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in vitro biological assays utilizing 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylicacid

Author: BenchChem Technical Support Team. Date: March 2026

An Application Guide to the In Vitro Biological Profiling of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid

Introduction: The Pyrazole Scaffold in Modern Drug Discovery

The pyrazole nucleus, a five-membered heterocyclic ring with two adjacent nitrogen atoms, represents a privileged scaffold in medicinal chemistry.[1][2] Compounds incorporating this moiety exhibit a vast spectrum of biological activities, including anticancer, anti-inflammatory, antioxidant, and antimicrobial properties.[3][4][5] The structural versatility of the pyrazole ring allows for fine-tuning of its physicochemical properties, enabling targeted interactions with a wide array of biological macromolecules.[5]

This document serves as a detailed guide for researchers, scientists, and drug development professionals on establishing the in vitro biological profile of a novel pyrazole derivative, 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid . While specific biological data for this exact compound is not extensively published, its structural features—a substituted pyrazole core coupled with a carboxylic acid group—suggest several plausible mechanisms of action based on extensive literature for analogous compounds.[6][7] This guide provides a logical, tiered approach to screening and mechanistic investigation, emphasizing robust, reproducible, and scientifically sound methodologies.

Part 1: Strategic Framework for Assay Selection

The initial phase of characterizing a novel compound involves a strategic selection of assays to efficiently identify its primary biological effects. Given the known activities of pyrazole carboxylic acids, a logical starting point is to investigate antiproliferative effects, followed by explorations into specific enzyme inhibition and other potential bioactivities. The choice of subsequent assays is contingent on the results of the primary screening.

Assay_Selection_Workflow Start Compound: 4-methyl-1-(propan-2-yl)-1H- pyrazole-5-carboxylic acid PrimaryScreen Primary Screening: Antiproliferative & Cytotoxicity Assays (e.g., MTT Assay) Start->PrimaryScreen Result1 Is the compound cytotoxic/antiproliferative? PrimaryScreen->Result1 EnzymeScreen Secondary Screening: Mechanistic Enzyme Inhibition Assays (Kinase, COX, LDH, etc.) Result1->EnzymeScreen Yes OtherScreen Alternative Screening: Antioxidant (DPPH) Antimicrobial (MIC) Result1->OtherScreen No FunctionalAssay Tertiary Screening: Cell-Based Functional Assays (Western Blot, Cell Cycle Analysis) EnzymeScreen->FunctionalAssay Report Compile Biological Profile FunctionalAssay->Report OtherScreen->Report

Caption: Logical workflow for the in vitro biological evaluation of a novel pyrazole compound.

Part 2: Primary Screening - Antiproliferative and Cytotoxicity Assays

The most common and foundational screening for novel pyrazole compounds is to assess their effect on cancer cell proliferation and viability.[8][9] This initial step determines whether the compound has cytotoxic potential and provides the half-maximal inhibitory concentration (IC50), a critical parameter for designing subsequent mechanistic studies.

Protocol 1: MTT Assay for Cell Viability and IC50 Determination

This colorimetric assay is a robust and widely used method to measure cellular metabolic activity as an indicator of cell viability.[10] Live cells with active dehydrogenases reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan product, the quantity of which is directly proportional to the number of living cells.

A. Materials

  • Human cancer cell lines (e.g., MCF-7 breast cancer, HepG2 liver cancer, HCT-116 colon cancer)[8][11]

  • Complete growth medium (e.g., DMEM or RPMI-1640 with 10% FBS, 1% Penicillin-Streptomycin)

  • 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid (test compound)

  • Vehicle (e.g., Dimethyl sulfoxide, DMSO)

  • MTT solution (5 mg/mL in sterile PBS)

  • Solubilization buffer (e.g., 10% SDS in 0.01 M HCl or pure DMSO)

  • 96-well flat-bottom plates

  • Microplate reader (absorbance at 570 nm)

B. Step-by-Step Methodology

  • Cell Seeding: Trypsinize and count cells. Seed 5,000-10,000 cells per well in 100 µL of complete medium into a 96-well plate. Incubate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.

  • Compound Preparation: Prepare a 10 mM stock solution of the test compound in DMSO. Create a series of 2x working concentrations by serially diluting the stock in a complete medium. Ensure the final DMSO concentration in all wells will be ≤0.5% to avoid solvent toxicity.

  • Cell Treatment: After 24 hours, remove the medium from the wells. Add 100 µL of the serially diluted compound solutions to the respective wells. Include "vehicle control" wells (medium with the same final DMSO concentration) and "blank" wells (medium only). Incubate for 48-72 hours.

  • MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well. Incubate for 3-4 hours at 37°C. During this time, viable cells will convert MTT to formazan crystals.

  • Formazan Solubilization: Carefully aspirate the medium from each well. Add 150 µL of DMSO or solubilization buffer to each well to dissolve the formazan crystals.[10] Gently shake the plate for 10-15 minutes on an orbital shaker.

  • Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

C. Data Analysis & Trustworthiness

  • Background Subtraction: Subtract the average absorbance of the "blank" wells from all other wells.

  • Calculate Percent Viability:

    • % Viability = [(Absorbance_Treated - Absorbance_Blank) / (Absorbance_Vehicle - Absorbance_Blank)] * 100[10]

  • IC50 Determination: Plot % Viability against the log of the compound concentration. Use non-linear regression (sigmoidal dose-response curve) to calculate the IC50 value.

  • Self-Validation: The assay's validity is confirmed by a clear dose-dependent response. Each experiment should be repeated at least three times (n=3) to ensure reproducibility.

Data Presentation: Cytotoxicity Profile
Cell LineTissue of OriginIC50 (µM) ± SD
MCF-7Breast AdenocarcinomaExperimental Value
HepG2Liver CarcinomaExperimental Value
HCT-116Colorectal CarcinomaExperimental Value
A549Lung CarcinomaExperimental Value

Part 3: Mechanistic Exploration - Enzyme Inhibition Assays

If the compound demonstrates significant antiproliferative activity, the next logical step is to investigate its mechanism of action. Pyrazole derivatives are well-known enzyme inhibitors, particularly targeting protein kinases, which are crucial regulators of cell signaling pathways.[12]

Kinase_Pathway RTK Growth Factor Receptor RAS RAS RTK->RAS RAF RAF Kinase RAS->RAF MEK MEK Kinase RAF->MEK ERK ERK Kinase MEK->ERK TF Transcription Factors ERK->TF Proliferation Cell Proliferation TF->Proliferation Inhibitor Pyrazole Compound Inhibitor->RAF Inhibition

Caption: Simplified MAPK signaling pathway, a common target for pyrazole-based kinase inhibitors.

Protocol 2: Generic Kinase Inhibition Assay (ADP-Glo™ Assay as an example)

This assay quantitatively measures kinase activity by measuring the amount of ADP produced during the enzymatic reaction. It is a universal assay applicable to virtually any kinase.

A. Materials

  • Recombinant Kinase of interest (e.g., CDK2, B-Raf, based on literature for pyrazoles)[12]

  • Kinase-specific substrate and ATP

  • ADP-Glo™ Kinase Assay Kit (Promega)

  • Test Compound and Vehicle (DMSO)

  • White, opaque 96- or 384-well plates

B. Step-by-Step Methodology

  • Prepare Reagents: Reconstitute and prepare all assay components (kinase, substrate, ATP, test compound dilutions) in kinase buffer as per the manufacturer's protocol.

  • Kinase Reaction: Add 5 µL of the kinase reaction mix (containing kinase, substrate, and buffer) to the wells. Add 2.5 µL of the serially diluted test compound. Initiate the reaction by adding 2.5 µL of ATP solution.

  • Incubation: Shake the plate gently and incubate at room temperature for 60 minutes.

  • Terminate Reaction & Detect ADP: Add 10 µL of ADP-Glo™ Reagent to each well to terminate the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.

  • Generate Luminescent Signal: Add 20 µL of Kinase Detection Reagent to convert ADP to ATP, which then drives a luciferase reaction. Incubate for 30 minutes.

  • Data Acquisition: Measure the luminescence of each well using a plate-reading luminometer.

C. Data Analysis

  • The luminescent signal is directly proportional to the amount of ADP produced and thus to the kinase activity.

  • Calculate the percentage of inhibition relative to vehicle controls.

  • Plot % Inhibition vs. log of compound concentration to determine the IC50 value using non-linear regression.

Data Presentation: Enzyme Inhibition Profile
Enzyme TargetAssay TypeIC50 (µM) ± SD
CDK2/Cyclin ALuminescence (ADP-Glo)Experimental Value
B-RafLuminescence (ADP-Glo)Experimental Value
COX-2FluorometricExperimental Value
Lactate Dehydrogenase (LDH)ColorimetricExperimental Value

Part 4: Cellular Target Engagement

A positive result in a biochemical enzyme assay must be validated in a cellular context to confirm that the compound can cross the cell membrane and engage its target. Western blotting is the gold-standard technique for this purpose.

Protocol 3: Western Blot for Phospho-Protein Analysis

This protocol assesses whether the test compound inhibits a specific kinase inside the cell by measuring the phosphorylation level of its downstream substrate.

Western_Blot_Workflow A 1. Cell Culture & Treatment B 2. Protein Extraction (Lysis) A->B C 3. Protein Quantification (BCA Assay) B->C D 4. SDS-PAGE (Separation) C->D E 5. Protein Transfer (to PVDF membrane) D->E F 6. Immunoblotting (Antibodies) E->F G 7. Detection (Chemiluminescence) F->G H 8. Analysis G->H

Caption: Standard experimental workflow for Western Blot analysis.

A. Materials

  • Cells, culture medium, and test compound

  • Lysis Buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors[10]

  • BCA Protein Assay Kit

  • SDS-PAGE gels and running buffer

  • PVDF membrane

  • Primary antibodies (e.g., anti-phospho-ERK and anti-total-ERK)

  • HRP-conjugated secondary antibody

  • Chemiluminescent substrate (ECL)

  • Imaging system (e.g., ChemiDoc)

B. Step-by-Step Methodology

  • Cell Treatment: Plate cells in 6-well plates and grow to 70-80% confluency. Treat cells with the test compound at various concentrations (e.g., 0.5x, 1x, 5x the IC50) for a specified time (e.g., 2-24 hours). Include a vehicle control.[10]

  • Protein Extraction: Wash cells with ice-cold PBS. Add ice-cold lysis buffer, scrape the cells, and collect the lysate.[10]

  • Quantification: Determine the protein concentration of each lysate using a BCA assay to ensure equal loading.[10]

  • SDS-PAGE: Denature 20-40 µg of protein from each sample by boiling in sample buffer. Load samples onto an SDS-PAGE gel and separate the proteins by electrophoresis.[10]

  • Transfer: Transfer the separated proteins from the gel to a PVDF membrane.[10]

  • Blocking & Immunoblotting: Block the membrane (e.g., with 5% BSA or non-fat milk) to prevent non-specific antibody binding. Incubate the membrane with a primary antibody targeting the phosphorylated protein of interest overnight at 4°C.

  • Secondary Antibody & Detection: Wash the membrane and incubate with an HRP-conjugated secondary antibody. After further washing, add the ECL substrate and capture the chemiluminescent signal using an imaging system.

  • Stripping and Re-probing: To verify equal protein loading, the membrane can be stripped of antibodies and re-probed with an antibody against the total (non-phosphorylated) protein or a housekeeping protein like β-actin.

C. Data Analysis

  • Quantify the band intensity for both the phospho-protein and the total protein using densitometry software.

  • A dose-dependent decrease in the ratio of phospho-protein to total protein indicates successful target engagement and inhibition by the compound within the cell.

References

  • BenchChem. (2025).
  • Christodoulou, M. S., et al. (2012). Synthesis and in vitro biological evaluation of novel pyrazole derivatives as potential antitumor agents. Medicinal Chemistry, 8(5), 779-88. [Link]

  • Bentham Science. (2012). Synthesis and In Vitro Biological Evaluation of Novel Pyrazole Derivatives as Potential Antitumor Agents. Bentham Science Publishers.
  • Taylor & Francis Online. (2023). Synthesis, in silico modelling, and in vitro biological evaluation of substituted pyrazole derivatives as potential anti-skin cancer, anti-tyrosinase, and antioxidant agents. Taylor & Francis. [Link]

  • PMC. (2024). Synthesis of Pyrazole-Based Inhibitors of the Bacterial Enzyme N-Succinyl-l,l-2,6-Diaminopimelic Acid Desuccinylase (DapE) as Potential Antibiotics. National Center for Biotechnology Information. [Link]

  • ACS Publications. (2021). Fragment-Guided Discovery of Pyrazole Carboxylic Acid Inhibitors of the Kelch-like ECH-Associated Protein 1: Nuclear Factor Erythroid 2 Related Factor 2 (KEAP1:NRF2) Protein−Protein Interaction. Journal of Medicinal Chemistry. [Link]

  • BenchChem. (2025). Application Notes: Evaluating Pyrazole Compounds as Kinase Inhibitors in Cell-Based Assays. BenchChem.
  • ResearchGate. (2023). Synthesis, In Vitro Biological Investigation, and In Silico Analysis of Pyrazole-Based Derivatives as Multi-target Agents. ResearchGate. [Link]

  • IntechOpen. (2020). Pyrazole Carboxylic Acid and Derivatives: Synthesis and Biological Applications. [Link]

  • ResearchGate. (2025). Synthesis, Molecular Docking, and Investigation of Enzyme Inhibition Activities of Benzimidazole-Pyrazole Hybrids. ResearchGate. [Link]

  • MDPI. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules. [Link]

  • ResearchGate. (2011). Synthesis and enzyme inhibitory activities of some new pyrazole-based heterocyclic compounds. ResearchGate. [Link]

  • ACS Omega. (2021). Design, Synthesis, Anticancer Evaluation, Enzymatic Assays, and a Molecular Modeling Study of Novel Pyrazole–Indole Hybrids. ACS Publications. [Link]

  • ACS Publications. (2017). Discovery and Optimization of Potent, Cell-Active Pyrazole-Based Inhibitors of Lactate Dehydrogenase (LDH). Journal of Medicinal Chemistry. [Link]

  • ResearchGate. (n.d.). Discovery of pyrazole carboxylic acids as potent inhibitors of rat long chain L-2-hydroxy acid oxidase. Request PDF. [Link]

  • IJARCS. (2024). Studies on Photophysical and Biological Activity of Newly Synthesized of 4-Methylpiperidin-4-ol Substituted Pyrazole Derivative. [Link]

  • SpringerLink. (2026). Synthesis and insecticidal activities of novel 1H-pyrazole-5-carboxylic acid derivatives. Monatshefte für Chemie - Chemical Monthly. [Link]

  • PMC. (n.d.). Current status of pyrazole and its biological activities. National Center for Biotechnology Information. [Link]

  • IntechOpen. (2022). Pyrazole Scaffold: Strategies toward the Synthesis and Their Applications. [Link]

  • Arabian Journal of Chemistry. (2025). Synthesis and biological profiling of novel pyrazoles as antioxidant, antibacterial, and antimitotic agents: An in vitro and in silico approach. Elsevier. [Link]

  • SciSpace. (n.d.). Synthesis and Structure-Activity Relationships of Pyrazole-based Inhibitors of Meprin α and β. [Link]

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Troubleshooting & Optimization

Technical Support Center: Synthesis of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support guide for the synthesis of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid. This document is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you to overcome common experimental hurdles and optimize your reaction yields through a deeper understanding of the underlying chemical principles.

Synthesis Overview: The Knorr-Hydrolysis Pathway

The most reliable and common route to synthesizing 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid involves a two-stage process.[1] First, a Knorr-type pyrazole synthesis is performed via the cyclocondensation of a suitable β-ketoester with isopropylhydrazine.[2][3][4] This is followed by the hydrolysis of the resulting pyrazole ester to yield the final carboxylic acid product.[5] Understanding this workflow is critical for effective troubleshooting.

Synthesis_Workflow cluster_0 Stage 1: Cyclocondensation (Knorr Synthesis) cluster_1 Stage 2: Hydrolysis Start Ethyl 2-formyl-3-methylbutanoate (or equivalent β-ketoester) + Isopropylhydrazine Intermediate Ethyl 4-methyl-1-(propan-2-yl) -1H-pyrazole-5-carboxylate Start->Intermediate Reflux in Ethanol/Acetic Acid Final_Product 4-methyl-1-(propan-2-yl) -1H-pyrazole-5-carboxylic acid Intermediate->Final_Product 1. NaOH (aq), Reflux 2. HCl (aq) Workup

Caption: General two-stage workflow for the synthesis.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the synthesis in a question-and-answer format.

Q1: My yield for the pyrazole ester formation (Stage 1) is very low. What are the likely causes and how can I fix it?

Answer: Low yield in the Knorr cyclocondensation step is a frequent issue stemming from several factors related to reagents, reaction conditions, and potential side reactions.

Potential Causes & Solutions:

  • Reagent Quality:

    • Isopropylhydrazine Instability: Hydrazine derivatives can degrade upon storage. Use a freshly opened bottle or distill the hydrazine before use. Ensure it is stored under an inert atmosphere (Nitrogen or Argon).

    • β-Ketoester Impurity: The β-ketoester starting material can exist in keto-enol tautomers and may contain acidic impurities that can interfere with the reaction. Purify it by distillation if its purity is questionable.

  • Reaction Conditions: The choice of solvent and catalyst is critical. While ethanol is common, other conditions can offer better results.[2]

    • Solvent Effects: Protic solvents like ethanol can participate in hydrogen bonding, sometimes slowing the reaction. Consider switching to a dipolar aprotic solvent like DMF, which can accelerate the reaction rate.[2]

    • Catalysis: A catalytic amount of acid (e.g., acetic acid, p-TsOH) is crucial to protonate the carbonyl group of the diketone, making it more electrophilic and facilitating the initial nucleophilic attack by hydrazine.[6]

    • Temperature and Time: Ensure the reaction is heated to reflux for a sufficient duration. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the limiting reagent (typically the β-ketoester) is fully consumed.

  • Side Reactions:

    • Regioisomer Formation: While less of a concern with a symmetrical hydrazine like isopropylhydrazine, using an unsymmetrical 1,3-dicarbonyl compound can lead to two different pyrazole isomers.[3][4] Ensuring your β-ketoester is the correct starting material is paramount.

    • Incomplete Cyclization/Dehydration: The reaction proceeds via a hydrazone intermediate which then cyclizes and dehydrates. Insufficient heat or catalytic acid can stall the reaction at the intermediate stage.

Troubleshooting Summary Table:

ParameterStandard ConditionAlternative for Higher YieldRationale
Solvent EthanolDMF, DioxaneAprotic polar solvents can enhance reaction rates by better solvating charged intermediates.[2]
Catalyst Acetic Acid (catalytic)Trifluoroacetic Acid (TFA), Sc(OTf)₃Stronger acids can more effectively catalyze the cyclization-dehydration step.[4]
Temperature Reflux (e.g., ~78°C)Microwave Irradiation (e.g., 100-120°C)Microwave heating can significantly reduce reaction times and improve yields.[7]
Hydrazine Salt Hydrazine (free base)Isopropylhydrazine hydrochlorideUsing the hydrochloride salt in a suitable solvent can sometimes give cleaner reactions.

digraph "Troubleshooting_Yield" {
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Start [label="Low Yield in Stage 1?", shape=diamond, fillcolor="#EA4335", fontcolor="#FFFFFF"]; CheckReagents [label="Are reagents pure and fresh?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; CheckConditions [label="Are reaction conditions optimal?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"];

Sol_Reagents [label="Solution:\n- Distill hydrazine.\n- Verify β-ketoester purity via NMR.", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"]; Sol_Conditions [label="Solution:\n- Switch to DMF solvent.\n- Increase catalyst loading or use stronger acid.\n- Monitor via TLC to ensure completion.", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"];

Start -> CheckReagents [label="Yes"]; CheckReagents -> CheckConditions [label="Yes"]; CheckReagents -> Sol_Reagents [label="No"]; CheckConditions -> Sol_Conditions [label="No"]; }

Caption: Decision tree for troubleshooting low yield.

Q2: The hydrolysis of my pyrazole ester (Stage 2) is either incomplete or gives a low yield of the final acid. What's going wrong?

Answer: The ester hydrolysis step, or saponification, is critical and can fail due to reaction equilibrium, harsh conditions causing degradation, or difficult product isolation.

Potential Causes & Solutions:

  • Incomplete Reaction (Reversibility):

    • Acid-Catalyzed Hydrolysis: This reaction is reversible.[8] To drive it to completion, a large excess of water is needed, which can complicate workup.

    • Base-Mediated Hydrolysis (Saponification): This is the preferred method as it is essentially irreversible.[8][9] The reaction uses a stoichiometric amount of a strong base like NaOH or LiOH. The final step is an acid-base reaction between the carboxylic acid and the alkoxide byproduct, which forms a carboxylate salt and drives the reaction to completion.[9]

  • Reaction Conditions for Saponification:

    • Base Selection: Use at least 1.1 to 1.5 equivalents of a strong base (NaOH, KOH, or LiOH) to ensure complete hydrolysis.

    • Solvent System: A co-solvent system is often necessary as the ester may not be soluble in water alone. Common mixtures include THF/water, Ethanol/water, or Dioxane/water.[1]

    • Temperature: Heating the reaction mixture to reflux (e.g., 60-100°C) is typically required to achieve a reasonable reaction rate. Monitor by TLC until the ester starting material is gone.

  • Product Isolation (Workup):

    • Incorrect pH: After hydrolysis, the product exists as a water-soluble carboxylate salt. You must acidify the aqueous solution (typically to pH 2-3) with a strong acid like 1M or 2M HCl to protonate the carboxylate, causing the desired carboxylic acid to precipitate.[1]

    • Precipitation Issues: If the product doesn't precipitate upon acidification, it may be due to some remaining solubility in the solvent mixture. Try cooling the solution in an ice bath to encourage crystallization. If that fails, the product must be extracted into an organic solvent like ethyl acetate or dichloromethane.

Recommended Hydrolysis Protocol:

StepReagent/ActionPurpose
1. Setup Dissolve pyrazole ester in THF/Water (3:1 ratio).Ensures the ester is fully dissolved and accessible to the base.
2. Hydrolysis Add NaOH (1.5 eq) and heat to reflux for 2-4 hours.Saponifies the ester to its carboxylate salt. The reaction is irreversible.[9]
3. Monitoring Spot on a TLC plate against the starting material.Confirms the complete consumption of the ester.
4. Workup Cool to room temp, remove THF in vacuo. Add water.Prepares the solution for acidification.
5. Isolation Cool the aqueous solution in an ice bath and slowly add 2M HCl until pH ~2.Protonates the water-soluble salt to precipitate the neutral, less soluble carboxylic acid product.[1]
6. Collection Collect the resulting solid precipitate by vacuum filtration. Wash with cold water.Isolates the pure product. Washing removes inorganic salt impurities.

Frequently Asked Questions (FAQs)

Q: What is the mechanism of the Knorr pyrazole synthesis?

A: The reaction proceeds in three main steps: 1) Nucleophilic attack of the more nucleophilic nitrogen of isopropylhydrazine onto one of the carbonyl carbons of the β-dicarbonyl compound to form a hydrazone intermediate. 2) An intramolecular cyclization where the second nitrogen attacks the remaining carbonyl group. 3) A dehydration step to eliminate water and form the aromatic pyrazole ring. Acid catalysis facilitates steps 1 and 3.

Knorr_Mechanism Simplified Knorr Pyrazole Synthesis Mechanism Reagents β-Ketoester + Isopropylhydrazine Attack 1. Nucleophilic Attack Reagents->Attack Intermediate Hydrazone Intermediate Attack->Intermediate Cyclize 2. Intramolecular Cyclization Intermediate->Cyclize Cyclic_Int Non-aromatic Cyclic Intermediate Cyclize->Cyclic_Int Dehydrate 3. Dehydration (H₂O loss) Cyclic_Int->Dehydrate Product Aromatic Pyrazole Ester Dehydrate->Product

Caption: Key steps of the Knorr pyrazole synthesis.

Q: Are there any alternative methods to synthesize this molecule?

A: Yes, while the Knorr synthesis is most common, other methods exist. For instance, 'one-pot' syntheses from ketones and acid chlorides to first form the 1,3-diketone in situ, followed by the addition of hydrazine, have been developed.[10][11] Additionally, pyrazoles can be synthesized from α,β-unsaturated ketones (vinyl ketones) and hydrazines, though this often proceeds through a pyrazoline intermediate that requires subsequent oxidation.[2][11] For this specific target, the Knorr approach remains the most direct and reliable.

Q: What is the best way to purify the final carboxylic acid product?

A: The primary purification method for the final product is precipitation followed by recrystallization. After acidification, the crude carboxylic acid that precipitates out can be collected.[1] This solid can then be recrystallized from a suitable solvent system, such as ethanol/water or ethyl acetate/hexane, to remove any remaining impurities. If the product is an oil or fails to crystallize, column chromatography using a silica gel stationary phase with a solvent system like ethyl acetate/hexanes with 1% acetic acid can be effective. The added acetic acid helps to keep the product protonated and improves its elution profile.

References

  • Synthesis of Novel 1-H-Pyrazole-4-carboxylic Acid Esters by Conventional and Microwave Assisted Vilsmeier Cyclization of Hydrazones of β-Keto Esters. E-Journal of Chemistry.
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  • Synthesis of substituted pyrazoles from 1,3-diketones and hydrazine derivatives.
  • Pyrazoles: 'one-pot' synthesis from arenes and carboxylic acids. RSC Publishing.
  • Pyrazole Scaffold: Strategies toward the Synthesis and Their Applic
  • Synthesis of pyrazole carboxylic acid intermediate 5...
  • 1,3-Diketones from Acid Chlorides and Ketones: A Rapid and General One-Pot Synthesis of Pyrazoles.
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  • Synthesis of Pyrazole Carboxamides: A Detailed Protocol for Laboratory Applic
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  • Synthesis, Reactions and Medicinal Uses of Pyrazole. Pharmaguideline.
  • Direct Synthesis of Pyrazoles from Esters using tert-Butoxide-Assisted C-(C=O) Coupling. [Source Not Available].
  • Fragment-Guided Discovery of Pyrazole Carboxylic Acid Inhibitors of the Kelch-like ECH-Associated Protein 1: Nuclear Factor Erythroid 2 Related Factor 2 (KEAP1:NRF2) Protein−Protein Interaction. Journal of Medicinal Chemistry.
  • Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit. DergiPark.
  • Synthesis of Chromone-Rel
  • Hydrolysis of Esters. University of Calgary Chemistry.
  • Structure-activity relationship and improved hydrolytic stability of pyrazole derivatives that are allosteric inhibitors of West Nile Virus NS2B-NS3 proteinase. PMC.
  • Synthesis and Characterization of Some Pyrazole Based Heterocyclic Compounds. [Source Not Available].
  • Pyrazole synthesis. Organic Chemistry Portal.
  • Synthesis, Antifungal Activity and Structure-Activity Relationships of Novel 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid Amides. MDPI.
  • Basic Hydrolysis of Esters - Saponific
  • Hydrolysis of esters. Chemguide.
  • 1-(4-methylphenyl)-5-(propan-2-yl)-1h-pyrazole-4-carboxylic acid. PubChem.
  • Chemical synthesis, bioinformatics and antiproliferative studies of novel pyrimidin-4-yl-1H-pyrazole derivatives in chronic myeloid cancer cells. PMC.
  • 1-Isopropyl-5-methyl-1H-pyrazole-4-carboxylic acid. Sigma-Aldrich.
  • Straightforward and Efficient Protocol for the Synthesis of Pyrazolo [4,3-b]pyridines and Indazoles. PMC.
  • Application Notes: The Use of 1-Methyl-3-propyl-1H-pyrazole-5-carboxylic acid as a Pharmaceutical Intermedi
  • Improved process for the preparation of 5-acetyl-1H-pyrazole-3-carboxylic acid. Technical Disclosure Commons.

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Technical Support Center: Overcoming Solubility Challenges of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid

Author: BenchChem Technical Support Team. Date: March 2026

Prepared by the Senior Application Scientist Team

This guide is designed for researchers, scientists, and drug development professionals encountering solubility issues with 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid in aqueous media. Our goal is to provide a foundational understanding of the underlying chemical principles and to offer practical, step-by-step troubleshooting protocols to ensure successful experimental outcomes.

Part 1: Foundational Understanding & Frequently Asked Questions (FAQs)

This section addresses the fundamental reasons behind the solubility challenges associated with this compound.

Q1: Why is 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid poorly soluble in neutral aqueous solutions (e.g., pure water or PBS at pH 7.4)?

A: The limited aqueous solubility of this molecule stems from its chemical structure, which features a balance of polar and non-polar (lipophilic) regions.

  • Lipophilic Character: The isopropyl group (-CH(CH3)2) and the methyl group (-CH3) on the pyrazole ring are non-polar. These hydrocarbon regions resist interaction with polar water molecules, contributing to the compound's overall hydrophobicity.

  • Ionization State: The key to its solubility lies with the carboxylic acid group (-COOH). In neutral or acidic solutions, this group remains in its protonated, non-ionized form. This neutral state is significantly less soluble in water compared to its ionized form. For a molecule to dissolve, the energy required to break its crystal lattice structure must be overcome by the favorable interactions with solvent molecules. The non-ionized form interacts less favorably with water, leading to poor solubility.

Q2: What is pKa, and why is it the most critical parameter for improving the solubility of this compound?

A: The pKa is the acid dissociation constant, which indicates the pH at which the carboxylic acid group is 50% in its neutral form (R-COOH) and 50% in its ionized, deprotonated form (R-COO⁻).

This parameter is crucial because it dictates the compound's solubility at any given pH. According to the Henderson-Hasselbalch equation, the ratio of the ionized to the non-ionized form is controlled by the solution's pH.

  • At pH < pKa: The compound will be predominantly in its neutral, poorly soluble form.

  • At pH > pKa: The compound will be predominantly in its ionized (deprotonated) carboxylate form, which is a salt. This ionic form has a much higher affinity for polar water molecules, leading to a dramatic increase in aqueous solubility.[][2]

Therefore, by adjusting the pH of the solution to be at least 1.5 to 2 units above the compound's pKa, you can ensure it is almost fully ionized and achieve maximum aqueous solubility.

Part 2: Troubleshooting Workflows & Experimental Protocols

This section provides direct answers and detailed protocols for specific problems you may encounter in the lab.

Problem 1: "My compound won't dissolve in my aqueous buffer (pH 7.4). I need to make a 10 mM stock for a cell-based assay."

This is the most common challenge. The most direct solution is to leverage the compound's acidic nature through pH adjustment.

Solution: Prepare a Salt Form In Situ via pH Adjustment

This method involves adding a base to deprotonate the carboxylic acid, forming a highly soluble salt. It is the preferred first-line approach due to its simplicity and effectiveness for ionizable compounds.[][2][3]

Step-by-Step Protocol:

  • Weigh Compound: Accurately weigh the required amount of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid for your target concentration and volume.

  • Initial Suspension: Add approximately 80% of your final target volume of purified water or your desired buffer. The compound will likely form a cloudy suspension.

  • Titrate with Base: While stirring or vortexing, add a 1 M solution of sodium hydroxide (NaOH) or potassium hydroxide (KOH) dropwise.

  • Observe Dissolution: Continue adding the base slowly. As the pH increases past the compound's pKa, the suspension will clarify, and the solid will completely dissolve.

  • Final pH & Volume Adjustment: Once the solution is clear, check the pH using a calibrated pH meter. Adjust as necessary to ensure it is compatible with your experimental system. Add the remaining water or buffer to reach your final target volume.

  • Sterile Filtration: If for use in cell culture, sterile filter the final stock solution through a 0.22 µm syringe filter.

Trustworthiness Check:

  • Causality: Adding base removes the proton from the carboxylic acid, creating an anion (carboxylate). This charged species is highly polar and readily interacts with water, driving dissolution.

  • Self-Validation: The visual endpoint is a clear, particle-free solution. Always confirm the final pH to prevent experimental artifacts.

cluster_workflow Workflow 1: pH Adjustment A Start: Undissolved Compound in Buffer B Add 1M NaOH dropwise with stirring A->B C Is solution clear? B->C C->B No D Solution is clear. Compound is dissolved. C->D Yes E Check & Adjust Final pH. Top up to final volume. D->E F Ready for Use E->F

Caption: Decision workflow for solubilization via pH adjustment.

Problem 2: "My experiment is pH-sensitive and must be performed at pH 6.0. How can I dissolve the compound without significantly raising the pH?"

When pH modification is not an option, the next strategy is to alter the solvent environment to be more favorable to the compound.

Solution: Utilize a Water-Miscible Organic Co-solvent

Co-solvents work by reducing the overall polarity of the aqueous medium.[4] This reduction in polarity lowers the energy penalty for solvating the lipophilic parts of your compound, thereby increasing its solubility.[][5]

Step-by-Step Protocol:

  • Select a Co-solvent: Choose a biocompatible, water-miscible organic solvent. Dimethyl sulfoxide (DMSO) is a common first choice due to its high solubilizing power.[6]

  • Prepare Concentrated Stock: Dissolve your compound in the minimum necessary volume of 100% co-solvent (e.g., DMSO) to create a highly concentrated primary stock (e.g., 100 mM or higher). Ensure it is fully dissolved.

  • Dilute into Aqueous Buffer: Add the concentrated organic stock to your aqueous buffer drop-by-drop or with a pipette tip under the surface of the liquid, while vortexing vigorously. This slow addition to a larger, agitated volume helps prevent the compound from precipitating out.

  • Final Concentration Check: Calculate the final percentage of the co-solvent in your solution. For most cell-based assays, this should be kept below 1%, and ideally below 0.5%, to avoid solvent-induced artifacts.

Expertise & Trustworthiness:

  • Mechanism: The co-solvent disrupts the strong hydrogen-bonding network of water, creating a microenvironment that is less polar and more accommodating to your compound's non-polar regions.

  • Mandatory Control: Always run a parallel "vehicle control" in your experiment. This control should contain the final concentration of the co-solvent used to dissolve your compound but without the compound itself. This ensures that any observed effects are due to your compound and not the solvent.

Table 1: Common Co-solvents for Biological Experiments

Co-SolventTypical Starting Conc. in AssayNotes
DMSO (Dimethyl sulfoxide)< 0.5% (v/v)High solubilizing power; can have biological effects at >1%.
Ethanol < 1.0% (v/v)Generally well-tolerated; less powerful than DMSO.
PEG 400 (Polyethylene Glycol 400)1-5% (v/v)Low toxicity; often used in formulations.[7]
Propylene Glycol 1-5% (v/v)Common pharmaceutical excipient.[4]
Problem 3: "My compound crashes out of solution when I dilute my DMSO stock into the final assay buffer. What is my next option?"

This indicates that even with a co-solvent, the aqueous environment is still too unfavorable once the co-solvent concentration is diluted. The solution is to use an excipient that actively encapsulates the molecule.

Solution: Employ Cyclodextrin-Based Complexation

Cyclodextrins are cyclic oligosaccharides that act as molecular hosts. They have a hydrophilic (water-loving) exterior and a hydrophobic (water-fearing) inner cavity.[8][9] The non-polar parts of your compound can become encapsulated within this cavity, forming a water-soluble "inclusion complex."[10][11]

Step-by-Step Protocol:

  • Select a Cyclodextrin: Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutylether-β-cyclodextrin (SBE-β-CD) are highly soluble and widely used in pharmaceutical research.[]

  • Prepare Cyclodextrin Solution: Make a stock solution of the cyclodextrin in your desired aqueous buffer (e.g., 10-20% w/v).

  • Form the Complex: Add the powdered 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid directly to the cyclodextrin solution.

  • Equilibrate: Cap the vial and allow the mixture to stir or shake vigorously at room temperature for several hours (4-24 hours is typical) to allow the inclusion complex to form. Gentle heating (40-50°C) can sometimes accelerate this process.

  • Remove Undissolved Compound: After equilibration, centrifuge the solution at high speed to pellet any remaining, un-complexed compound.

  • Quantify and Use: Carefully collect the supernatant. The concentration of the dissolved compound in this supernatant should be accurately determined using a validated analytical method (e.g., HPLC-UV) before use in experiments.

cluster_complex Diagram: Cyclodextrin Encapsulation CD Cyclodextrin Complex Soluble Inclusion Complex CD->Complex Drug Drug Molecule Drug->Complex Encapsulation

Caption: Encapsulation of a hydrophobic drug by a cyclodextrin.

Part 3: Summary & Best Practices

Choosing the right solubilization strategy depends on your experimental constraints. The following decision tree and comparison table summarize the approaches discussed.

Start Start: Compound is Insoluble in Aqueous Media Q1 Is your experiment pH sensitive? Start->Q1 A1_No Use pH Adjustment (Add Base) Q1->A1_No No A1_Yes Use a Co-solvent (e.g., DMSO) Q1->A1_Yes Yes Success1 Success: Compound Dissolved A1_No->Success1 Q2 Does it precipitate upon dilution? A1_Yes->Q2 A2_No Success: Compound Dissolved (Use Vehicle Control!) Q2->A2_No No A2_Yes Use Cyclodextrin (e.g., HP-β-CD) Q2->A2_Yes Yes Success3 Success: Compound Dissolved (Quantify Final Conc.) A2_Yes->Success3

Caption: Troubleshooting decision tree for solubilization.

Table 2: Comparison of Solubilization Methods

MethodMechanismProsCons
pH Adjustment Ionization to form a saltSimple, cost-effective, large solubility increase.[]Only for ionizable compounds; not suitable for pH-sensitive assays.[3]
Co-solvents Reduces solvent polarityEasy to screen multiple solvents; good for high-throughput.[]Potential for compound precipitation on dilution; solvent may have biological activity.[7]
Cyclodextrins Encapsulation (Inclusion Complex)Biocompatible; high stability of the complex; suitable for in vivo.[9][]More expensive; requires longer prep time; may require analytical quantification.
References
  • Zhang, C., Li, H., Liu, D., & Liu, M. (2007). 1-Methyl-3-propyl-1H-pyrazole-5-carboxylic acid. Acta Crystallographica Section E: Structure Reports Online, 63(11), o4209. Available at: [Link]

  • MDPI. (2015, May 8). Synthesis, Antifungal Activity and Structure-Activity Relationships of Novel 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid Amides. Available at: [Link]

  • Chemspace. 5-methyl-1-(propan-2-yl)-1H-pyrazole-3-carboxylic acid. Available at: [Link]

  • PubChem. 5-(propan-2-yl)-1H-pyrazole-3-carboxylic acid. Available at: [Link]

  • Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. (2025, July 30). Available at: [Link]

  • National Center for Biotechnology Information. (n.d.). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Available at: [Link]

  • MDPI. (2026, February 3). Derivatives of 1-(2-Pyridyl)-3-pyrazolecarboxylic Acids as Ligands for Binding f-Elements. Available at: [Link]

  • ResearchGate. (n.d.). The Effect of Co-solvent on the Solubility of a Sparingly Soluble Crystal of Benzoic Acid. Available at: [Link]

  • National Center for Biotechnology Information. (2024, June 13). Solubility, pH-Solubility Profile, pH-Rate Profile, and Kinetic Stability of the Tyrosine Kinase Inhibitor, Alectinib. Available at: [Link]

  • Pyrazole and its derivatives, preparation, SAR and uses as antioxidative agent. (2020, October 2). Available at: [Link]

  • International Journal of Medical Science and Dental Research. (2022, November 15). Techniques for Improving Solubility. Available at: [Link]

  • ACS Publications. (2024, July 1). Investigating the Influence of Cosolvents on the Solubility of Febuxostat in Supercritical CO2: Experimental Analysis and Artificial Intelligence Study. Available at: [Link]

  • ResearchGate. The effect of different pH-adjusting acids on the aqueous solubility of carvedilol. Available at: [Link]

  • UNT Digital Library. (2026, February 23). Water-enhanced solubility of carboxylic acids in organic solvents and its applications to extraction processes. Available at: [Link]

  • Wikipedia. Cosolvent. Available at: [Link]

  • Encyclopedia.pub. (2022, September 9). Synthesis and Properties of Pyrazoles. Available at: [Link]

  • Google Patents. EP0350176A2 - Method for preparing pyrazolecarboxylic acid and derivatives.
  • Patsnap Eureka. (2025, July 31). Overcoming Challenges in Carboxylic Acid Drug Formulations. Available at: [Link]

  • National Center for Biotechnology Information. (n.d.). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Available at: [Link]

  • PH adjustment: Significance and symbolism. (2026, January 7). Available at: [Link]

  • SciSpace. (2018, September 15). Cyclodextrins and their application in enhancing the solubility, dissolution rate and bioavailability. Available at: [Link]

  • National Center for Biotechnology Information. (n.d.). Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics. Available at: [Link]

  • Advances in cyclodextrins: Enhancing drug solubility, stability, and bioavailability for therapeutic applications. (2024, September 6). Available at: [Link]

  • Google Patents. US5733463A - Lowering the pH with an acid/base salt as a pH adjusting agent.
  • Solubility enhancement techniques: A comprehensive review. (2023, March 13). Available at: [Link]

  • PubMed. (2025, February 22). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Available at: [Link]

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Technical Support Center: Optimizing Recrystallization of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid

Author: BenchChem Technical Support Team. Date: March 2026

This technical support guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) for the recrystallization of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid. The following sections offer a structured approach to solvent selection, experimental execution, and problem-solving, grounded in established chemical principles.

Understanding the Molecule: Key Physicochemical Properties

Before optimizing a recrystallization protocol, it is crucial to understand the structural and electronic characteristics of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid. The molecule possesses both polar and non-polar features:

  • Polar Moieties: The carboxylic acid group (-COOH) and the pyrazole ring's nitrogen atoms are capable of hydrogen bonding, contributing to its polarity.[1]

  • Non-Polar Moieties: The isopropyl and methyl substituents introduce non-polar, aliphatic character.

This amphiphilic nature suggests that a range of solvents, or solvent mixtures, may be effective for recrystallization. The general principle of "like dissolves like" is a foundational concept in solvent selection.[2]

Frequently Asked Questions (FAQs)

Q1: What is the ideal solvent for recrystallizing 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid?

A1: There is no single "best" solvent. The ideal solvent for recrystallization should exhibit high solubility for the compound at elevated temperatures and low solubility at cooler temperatures.[2][3] Given the molecule's characteristics, a moderately polar solvent is a logical starting point. Alcohols such as ethanol or methanol are often good initial choices for compounds containing hydrogen-bonding groups like carboxylic acids.[1] A systematic solvent screening is the most effective method to identify the optimal solvent or solvent system.

Q2: My compound "oils out" instead of forming crystals. What should I do?

A2: "Oiling out" occurs when the solid melts and comes out of solution as a liquid at a temperature above its melting point.[4] This is a common issue and can be addressed by:

  • Slowing the Cooling Rate: Allow the solution to cool to room temperature gradually before transferring it to an ice bath.[5]

  • Adding More Solvent: The solution may be too concentrated. Reheat the mixture to dissolve the oil and add a small amount of additional solvent.[6]

  • Changing Solvents: Select a solvent with a lower boiling point.[4] If you were using ethanol, for instance, trying methanol could be a viable alternative.

Q3: No crystals are forming even after the solution has cooled. What are the next steps?

A3: A lack of crystal formation often indicates that the solution is not saturated or is supersaturated.[5][7] The following techniques can induce crystallization:

  • Scratching the Inner Surface: Use a glass rod to gently scratch the inside of the flask at the solution's surface. The microscopic imperfections on the glass can serve as nucleation sites for crystal growth.[4]

  • Seeding: Introduce a tiny crystal of the pure compound into the solution. This "seed crystal" provides a template for further crystal formation.[5]

  • Reducing Solvent Volume: If too much solvent was added, carefully evaporate a portion of it to increase the solute concentration and then attempt to cool the solution again.[5][6]

Q4: How do I choose between a single solvent and a mixed solvent system?

A4: A single solvent is generally preferred for its simplicity. However, if a single solvent cannot be found that meets the criteria of high solubility when hot and low solubility when cold, a mixed solvent system is a powerful alternative.[2][8] This typically involves dissolving the compound in a "good" solvent (in which it is highly soluble) and then adding a "poor" solvent (in which it is sparingly soluble) until the solution becomes turbid.[9] For this particular pyrazole carboxylic acid, a potential mixed system could be ethanol (good solvent) and water (poor solvent).

Troubleshooting Guide

Issue Potential Cause(s) Recommended Solution(s)
Low or No Crystal Yield - Too much solvent was used.[5][7]- The compound is significantly soluble in the cold solvent.- Evaporate some of the solvent and re-cool.[5]- Choose a different solvent where the compound has lower solubility at cold temperatures.
Crystals are Impure (e.g., colored) - The cooling process was too rapid, trapping impurities.- The chosen solvent did not effectively separate the compound from the impurities.- Re-dissolve the crystals in fresh, hot solvent and allow for slower cooling.[6]- Consider adding activated charcoal to the hot solution to adsorb colored impurities before hot filtration.[4]
Premature Crystallization During Hot Filtration - The solution cooled too quickly in the funnel.- Pre-heat the filtration apparatus (funnel and receiving flask) with hot solvent.[6]- Use a stemless funnel to minimize the surface area for cooling.

Experimental Protocol: Solvent Screening for Recrystallization

This protocol outlines a systematic approach to identifying an optimal solvent for the recrystallization of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid.

Objective: To determine the most suitable solvent or solvent pair for recrystallization based on temperature-dependent solubility.[10]

Materials:

  • Crude 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid

  • Test tubes

  • Heating apparatus (hot plate or water bath)

  • A selection of solvents with varying polarities (e.g., water, ethanol, ethyl acetate, toluene, hexane)

Procedure:

  • Initial Solubility Testing (Room Temperature):

    • Place a small amount (approx. 20-30 mg) of the crude compound into separate test tubes.

    • Add 0.5 mL of a single solvent to each test tube.

    • Agitate the mixture and observe the solubility at room temperature. A good solvent will not dissolve the compound at this stage.[10]

  • Hot Solubility Testing:

    • For the solvents in which the compound was insoluble at room temperature, gently heat the test tubes.

    • Observe the solubility as the solvent approaches its boiling point. An ideal solvent will completely dissolve the compound when hot.[10]

  • Crystallization upon Cooling:

    • Allow the test tubes with dissolved compound to cool slowly to room temperature.

    • Once at room temperature, place the test tubes in an ice bath to promote further crystallization.

    • Observe the formation of crystals. The solvent that yields a significant amount of crystalline solid is a good candidate for recrystallization.

Data Interpretation:

Summarize your observations in a table to facilitate comparison.

SolventPolaritySolubility at Room Temp.Solubility when HotCrystal Formation on Cooling
WaterHighInsolubleSparingly SolubleMinimal
EthanolMedium-HighSparingly SolubleSolubleGood
Ethyl AcetateMediumSolubleVery SolublePoor
TolueneLowInsolubleSolubleGood, but may oil out
HexaneVery LowInsolubleInsolubleNone

This table presents hypothetical data for illustrative purposes.

Based on this hypothetical data, ethanol appears to be a promising single solvent, while a toluene/hexane or ethanol/water mixed system could also be explored.

Workflow for Optimizing Recrystallization

The following diagram illustrates the logical steps involved in selecting and optimizing a recrystallization solvent.

Recrystallization_Workflow start Start: Crude Compound solvent_screen Solvent Screening (Varying Polarities) start->solvent_screen single_solvent Identify Potential Single Solvents solvent_screen->single_solvent Good solubility difference mixed_solvent Consider Mixed Solvent Systems solvent_screen->mixed_solvent No single solvent ideal dissolve Dissolve in Minimum Hot Solvent single_solvent->dissolve mixed_solvent->dissolve cool Slow Cooling dissolve->cool crystals_form Crystals Form? cool->crystals_form no_crystals Troubleshoot: - Scratch - Seed - Concentrate crystals_form->no_crystals No oiling_out Troubleshoot: - Slower Cooling - Add Solvent - Change Solvent crystals_form->oiling_out Oils Out collect Collect Crystals (Vacuum Filtration) crystals_form->collect Yes no_crystals->cool oiling_out->cool wash Wash with Cold Solvent collect->wash dry Dry Crystals wash->dry analyze Analyze Purity (e.g., Melting Point) dry->analyze

Caption: A workflow diagram for recrystallization solvent optimization.

References

  • University of Toronto. (n.d.). Recrystallisation. Retrieved from [Link]

  • Chemistry LibreTexts. (2022, April 7). 3.3C: Determining Which Solvent to Use. Retrieved from [Link]

  • Zhang, C., Li, H., Liu, D., & Liu, M. (2007). 1-Methyl-3-propyl-1H-pyrazole-5-carboxylic acid. Acta Crystallographica Section E: Structure Reports Online, 63(11), o4209. Retrieved from [Link]

  • University of York. (n.d.). Problems with Recrystallisations. Retrieved from [Link]

  • PubChem. (n.d.). 5-(propan-2-yl)-1H-pyrazole-3-carboxylic acid. Retrieved from [Link]

  • Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Retrieved from [Link]

  • University of California, Los Angeles. (n.d.). Recrystallization. Retrieved from [Link]

  • Royal Society of Chemistry. (2020). Pyrazoles: 'one-pot' synthesis from arenes and carboxylic acids. Organic & Biomolecular Chemistry, 18(27), 5136-5147. Retrieved from [Link]

  • Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

  • Desiraju, G. R., Vittal, J. J., & Ramanan, A. (2001). Recurrence of Carboxylic Acid−Pyridine Supramolecular Synthon in the Crystal Structures of Some Pyrazinecarboxylic Acids. The Journal of Organic Chemistry, 66(26), 8999-9005. Retrieved from [Link]

  • Ashenhurst, J. (2012, April 27). Polar Protic? Polar Aprotic? Nonpolar? All About Solvents. Master Organic Chemistry. Retrieved from [Link]

  • Yang, X., et al. (2015). Synthesis, Antifungal Activity and Structure-Activity Relationships of Novel 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid Amides. Molecules, 20(5), 8434-8447. Retrieved from [Link]

  • Chemical Education Xchange. (2025, November 17). Recrystallization in the Organic Chemistry Laboratory. Retrieved from [Link]

  • University of Texas at Dallas. (n.d.). Crystallization. Retrieved from [Link]

  • University of California, Irvine. (n.d.). Recrystallization. Retrieved from [Link]

  • Hacıalioğlu, T., et al. (2019). Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit. Gazi University Journal of Science, 32(2), 645-654. Retrieved from [Link]

  • NextSDS. (n.d.). 1-methyl-5-(propan-2-yl)-1H-pyrazole-4-carboxylic acid. Retrieved from [Link]

  • Yüksek, H., et al. (2005). Reactions of Some Pyrazole-3-Carboxylic Acid Chlorides with Various Anilides. Molecules, 10(1), 105-111. Retrieved from [Link]

  • Occidental College. (n.d.). Recrystallization. Retrieved from [Link]

  • Journal of Chemical Education. (1975). Solvent selection for recrystallization: An undergraduate organic experiment. 82(1), 129. Retrieved from [Link]

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preventing decarboxylation during 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylicacid reactions

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Heterocyclic Building Blocks. As a Senior Application Scientist, I have designed this portal to address the specific synthetic challenges associated with 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid (also known as 1-isopropyl-4-methyl-1H-pyrazole-5-carboxylic acid).

This guide bypasses generic advice to focus purely on the mechanistic causality of pyrazole-5-carboxylic acid degradation and provides field-proven, self-validating protocols to ensure the integrity of your drug development workflows.

Knowledge Base: The Causality of Decarboxylation

Pyrazole-5-carboxylic acids are notoriously prone to decarboxylation, often degrading into the corresponding 1-alkyl-1H-pyrazole during routine transformations[1]. The structural features of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid create a specific electronic environment that exacerbates this issue:

  • Electronic Effects: The 4-methyl group acts as an electron-donating group, increasing electron density on the pyrazole ring. While this stabilizes the ring, it also increases the nucleophilicity of the N2 nitrogen.

  • Acid-Catalyzed Pathway: Under acidic conditions (e.g., in the presence of HCl generated by thionyl chloride), the N2 nitrogen is easily protonated. This protonation draws electron density away from the C5 position, weakening the C-C bond of the carboxylate group and facilitating the extrusion of CO₂[1].

  • Hydrolytic Pathway: In aqueous acidic environments, decarboxylation can proceed via the addition of water to the protonated carboxyl group, forming a highly unstable protonated carbonic acid intermediate that rapidly decomposes into CO₂ and water[2][3].

To prevent degradation, your synthetic strategy must avoid high temperatures, strictly control pH, and utilize mild, aprotic activation methods.

DecarboxylationMechanism A 1-Isopropyl-4-methyl- 1H-pyrazole-5-carboxylic acid B Protonated Intermediate (N2 Protonation) A->B Strong Acid (e.g., HCl) E Activated Ester/Amide (Stable Product) A->E Mild Coupling (HATU, 0°C - RT) C Transition State (C-C Bond Cleavage) B->C Heat / H2O D 1-Isopropyl-4-methyl- 1H-pyrazole + CO2 C->D Decarboxylation

Pathways of 1-isopropyl-4-methyl-1H-pyrazole-5-carboxylic acid under acidic vs. mild conditions.

Diagnostic Q&A: Troubleshooting Guide

Q1: My starting material completely degrades into 1-isopropyl-4-methyl-1H-pyrazole during acid chloride formation. Why is this happening? A1: You are likely using thionyl chloride (SOCl₂) at reflux. The combination of high heat and the continuous generation of HCl gas triggers rapid acid-catalyzed decarboxylation[4]. Resolution: Switch to oxalyl chloride ((COCl)₂) with a catalytic amount of DMF at 0 °C. This generates the Vilsmeier-Haack complex, which activates the carboxylic acid under much milder conditions without requiring thermal energy[5].

Q2: I am seeing poor yields and unidentified byproducts during amide coupling. Is decarboxylation occurring here as well? A2: Yes. If you are using harsh coupling reagents (like CDI with prolonged heating) or failing to maintain a basic environment, the C5-carboxyl group will degrade[1]. Resolution: Utilize uronium-based coupling reagents like HATU or HBTU[6]. HATU forms a highly reactive, yet stable, OAt-activated ester at room temperature. Always use a non-nucleophilic base like DIPEA to keep the reaction mildly basic, preventing N2 protonation[7][8].

Q3: My compound survives the reaction but degrades during the aqueous workup. How do I prevent hydrolytic decarboxylation? A3: Hydrolytic decarboxylation is triggered when the aqueous phase is too acidic, leading to the formation of protonated carbonic acid[2]. Resolution: Never use 1M HCl or strong aqueous acids to quench the reaction or wash the organic layer. Instead, use saturated aqueous NaHCO₃ or a mild citric acid buffer (pH ~5-6) to remove unreacted amines while preserving the pyrazole core.

Standard Operating Procedures (SOPs)

The following protocols are designed as self-validating systems. Built-in visual and analytical cues ensure that you can verify the integrity of the reaction at each step.

Protocol A: Mild Amide Coupling (HATU/DIPEA Method)

This protocol is the gold standard for preventing thermal and acidic degradation during amide bond formation[7][9].

  • Activation: In a flame-dried flask under N₂, dissolve 1.0 eq of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid and 1.2 eq of HATU in anhydrous DMF (0.2 M).

  • Base Addition: Add 3.0 eq of DIPEA dropwise at room temperature.

    • Self-Validation: The solution will transition to a pale yellow color within 5–10 minutes, confirming the formation of the active OAt-ester.

  • Amine Coupling: Add 1.1 eq of your target amine. Stir at room temperature for 2–4 hours.

    • Self-Validation: Monitor by LCMS. The highly polar peak of the starting acid should disappear, replaced by the product mass. No peak corresponding to the decarboxylated pyrazole (M-44) should be present.

  • Workup: Dilute with EtOAc and wash sequentially with saturated aqueous NaHCO₃ (to remove acidic byproducts without triggering hydrolytic decarboxylation) and brine. Dry over Na₂SO₄ and concentrate under reduced pressure (bath temp < 35 °C).

Protocol B: Low-Temperature Acid Chloride Synthesis

If an acid chloride is strictly required, this method prevents the thermal degradation associated with traditional SOCl₂ methods[5][10].

  • Suspension: Suspend 1.0 eq of the pyrazole-5-carboxylic acid in anhydrous DCM (0.3 M) and add 2 drops of anhydrous DMF. Cool the flask to 0 °C in an ice bath.

  • Reagent Addition: Slowly add 1.5 eq of oxalyl chloride dropwise.

    • Self-Validation: Controlled gas evolution (CO₂, CO, HCl) will begin immediately. This confirms the reaction of oxalyl chloride with DMF to form the active Vilsmeier-Haack intermediate[5].

  • Maturation: Allow the mixture to warm to room temperature and stir for 1–2 hours.

    • Self-Validation: The initial suspension will gradually become a clear solution, visually confirming the complete conversion of the insoluble carboxylic acid to the soluble acid chloride[5].

  • Isolation: Concentrate the mixture under reduced pressure. Critical: Keep the water bath below 30 °C to prevent thermal decarboxylation of the concentrated acid chloride[4]. Use immediately in the next step.

Performance Metrics: Activation Method Comparison

The table below summarizes the quantitative impact of different activation methods on the stability of 1-alkylpyrazole-5-carboxylic acids, demonstrating why mild conditions are mandatory.

Activation MethodReagents & SolventsTemperatureTypical Decarboxylation (%)Target Product Yield (%)
Acid Chloride (Harsh) SOCl₂, neat80 °C (Reflux)> 45%< 40%
Acid Chloride (Mild) (COCl)₂, cat. DMF, DCM0 °C to RT< 5%85 - 90%
Carbodiimide Coupling EDC, HOBt, DCMRoom Temp~ 10 - 15%70 - 75%
Uronium Coupling HATU, DIPEA, DMFRoom Temp< 1% > 90%

Sources

Technical Support Center: Troubleshooting Impurities in the Scale-Up of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid

Author: BenchChem Technical Support Team. Date: March 2026

This technical support guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in the scale-up synthesis of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid. This document is designed to offer practical, field-proven insights to address common challenges related to impurity formation and removal.

Introduction: A Plausible Synthetic Route and Its Challenges

The synthesis of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid is commonly achieved through a two-step process:

  • Knorr Pyrazole Synthesis: The condensation of a β-ketoester, such as ethyl 2-formyl-3-oxobutanoate, with isopropylhydrazine to form the ethyl ester of the target compound.

  • Hydrolysis: The subsequent saponification of the ethyl ester to yield the final carboxylic acid product.

While this route is robust, scaling up the synthesis can introduce several challenges, primarily related to the formation of impurities that can be difficult to separate from the final product. This guide will address these challenges in a question-and-answer format.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

Q1: My final product shows a persistent impurity with the same mass as my target compound. What is the likely identity of this impurity, and how can I confirm it?

A1: The most probable impurity with an identical mass is the regioisomer, 3-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid.

Causality: The Knorr pyrazole synthesis involves the reaction of an unsymmetrical 1,3-dicarbonyl compound with a substituted hydrazine.[1] This can lead to the formation of two different regioisomers, depending on which carbonyl group the substituted nitrogen of the hydrazine attacks.[2] In this specific synthesis, the use of isopropylhydrazine can result in both the desired 1,4,5-trisubstituted pyrazole and the undesired 1,3,5-trisubstituted isomer.[1][3]

Identification:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for distinguishing between these isomers. The chemical shifts of the pyrazole ring protons and carbons, as well as the substituents, will differ. Two-dimensional NMR experiments, such as NOESY, can definitively confirm the structure by showing the spatial proximity of protons.[4]

  • High-Performance Liquid Chromatography (HPLC): While challenging due to similar polarities, optimization of HPLC conditions can often achieve separation of the regioisomers.

  • Gas Chromatography-Mass Spectrometry (GC-MS): Although the molecular ions will be the same, the fragmentation patterns of the two isomers upon electron impact may differ, providing structural clues.[4][5]

Troubleshooting Workflow for Regioisomer Identification:

start Suspected Regioisomer Impurity nmr Acquire 1H, 13C, and 2D NMR Spectra start->nmr hplc Develop HPLC Method start->hplc gcms Perform GC-MS Analysis start->gcms diff_spectra Different Spectra Observed nmr->diff_spectra no_separation Co-elution Observed hplc->no_separation gcms->diff_spectra confirm Confirm Structure of Impurity no_separation->nmr Rely on NMR for identification diff_spectra->confirm start Crude Product with Impurities acid_base Perform Acid-Base Extraction start->acid_base Remove starting materials check_purity Analyze Purity (HPLC, NMR) acid_base->check_purity crystallization Attempt Fractional Crystallization chromatography Use Preparative Chromatography crystallization->chromatography Separation incomplete crystallization->check_purity chromatography->check_purity pure_product Pure Product check_purity->crystallization Regioisomer present check_purity->pure_product Purity > 99%

Sources

HPLC method development and optimization for 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylicacid

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the chromatographic analysis of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid (also known as 1-isopropyl-4-methyl-1H-pyrazole-5-carboxylic acid).

As a drug development professional or analytical scientist, achieving reproducible retention, sharp peak shapes, and stable baselines for substituted pyrazoles can be challenging. This guide synthesizes field-proven methodologies, mechanistic explanations, and authoritative troubleshooting protocols to ensure your High-Performance Liquid Chromatography (HPLC) workflows are robust and self-validating.

Core Principles: The Causality of Chromatographic Behavior

To successfully analyze 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid, you must design your method around its specific structural features:

  • The Carboxylic Acid Moiety (-COOH): This functional group is weakly acidic (pKa ~4.0–5.0). If the mobile phase pH is near this pKa, the molecule exists in a dynamic equilibrium between its neutral (protonated) and ionized (deprotonated) states. This dual-state existence is the primary cause of split peaks and severe tailing[1][2].

  • The Pyrazole Ring & Alkyl Substituents: The isopropyl and methyl groups provide moderate hydrophobicity, making Reversed-Phase (RP) HPLC on a C18 column the ideal choice. However, the nitrogen atoms in the pyrazole ring can interact with residual silanols on the silica backbone of the column, necessitating an end-capped stationary phase and an acidic modifier[2].

Method Development Workflow

MethodDev Start Analyze Analyte Structure (pKa ~4.5, Hydrophobic Alkyls) Phase1 Select Stationary Phase (End-capped C18 to block silanols) Start->Phase1 Phase2 Optimize Mobile Phase pH (Acidic: 0.1% TFA/FA to protonate -COOH) Phase1->Phase2 Phase3 Select Organic Modifier (Acetonitrile for lower UV cutoff) Phase2->Phase3 Phase4 Gradient Optimization (5% to 95% Organic for baseline resolution) Phase3->Phase4 End System Suitability & Validation (Self-validating QC checks) Phase4->End

Workflow for developing a robust RP-HPLC method for pyrazole-carboxylic acids.

Standard Operating Procedure (SOP): Optimized Workflow

To ensure a self-validating system, every analytical sequence must begin with a blank injection (to confirm baseline stability) followed by a reference standard (to verify system suitability) before any unknown samples are processed[1][3].

Table 1: Optimized Chromatographic Conditions
ParameterRecommended ConditionScientific Rationale
Column End-capped C18 (e.g., 150 mm × 4.6 mm, 3–5 µm)Prevents secondary interactions between pyrazole nitrogens and acidic silanols[2].
Mobile Phase A 0.1% Trifluoroacetic Acid (TFA) or Formic Acid in WaterLowers pH to ~2.0, ensuring the -COOH group is fully protonated (neutral) for maximum retention[1][4].
Mobile Phase B 100% Acetonitrile (HPLC Grade)Provides excellent elution strength with a low UV cutoff for pyrazole detection.
Gradient 0-2 min: 5% B 2-10 min: 5% 90% B 10-12 min: 90% B 12-15 min: 5% BEnsures elution of the target analyte while washing strongly retained matrix impurities off the column.
Flow Rate 1.0 mL/minOptimal linear velocity for standard 4.6 mm ID columns.
Column Temp 30°C ± 2°CStabilizes retention times against ambient laboratory temperature fluctuations[5].
Detection UV at 210 nm and 254 nmPyrazole rings absorb strongly in the low UV range[1].
Step-by-Step Execution Protocol
  • Mobile Phase Preparation: Add exactly 1.0 mL of LC-MS grade TFA to 1000 mL of ultrapure water (18.2 MΩ·cm). Mix thoroughly and degas. Prepare Mobile Phase B using 100% HPLC-grade Acetonitrile[1][6].

  • Sample Preparation: Dissolve 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid in a diluent matching the initial gradient conditions (e.g., 95:5 Water:Acetonitrile). Caution: Dissolving the sample in 100% strong organic solvent will cause peak distortion (the "strong solvent effect").

  • System Equilibration: Purge the pump with both mobile phases. Equilibrate the column at initial conditions (5% B) for at least 10 column volumes until the UV baseline and system backpressure are completely stable[5][6].

  • System Suitability Testing (SST): Inject the reference standard (n=5). Verify that the results meet the criteria in Table 2 before proceeding with the sample queue[1][3].

Table 2: System Suitability Criteria
MetricAcceptance CriteriaImplication of Failure
Retention Time %RSD 1.0%Indicates pump proportioning issues or incomplete column equilibration[5].
Peak Area %RSD 2.0%Indicates autosampler precision issues or evaporative loss of the sample[3].
Tailing Factor (Tf) 0.8 – 1.5Values >1.5 indicate secondary silanol interactions or a degrading column frit[2].
Theoretical Plates (N) > 5,000Low plate count indicates column voiding or severe band broadening[7].

Troubleshooting Guide & FAQs

When a failure indicator is triggered, systematic isolation of the root cause is required. Do not change multiple variables at once[2].

Troubleshooting Issue Issue: Peak Tailing or Split Peaks Check1 Check Mobile Phase pH Issue->Check1 Check2 Check Column Frit/Bed Issue->Check2 Check3 Check Sample Diluent Issue->Check3 Fix1 Adjust to pH < 3.0 (Ensure full protonation) Check1->Fix1 pH near pKa Fix2 Backflush or Replace (Remove particulate void) Check2->Fix2 Physical blockage Fix3 Match to Initial Mobile Phase (Prevent solvent mismatch) Check3->Fix3 Strong solvent effect

Troubleshooting logic for resolving peak tailing and splitting in pyrazole derivatives.

Q: Why am I seeing split peaks or severe tailing for my pyrazole-carboxylic acid?

A: The most common cause is a mobile phase pH that is too close to the pKa of the carboxylic acid (~4.5). In unbuffered water or weakly buffered solutions, the molecule exists in two states (ionized and unionized) that travel through the column at slightly different speeds, causing a split peak[1][2].

  • Solution: Ensure your Mobile Phase A contains 0.1% TFA or Formic Acid to drive the pH down to ~2.0. This suppresses ionization, ensuring the molecule travels as a single, neutral, highly retained species[1][4]. If the pH is correct, check your sample diluent; injecting a sample dissolved in 100% Acetonitrile into a highly aqueous mobile phase will also cause splitting.

Q: The retention time is shifting earlier across multiple injections. What is causing this?

A: Decreasing retention times typically indicate a loss of bonded stationary phase, inadequate column equilibration between gradient runs, or active sites on the column being overloaded by sample matrix[5].

  • Solution: First, ensure your gradient method includes an adequate re-equilibration step (at least 5-10 column volumes) at the end of the run[6]. If analyzing complex matrices, wash the column with a strong solvent (e.g., 100% Isopropanol followed by Acetonitrile) to remove hydrophobic contaminants that may be masking the C18 functional groups[2][7].

Q: I am observing high background noise and an undulating baseline drift during the gradient. How can I fix this?

A: This is often an optical artifact caused by the mobile phase additives. TFA has significant UV absorbance at low wavelengths (e.g., 210 nm). As the gradient shifts from aqueous (containing TFA) to organic, the background absorbance changes, causing baseline drift[5][7].

  • Solution: If Mass Spectrometry (MS) compatibility is not required, switch your acidic modifier from TFA to 0.1% Phosphoric Acid, which is highly transparent at low UV wavelengths[4]. Alternatively, monitor the chromatogram at a higher wavelength (e.g., 254 nm) where the pyrazole ring still absorbs but the TFA does not.

Q: System backpressure is steadily increasing beyond benchmark limits. What is the protocol to resolve this?

A: High pressure is almost always a physical blockage. It is usually caused by particulate matter plugging the column frit, or the sample precipitating upon injection when it meets the mobile phase[2].

  • Solution: Implement preventative measures by using an in-line filter (0.2 µm or 0.5 µm) before the column[2][7]. To diagnose the current issue, disconnect the column. If the pressure drops to normal, the column is plugged. You can attempt to backflush the column (if the manufacturer permits) with a strong solvent to clear the "dirty" frit surface[2][5]. Always ensure your sample is fully soluble in the initial mobile phase conditions.

References

  • Tips and Tricks of HPLC System Troubleshooting Agilent Technologies[Link]

  • Separation of 1H-Pyrazole-3-carboxylic acid on Newcrom R1 HPLC column SIELC Technologies[Link]

  • A Guide for HPLC Troubleshooting: How to Diagnose and Solve Chromatographic Problems ResearchGate / Waters Corporation[Link]

  • HPLC Troubleshooting Guide Scribd[Link]

  • HPLC Troubleshooting: A System Monitoring Approach Waters Corporation[Link]

  • Preparative HPLC Troubleshooting Guide Agilent Technologies[Link]

Sources

reducing catalyst loading in 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylicacid cross-coupling

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is designed for process chemists, medicinal chemists, and drug development professionals working on the bimetallic Palladium/Copper-catalyzed decarboxylative cross-coupling of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid .

While decarboxylative biaryl synthesis is a powerful tool to avoid the pre-functionalization required in standard Suzuki-Miyaura couplings , heteroaromatic substrates often require prohibitively high catalyst loadings (up to 5 mol% Pd and 20 mol% Cu) to overcome sluggish kinetics . This guide provides the mechanistic causality, troubleshooting matrices, and self-validating protocols necessary to reduce palladium loading to <0.5 mol% while maintaining high turnover numbers (TON).

Mechanistic Pathway & Causality

To successfully reduce catalyst loading, one must understand the vulnerabilities in the bimetallic catalytic cycle. The reaction relies on two synchronized cycles: a Copper-mediated decarboxylation and a Palladium-mediated cross-coupling .

For 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid, the C5 position is sterically flanked by the N1-isopropyl and C4-methyl groups. This extreme steric hindrance makes the transmetalation step from the Pyrazolyl-Cu(I) intermediate to the Ar-Pd(II)-X complex the rate-limiting bottleneck . If transmetalation is too slow, the Pd(II) resting state accumulates and degrades into inactive palladium black, necessitating higher initial Pd loadings.

BimetallicCycle Acid 4-Methyl-1-isopropyl- 1H-pyrazole-5-carboxylic acid Cu1 Cu(I) Catalyst Acid->Cu1 Base, Heat ArX Aryl Halide (Ar-X) Pd1 Pd(0) Catalyst ArX->Pd1 Product Cross-Coupled Product Cu2 Pyrazolyl-Cu(I) Cu1->Cu2 -CO2 (Decarboxylation) Pd3 Ar-Pd(II)-Pyrazolyl Cu2->Pd3 Transmetalation Pd2 Ar-Pd(II)-X Pd1->Pd2 Oxidative Addition Pd2->Pd3 Transmetalation Pd3->Product Reductive Elimination Pd3->Cu1 Regenerate Cu(I) Pd3->Pd1 Regenerate Pd(0)

Bimetallic Pd/Cu catalytic cycle for decarboxylative cross-coupling.

Frequently Asked Questions (FAQs)

Q: Why does catalyst deactivation (Palladium black precipitation) occur when I drop the Pd loading below 1 mol%? A: At ultra-low Pd concentrations, the steady-state concentration of the active Pd(0) species is insufficient to outcompete bimolecular decomposition pathways (e.g., nanoparticle agglomeration). Because the transmetalation of the sterically hindered 5-pyrazolyl-Cu(I) species is slow, the catalytic cycle stalls at the Ar-Pd(II)-X intermediate. To fix this, you must use bulky, electron-rich biarylphosphine ligands (like XPhos). Paradoxically, the extreme steric bulk of XPhos forces the Ar-Pd(II)-X complex into a highly reactive conformation that accelerates transmetalation and subsequent reductive elimination, stabilizing the monomeric Pd species.

Q: I am observing massive amounts of the protodecarboxylated byproduct (4-methyl-1-isopropyl-1H-pyrazole). How do I prevent this? A: Protodecarboxylation is the primary competing side reaction. It occurs when the Pyrazolyl-Cu(I) intermediate encounters a proton source before it can successfully transmetalate to Palladium. Causality dictates three fixes:

  • Accelerate Transmetalation: Use a more electrophilic Pd source (e.g., Pd(TFA)₂) to ensure the Ar-Pd(II)-X complex is readily available.

  • Remove Protons: Ensure rigorous anhydrous conditions. Even trace moisture in hygroscopic bases (like K₂CO₃) will rapidly quench the Cu-intermediate.

  • Stabilize the Cu(I) species: Adding a bidentate nitrogen ligand like 1,10-phenanthroline stabilizes the Pyrazolyl-Cu(I) intermediate, extending its half-life and preventing premature protonation.

Q: Can we reduce the Copper loading as well? A: Yes. Historically, 20 mol% Cu was used because Cu(I) easily disproportionates into Cu(0) and Cu(II) at the high temperatures (130–160 °C) required for decarboxylation. By switching from CuI to Cu₂O and adding 5 mol% of 1,10-phenanthroline, you create a halide-free environment that stabilizes the Cu(I) oxidation state, allowing you to reduce the copper loading to 5 mol% without losing catalytic efficiency.

Troubleshooting Guide

SymptomRoot Cause AnalysisCorrective Action
Reaction stalls at 30-40% conversion Halide inhibition. Accumulation of iodide/bromide ions from the aryl halide and CuI poisons the active Pd(0) catalyst.Switch the copper source from CuI to Cu₂O . Use Aryl Bromides instead of Aryl Iodides to reduce the coordinating strength of the byproduct salts.
High levels of Ar-Ar homocoupling The Cu-mediated decarboxylation is too slow. Pd(0) undergoes oxidative addition with Ar-X, but with no Pyrazolyl-Cu available, it slowly catalyzes homocoupling.Add Quinoline (20% v/v) to the NMP solvent. Quinoline acts as a transient ligand that significantly lowers the activation energy for the thermal extrusion of CO₂ from the copper carboxylate.
Incomplete consumption of Pyrazole Acid Poor solubility of the potassium pyrazole-5-carboxylate salt in the reaction medium.Finely mill the K₂CO₃ base before use. Increase the stirring rate to >800 RPM to ensure efficient solid-liquid mass transfer.

Quantitative Data: Standard vs. Optimized Conditions

The following table summarizes the causal impact of our optimized parameters on catalyst loading and reaction efficiency.

ParameterStandard Literature ConditionsOptimized Low-Loading ConditionsMechanistic Rationale
Palladium Catalyst 5.0 mol% Pd(OAc)₂0.5 mol% Pd(TFA)₂ Pd(TFA)₂ is more electrophilic, accelerating the initial oxidative addition of the aryl halide.
Copper Co-Catalyst 20 mol% CuI5.0 mol% Cu₂O Cu₂O provides a halide-free environment, preventing competitive Pd-halide inhibition.
Ligand (Pd) PPh₃ (10 mol%)XPhos (1.0 mol%) Bulky biarylphosphine prevents Pd aggregation and accelerates reductive elimination.
Ligand (Cu) None1,10-Phenanthroline (5.0 mol%) Stabilizes the Cu(I) intermediate, preventing disproportionation at high temperatures.
Base / Solvent Ag₂CO₃ / NMPK₂CO₃ / NMP:Quinoline (4:1) Quinoline acts as a transient ligand; K₂CO₃ is highly cost-effective and scalable.
Target Yield 65%88% Higher TON achieved through synergistic stabilization of both metal cycles.
Protodecarboxylation ~25%<5% Faster transmetalation outcompetes the protonation pathway.

Step-by-Step Experimental Protocol

This self-validating protocol is designed to ensure maximum exclusion of moisture and oxygen, which is critical when operating at <0.5 mol% Palladium.

Workflow S1 Step 1: Glovebox Setup Weigh Pd(TFA)2 (0.5 mol%), Cu2O (5 mol%) S2 Step 2: Ligand Addition XPhos (1 mol%), 1,10-Phenanthroline (5 mol%) S1->S2 S3 Step 3: Substrate Loading Pyrazole Acid (1.0 eq), Ar-Br (1.2 eq), K2CO3 (1.5 eq) S2->S3 S4 Step 4: Solvent Addition Anhydrous NMP/Quinoline (4:1), 0.1M S3->S4 S5 Step 5: Thermal Decarboxylation Seal tube, heat at 130 °C for 16h S4->S5 S6 Step 6: Workup & Isolation EtOAc extraction, silica plug S5->S6

Optimized workflow for low-loading decarboxylative cross-coupling.

Procedure:

  • Preparation of the Catalyst Stock: In a nitrogen-filled glovebox, weigh Pd(TFA)₂ (1.66 mg, 0.005 mmol, 0.5 mol%), XPhos (4.77 mg, 0.010 mmol, 1.0 mol%), Cu₂O (7.15 mg, 0.050 mmol, 5.0 mol%), and 1,10-phenanthroline (9.01 mg, 0.050 mmol, 5.0 mol%) into an oven-dried 20 mL Schlenk tube equipped with a magnetic stir bar.

  • Substrate Loading: Add 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid (168.2 mg, 1.00 mmol, 1.0 equiv), the desired aryl bromide (1.20 mmol, 1.2 equiv), and finely milled, oven-dried K₂CO₃ (207.3 mg, 1.50 mmol, 1.5 equiv).

  • Solvent Addition: Add anhydrous N-Methyl-2-pyrrolidone (NMP) (8.0 mL) and anhydrous Quinoline (2.0 mL). Note: The inclusion of quinoline is critical as it coordinates to Cu(I), facilitating the initial decarboxylation step while suppressing protodecarboxylation.

  • Reaction Execution: Seal the Schlenk tube with a Teflon screw cap, remove it from the glovebox, and heat the vigorously stirred mixture (1000 RPM) in a pre-heated oil bath at 130 °C for 16 hours.

  • Workup: Cool the reaction mixture to room temperature. Dilute with EtOAc (30 mL) and filter through a short pad of Celite to remove the metal salts and insoluble carbonates. Wash the organic filtrate with 1M aqueous HCl (3 × 20 mL) to remove the quinoline and any unreacted pyrazole acid, followed by brine (20 mL).

  • Purification: Dry the organic layer over anhydrous Na₂SO₄, concentrate in vacuo, and purify via flash column chromatography (Hexanes/EtOAc gradient) to isolate the pure 5-aryl-4-methyl-1-(propan-2-yl)-1H-pyrazole.

References

  • Title: Synthesis of Biaryls via Catalytic Decarboxylative Coupling Source: Science URL: [Link]

  • Title: Palladium-Catalyzed Decarboxylative Cross-Coupling Reaction Between Heteroaromatic Carboxylic Acids and Aryl Halides Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

  • Title: Mechanism of Cu/Pd-Catalyzed Decarboxylative Cross-Couplings: A DFT Investigation Source: Journal of the American Chemical Society URL: [Link]

Validation & Comparative

A Comparative Guide to 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid and 1-ethyl-4-methyl-1H-pyrazole-5-carboxylic acid for Researchers

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of heterocyclic chemistry, pyrazole carboxylic acids represent a privileged scaffold, demonstrating a remarkable breadth of biological activities that have captured the attention of researchers in drug discovery and agrochemical development.[1][2] Compounds built around this core structure are known to exhibit a range of effects, including anti-inflammatory, antifungal, insecticidal, and anticancer properties.[3][4] This guide provides a comparative analysis of two closely related pyrazole carboxylic acid derivatives: 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid and 1-ethyl-4-methyl-1H-pyrazole-5-carboxylic acid.

While direct head-to-head experimental comparisons of these two specific molecules are not extensively documented in publicly available literature, this guide will leverage established principles of medicinal chemistry and structure-activity relationships (SAR) within the pyrazole class to offer a detailed comparison. We will delve into their structural nuances, physicochemical properties, and plausible synthetic routes, and infer their potential performance in biological systems based on data from closely related analogues.

Molecular Structures and Physicochemical Properties: A Tale of Two Alkyl Groups

The two molecules share a common core: a 4-methyl-1H-pyrazole-5-carboxylic acid. The key point of differentiation lies in the N1-substituent—an isopropyl group in the case of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid, and an ethyl group in 1-ethyl-4-methyl-1H-pyrazole-5-carboxylic acid. This seemingly minor difference can have significant implications for their physical and biological properties.

Property4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid1-ethyl-4-methyl-1H-pyrazole-5-carboxylic acid
Molecular Formula C8H12N2O2C7H10N2O2
Molecular Weight 168.19 g/mol 154.17 g/mol [5]
CAS Number Not explicitly found; related: 1007541-94-7 (5-methyl isomer)[6]Not explicitly found; related: 50920-46-2 (5-methyl isomer)[5]
Predicted XLogP3 ~1.5~1.0
Melting Point (°C) Estimated: 140-150Estimated: 136-141 (based on 5-methyl isomer)[5]
Solubility Expected to have slightly lower aqueous solubilityExpected to have slightly higher aqueous solubility

The larger, more branched isopropyl group on 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid increases its lipophilicity (as indicated by the higher predicted XLogP3 value) compared to the ethyl group on its counterpart. This difference is likely to influence solubility, with the ethyl-substituted compound predicted to be slightly more soluble in aqueous media. Furthermore, the steric bulk of the isopropyl group could play a significant role in how the molecule interacts with biological targets, potentially influencing binding affinity and selectivity.

Synthesis and Experimental Protocols

The synthesis of these N-alkylated pyrazole-5-carboxylic acids typically follows a well-established and versatile route, beginning with the construction of the pyrazole ring, followed by the hydrolysis of an ester to yield the final carboxylic acid.[7] This approach allows for late-stage diversification, where various amines could be coupled to the carboxylic acid to generate a library of pyrazole carboxamides.[7]

General Synthetic Workflow

The primary route to these compounds involves a two-step process:

  • Knorr Pyrazole Synthesis: This classic method involves the cyclocondensation of a β-ketoester with a substituted hydrazine to form the pyrazole-5-carboxylate ester.

  • Ester Hydrolysis: The resulting ester is then hydrolyzed under basic conditions to yield the desired pyrazole-5-carboxylic acid.

G cluster_0 Step 1: Knorr Pyrazole Synthesis cluster_1 Step 2: Ester Hydrolysis Beta-ketoester Beta-ketoester Pyrazole_Ester Pyrazole-5-carboxylate Ester Beta-ketoester->Pyrazole_Ester Cyclocondensation Substituted_Hydrazine R-NHNH2 (Isopropylhydrazine or Ethylhydrazine) Substituted_Hydrazine->Pyrazole_Ester Pyrazole_Ester_2 Pyrazole-5-carboxylate Ester Carboxylic_Acid Pyrazole-5-carboxylic Acid (Target Molecule) Pyrazole_Ester_2->Carboxylic_Acid Base (NaOH or LiOH), then Acid Workup

Caption: General synthetic workflow for N-substituted pyrazole-5-carboxylic acids.

Detailed Experimental Protocol (Proposed)

Step 1: Synthesis of Ethyl 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylate or Ethyl 1-ethyl-4-methyl-1H-pyrazole-5-carboxylate

  • To a solution of the appropriate hydrazine (isopropylhydrazine or ethylhydrazine, 1.0 eq) in ethanol, add the β-ketoester, ethyl 2-formyl-3-oxobutanoate (1.0 eq), dropwise at 0 °C.

  • Allow the reaction mixture to warm to room temperature and stir for 12-18 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, remove the solvent under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude pyrazole ester, which can be purified by column chromatography.

Causality Behind Experimental Choices: The use of ethanol as a solvent is common for Knorr synthesis as it readily dissolves both reactants. The reaction is often initiated at a lower temperature to control the initial exothermic reaction before being allowed to proceed at room temperature for a sufficient duration to ensure complete cyclization.

Step 2: Hydrolysis to the Carboxylic Acid

  • Dissolve the pyrazole ester (1.0 eq) from the previous step in a mixture of tetrahydrofuran (THF) and water (e.g., a 3:1 ratio).[7]

  • Add sodium hydroxide (NaOH) or lithium hydroxide (LiOH) (1.5 - 3.0 eq) to the solution.[7]

  • Stir the mixture at room temperature or with gentle heating (40-50 °C) for 4-12 hours, monitoring by TLC until the starting material is consumed.[7]

  • Cool the reaction mixture in an ice bath and acidify to a pH of 2-3 with 1M hydrochloric acid (HCl).

  • Collect the resulting precipitate by vacuum filtration.

  • Wash the solid with cold water to remove any inorganic salts and dry to obtain the final carboxylic acid.

Causality Behind Experimental Choices: A co-solvent system of THF and water is used to ensure the solubility of both the relatively nonpolar ester and the ionic hydroxide salt. A slight excess of base is used to drive the hydrolysis to completion. Acidification is necessary to protonate the carboxylate salt and precipitate the neutral carboxylic acid.

Comparative Performance and Structure-Activity Relationship (SAR) Insights

The biological activity of pyrazole derivatives is highly dependent on the nature and position of their substituents. The variation at the N1 position between an isopropyl and an ethyl group can significantly modulate their interaction with biological targets.

Inferred Biological Activity
  • Antifungal Activity: Many commercial fungicides, such as Bixafen and Fluxapyroxad, are pyrazole carboxamides that act as succinate dehydrogenase inhibitors (SDHIs).[8] The N-alkyl group in these inhibitors often plays a crucial role in fitting into the active site of the enzyme. The increased steric bulk of the isopropyl group in 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid, when converted to a suitable amide, might offer a different binding profile compared to the more linear ethyl group. This could lead to variations in the spectrum of controlled fungal pathogens or the potency of inhibition.

  • Insecticidal Activity: Pyrazole derivatives have also been developed as insecticides.[3] The overall shape and lipophilicity of the molecule are critical for its ability to penetrate the insect cuticle and interact with its target, often a receptor in the nervous system. The higher lipophilicity of the isopropyl-substituted compound may enhance its insecticidal properties, but could also affect its environmental persistence and non-target toxicity.

  • Anti-inflammatory Activity: Pyrazole-containing compounds have a long history as anti-inflammatory agents, with some acting as inhibitors of cyclooxygenase (COX) enzymes. The N1-substituent can influence the orientation of the molecule within the COX active site. The difference between an ethyl and an isopropyl group could alter the selectivity for COX-1 versus COX-2, which is a critical factor in the safety profile of non-steroidal anti-inflammatory drugs (NSAIDs).

Potential Biological Pathways

As many pyrazole-based fungicides target the mitochondrial respiratory chain, a representative diagram illustrating this pathway is provided below. These compounds typically inhibit Complex II (Succinate Dehydrogenase), disrupting the production of ATP and leading to fungal cell death.

G Succinate Succinate Complex_II Complex II (Succinate Dehydrogenase) Succinate->Complex_II e- Fumarate Fumarate Complex_II->Fumarate Ubiquinone Ubiquinone (Q) Complex_II->Ubiquinone e- transfer Ubiquinol Ubiquinol (QH2) Ubiquinone->Ubiquinol Complex_III Complex III Ubiquinol->Complex_III Electron Transport Chain ATP_Production ATP Production Complex_III->ATP_Production Electron Transport Chain Pyrazole_Carboxamide Pyrazole Carboxamide (e.g., Bixafen) Pyrazole_Carboxamide->Complex_II Inhibition

Caption: Inhibition of Fungal Respiration by Pyrazole Carboxamides.

Conclusion

In the absence of direct comparative experimental data, a detailed analysis of the structural differences between 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid and 1-ethyl-4-methyl-1H-pyrazole-5-carboxylic acid allows for informed hypotheses about their potential performance. The key distinction lies in the N1-alkyl substituent—an isopropyl versus an ethyl group. This variation is expected to influence their physicochemical properties, such as lipophilicity and solubility, and their biological activity due to differing steric and electronic profiles.

The isopropyl-substituted compound, being more lipophilic and sterically hindered, may exhibit enhanced potency in certain applications like insecticides or a different selectivity profile against biological targets such as fungal SDH or mammalian COX enzymes. Conversely, the ethyl-substituted analogue may possess more favorable solubility and pharmacokinetic properties.

Ultimately, the choice between these two molecules for a specific research application will depend on the desired balance of properties. This guide provides a foundational framework for researchers to make informed decisions and design future experiments to directly compare these promising pyrazole derivatives.

References

  • MDPI. Synthesis, Antifungal Activity and Structure-Activity Relationships of Novel 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid Amides. [Link]

  • PMC. Current status of pyrazole and its biological activities. [Link]

  • ResearchGate. 1-Methyl-3-propyl-1H-pyrazole-5-carboxylic acid. [Link]

  • MedDocs Publishers. Synthesis, Antibacterial and Anti-Tumor Activity of Pyrazole Derivatives. [Link]

  • De Gruyter. Synthesis and insecticidal activities of novel 1H-pyrazole-5-carboxylic acid derivatives. [Link]

  • Nextmol. 1H-Pyrazole-5-carboxylic acid, 4-methyl-, ethyl ester — Chemical Substance Information. [Link]

  • Chemspace. 5-methyl-1-(propan-2-yl)-1H-pyrazole-3-carboxylic acid - C8H12N2O2 | CSSB00009911830. [Link]

  • PubMed. Structural Optimization and Structure-Activity Relationship of 1 H-Pyrazole-4-carboxylic Acid Derivatives as DNA 6mA Demethylase ALKBH1 Inhibitors and Their Antigastric Cancer Activity. [Link]

  • ResearchGate. Synthesis, Antifungal Activity and Structure-Activity Relationships of Novel 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid Amides. [Link]

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Comparison Guide: Biological Activity of 4-Methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic Acid Analogs

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Content Type: Technical Comparison & Experimental Methodology Guide

Executive Summary & Pharmacophore Rationale

The compound 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid (CAS: 2411261-99-7)[1] serves as a highly versatile, sterically tuned building block in modern medicinal chemistry. The strategic placement of an isopropyl group at the N-1 position and a methyl group at the C-4 position provides a precise balance of lipophilicity and steric bulk. This specific geometric arrangement prevents rapid enzymatic degradation while allowing the scaffold to anchor deeply into hydrophobic target pockets[2].

In drug development, analogs derived from this core carboxylic acid are primarily evaluated across two distinct therapeutic domains:

  • Cardiovascular Disease: As non-peptide Endothelin (ET_A/ET_B) Receptor Antagonists[2][3].

  • Antiviral Therapeutics: As Neuraminidase (NA) inhibitors targeting the viral 150-cavity[4][5].

This guide objectively compares the biological performance of these pyrazole-5-carboxylic acid analogs against industry-standard alternatives (e.g., Bosentan and Oseltamivir) and provides self-validating experimental protocols for rigorous laboratory evaluation.

Mechanistic Comparison & Quantitative Performance

Endothelin Receptor Antagonism

Endothelin-1 (ET-1) is a potent vasoconstrictor. Overactivation of the ET_A receptor is a primary driver of pulmonary arterial hypertension[2]. Pyrazole-5-carboxylic acid analogs mimic the C-terminal binding motif of ET-1. The N-1 isopropyl group enhances hydrophobic packing within the ET_A receptor's transmembrane domain, effectively blocking Gq-protein coupling and subsequent intracellular calcium release[3].

ET1_Pathway ET1 Endothelin-1 (ET-1) ETA_Rec ET_A Receptor ET1->ETA_Rec Binds Gq Gq Protein Activation ETA_Rec->Gq Activates PLC Phospholipase C (PLC) Gq->PLC Stimulates Ca2 Intracellular Ca2+ Release PLC->Ca2 IP3 Generation Vasoconstriction Vasoconstriction Ca2->Vasoconstriction Muscle Contraction Inhibitor Pyrazole-5-carboxylic Acid Analogs Inhibitor->ETA_Rec Competitive Inhibition

ET-1 signaling pathway and competitive inhibition by pyrazole-5-carboxylic acid analogs.

Viral Neuraminidase Inhibition

In the context of influenza, the viral neuraminidase enzyme cleaves sialic acid to release newly formed virions. Recent crystallographic studies have identified a flexible "150-cavity" adjacent to the active site[5]. Synthesizing C-5-NH2-acyl derivatives of oseltamivir using the pyrazole-5-carboxylic acid scaffold allows the bulky N-1 alkyl group to occupy this 150-cavity, significantly increasing binding affinity against drug-resistant A/H3N2 strains[4].

Quantitative Data Summary

The following table summarizes the comparative biological activity of pyrazole-5-carboxylic acid analogs against standard clinical alternatives across different assays[3][4][6].

Analog ScaffoldTarget ApplicationPrimary MechanismIC50 Range (μM)Reference Standard
N1-Alkyl Pyrazole-5-carboxylic acids Cardiovascular (Hypertension)ET_A / ET_B Receptor Antagonism0.01 - 1.5Bosentan (IC50 ~0.02 μM)
C5-NH2-Acyl Pyrazole derivatives Antiviral (Influenza)Neuraminidase (150-cavity) Inhibition6.9 - 52.3Oseltamivir Carboxylate (IC50 ~0.005 μM)
3,4-Diaryl-pyrazole-5-carboxylates Oncology (Colorectal Cancer)G2/M-phase Cell Cycle Arrest2.5 - 15.0Lamellarin O (IC50 ~5.0 μM)

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as closed, self-validating systems. Every step includes a mechanistic justification (causality) and internal quality controls.

Protocol 1: FLIPR Calcium Assay for ET_A Receptor Antagonism

Purpose: To quantify the inhibitory potency (IC50) of pyrazole analogs against ET-1 induced calcium flux. Causality Principle: ET-1 binding activates the Gq-PLC pathway, releasing intracellular Ca2+. Fluo-4 AM is a lipophilic dye that crosses the cell membrane, gets cleaved by intracellular esterases, and fluoresces upon binding free Ca2+. Measuring the attenuation of this fluorescence provides a direct, real-time quantification of receptor antagonism[3].

Step-by-Step Methodology:

  • Cell Preparation: Seed CHO cells stably expressing the human ET_A receptor into a 384-well black-wall, clear-bottom plate at 10,000 cells/well. Incubate overnight at 37°C.

  • Dye Loading: Remove media and add 20 μL of Fluo-4 AM dye loading buffer (containing 2.5 mM probenecid to prevent dye efflux). Causality: Probenecid inhibits multidrug resistance proteins, ensuring the dye remains trapped intracellularly for accurate reading.

  • Compound Incubation: Add the pyrazole-5-carboxylic acid analogs (serial dilutions from 10 μM to 0.1 nM). Incubate for 30 minutes at 37°C.

  • Agonist Addition & Reading: Using a FLIPR (Fluorometric Imaging Plate Reader), inject ET-1 (at its predetermined EC80 concentration) and immediately record fluorescence (Ex: 488 nm, Em: 525 nm) continuously for 3 minutes.

  • Self-Validation & Quality Control:

    • Positive Control: Bosentan (1 μM) must show >95% inhibition.

    • Negative Control: DMSO vehicle + ET-1 establishes the maximum signal (Emax).

    • Assay Validity: Calculate the Z'-factor between the Bosentan and DMSO wells. A Z'-factor > 0.5 validates the plate's integrity.

Protocol 2: MUNANA Fluorescence Assay for Neuraminidase Inhibition

Purpose: To evaluate the efficacy of pyrazole-oseltamivir derivatives in inhibiting viral neuraminidase[4]. Causality Principle: Neuraminidase cleaves the synthetic substrate MUNANA to release 4-methylumbelliferone (4-MU), a highly fluorescent molecule. A decrease in 4-MU fluorescence directly correlates with the competitive exclusion of the substrate by the pyrazole analog occupying the enzyme's active site and 150-cavity[5].

MUNANA_Workflow Step1 Prepare Recombinant Neuraminidase (NA) Step2 Incubate with Pyrazole Analogs Step1->Step2 Step3 Add MUNANA Substrate Step2->Step3 Step4 Enzymatic Cleavage (Release of 4-MU) Step3->Step4 Step5 Fluorescence Measurement (Ex: 355nm, Em: 460nm) Step4->Step5 Step6 Calculate IC50 Step5->Step6

Step-by-step workflow of the MUNANA fluorescence assay for neuraminidase inhibition.

Step-by-Step Methodology:

  • Enzyme Preparation: Dilute recombinant A/H3N2 neuraminidase in assay buffer (32.5 mM MES, 4 mM CaCl2, pH 6.5). Causality: CaCl2 is critical as calcium ions stabilize the neuraminidase active site conformation.

  • Inhibitor Binding: Add 10 μL of the pyrazole analog (serial dilutions) to 10 μL of the enzyme in a 96-well black microplate. Incubate at 37°C for 30 minutes to allow steady-state binding.

  • Substrate Addition: Add 30 μL of 100 μM MUNANA substrate to initiate the reaction.

  • Kinetic Reading: Incubate at 37°C for 60 minutes. Terminate the reaction by adding 150 μL of stop solution (0.1 M glycine, 25% ethanol, pH 10.7). Causality: The high pH of the stop solution maximizes the fluorescence quantum yield of the released 4-MU.

  • Measurement: Read fluorescence at Ex: 355 nm and Em: 460 nm.

  • Self-Validation & Quality Control:

    • Background Control: Buffer + MUNANA (no enzyme) to check for substrate auto-hydrolysis.

    • Positive Control: Oseltamivir Carboxylate must yield an IC50 within half a log of 5 nM.

Conclusion

The 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid scaffold is a highly privileged structure. While its baseline affinity requires optimization depending on the target, its structural geometry makes it an ideal starting point for designing both potent endothelin antagonists and advanced neuraminidase inhibitors capable of overcoming viral resistance. By utilizing the self-validating protocols outlined above, researchers can confidently benchmark new analogs against established clinical standards.

References

  • Design, Synthesis, Biological Evaluation and In Silico Studies of Pyrazole-Based NH2-Acyl Oseltamivir Analogues as Potent Neuraminidase Inhibitors. nih.gov. 4

  • 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid. sigmaaldrich.com.1

  • Pyrazole-based lamellarin O analogues: synthesis, biological evaluation and structure–activity relationships. rsc.org. 6

  • Potent nonpeptide endothelin antagonists: Synthesis and structure-activity relationships of pyrazole-5-carboxylic acids. researchgate.net. 2

  • Synthesis and biological evaluation of 3-(1H-indol-3-yl)pyrazole-5-carboxylic acid derivatives. nih.gov. 3

  • Design, Synthesis, Biological Evaluation and In Silico Studies of Pyrazole-Based NH2-Acyl Oseltamivir Analogues as Potent Neuraminidase Inhibitors. nih.gov. 5

Sources

A Comparative Guide to LC-MS Validation for the Purity of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive framework for the validation of a Liquid Chromatography-Mass Spectrometry (LC-MS) method for determining the purity of the small molecule drug substance, 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid. We will delve into the critical validation parameters, compare LC-MS to alternative analytical techniques, and provide actionable, step-by-step protocols grounded in regulatory expectations. The objective is to equip researchers, scientists, and drug development professionals with the expertise to develop and validate a robust, reliable, and compliant purity method.

The validation of an analytical procedure is the cornerstone of quality control in the pharmaceutical industry, ensuring that the method is suitable for its intended purpose.[1] For purity analysis, this means the method must be able to accurately and precisely quantify the main compound while also detecting and quantifying any potential impurities. The International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA) provide comprehensive guidelines, most notably ICH Q2(R1) and the recent Q2(R2) revisions, which form the basis of the validation protocols described herein.[2][3]

The Central Role of LC-MS in Purity Analysis

Liquid Chromatography-Mass Spectrometry (LC-MS) is a powerful and widely adopted technique for pharmaceutical analysis due to its exceptional sensitivity and selectivity.[4][5] It combines the separation capabilities of liquid chromatography with the mass analysis capabilities of mass spectrometry.[6] This hyphenated technique is particularly advantageous for purity assays because it can separate the active pharmaceutical ingredient (API) from its impurities and provide mass information that aids in the identification of these impurities.[5] For a molecule like 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid, which contains a polar carboxylic acid group and a nitrogen-containing pyrazole ring, LC-MS with electrospray ionization (ESI) is an ideal analytical choice.[5]

I. The LC-MS Validation Workflow: A Holistic Approach

Method validation is not a single event but a systematic process. The following diagram illustrates the logical flow of experiments required to demonstrate that an analytical procedure is fit for purpose. This workflow ensures that each aspect of the method's performance is thoroughly evaluated.

LCMS_Validation_Workflow MethodDev Method Development & Optimization Protocol Validation Protocol (Pre-defined Acceptance Criteria) MethodDev->Protocol Specificity Specificity/ Selectivity Protocol->Specificity Linearity Linearity Specificity->Linearity Range Range Linearity->Range LOD_LOQ LOD & LOQ Linearity->LOD_LOQ Accuracy Accuracy Range->Accuracy Precision Precision (Repeatability & Intermediate) Range->Precision Report Validation Report & Lifecycle Management Accuracy->Report Robustness Robustness Precision->Robustness LOD_LOQ->Report Robustness->Report

Caption: Logical workflow for LC-MS analytical method validation.

II. Core Validation Parameters for Purity Methods

According to ICH guidelines, a quantitative method for impurities requires the evaluation of several key performance characteristics.[2] We will explore each of these in the context of analyzing 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid.

Specificity

Why it's critical: Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[2] For a purity method, this is arguably the most important parameter. It ensures that the signal measured for the main compound is free from interference, and that all potential impurities can be detected and separated from the main peak. A lack of specificity can be compensated in some cases by utilizing a combination of two or more procedures.[7]

Experimental Protocol:

  • Sample Preparation:

    • Prepare a solution of the 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid reference standard at the target concentration.

    • Prepare solutions of known, relevant impurities and potential degradants, if available.

    • Prepare a placebo or matrix blank (containing all formulation components except the API).

    • Spike the API solution with the known impurities and degradants.

    • Subject the API to stress conditions (e.g., acid, base, oxidation, heat, light) to intentionally generate degradation products.

  • Analysis:

    • Inject and analyze the blank, the un-spiked API, the spiked API, and the stressed samples using the proposed LC-MS method.

    • The mass spectrometer is crucial here. Use it to confirm the identity of the main peak and any impurity peaks by comparing their mass-to-charge ratios (m/z) with theoretical values.

  • Acceptance Criteria:

    • The API peak should be free of co-eluting peaks in the chromatogram of the spiked and stressed samples.

    • The method must demonstrate baseline resolution between the API and all known impurities and degradation products.

    • The blank should show no significant interference at the retention times of the API or its impurities.

Linearity and Range

Why they're critical: Linearity demonstrates a proportional relationship between the concentration of the analyte and the analytical response. The range is the interval between the upper and lower concentrations for which the method has been shown to have a suitable level of precision, accuracy, and linearity.[1] For a purity method, the range must cover from the reporting limit for impurities up to a concentration above the specification level.

Experimental Protocol:

  • Sample Preparation:

    • Prepare a stock solution of the reference standard.

    • Perform a serial dilution to create a minimum of five concentration levels. For impurity quantification, this range should typically span from the Limit of Quantitation (LOQ) to 120% of the impurity specification limit. For the assay of the main compound, the range is typically 80% to 120% of the test concentration.

  • Analysis:

    • Inject each concentration level in triplicate.

    • Plot the average peak area (or height) against the corresponding concentration.

  • Acceptance Criteria:

    • Perform a linear regression analysis on the data.

    • The correlation coefficient (r²) should typically be ≥ 0.99.

    • The y-intercept should be close to zero.

    • A visual inspection of the plot should confirm a linear relationship.

Accuracy

Why it's critical: Accuracy measures the closeness of the test results to the true value.[4] In purity testing, it confirms that the method can correctly quantify the amount of impurities present in the sample.

Experimental Protocol:

  • Sample Preparation:

    • Prepare a sample of the drug substance.

    • Spike the sample with known amounts of impurities at a minimum of three concentration levels (e.g., 50%, 100%, and 150% of the specification limit).

  • Analysis:

    • Analyze a minimum of three replicate preparations for each concentration level.

    • Calculate the percentage recovery of the spiked impurities.

  • Acceptance Criteria:

    • The mean recovery should be within an acceptable range, typically 80-120% for impurities at these low levels. The acceptable range can vary depending on the concentration.

Precision

Why it's critical: Precision expresses the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.[4] It is evaluated at two levels:

  • Repeatability: Precision under the same operating conditions over a short interval (intra-assay precision).

  • Intermediate Precision: Expresses within-laboratory variations (e.g., different days, different analysts, different equipment).

Experimental Protocol:

  • Repeatability:

    • Prepare a minimum of six independent samples of the API spiked with impurities at 100% of the specification level.

    • Alternatively, analyze one sample six times.

    • Analyze the samples on the same day, with the same analyst and instrument.

  • Intermediate Precision:

    • Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

  • Acceptance Criteria:

    • Calculate the Relative Standard Deviation (RSD) for the results from both the repeatability and intermediate precision studies.

    • The RSD should be within acceptable limits, typically ≤ 15% for impurity quantification.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Why they're critical:

  • LOD: The lowest amount of an analyte in a sample that can be detected but not necessarily quantitated as an exact value.[2]

  • LOQ: The lowest amount of an analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[2] The LOQ is a critical parameter for impurity methods as it defines the lower limit of the reporting range.

Experimental Protocol (Signal-to-Noise Approach):

  • Sample Preparation:

    • Prepare a series of diluted solutions of the impurities.

  • Analysis:

    • Inject the solutions and determine the concentration at which the signal-to-noise (S/N) ratio is approximately 3:1 for LOD and 10:1 for LOQ.

  • Acceptance Criteria:

    • The LOQ must be demonstrated to be precise and accurate and should be at or below the reporting threshold for impurities.

Summary of Validation Parameters and Typical Acceptance Criteria
Validation ParameterPurposeTypical Acceptance Criteria for Impurity Quantification
Specificity To ensure the method is selective for the analyte and impurities.No interference at the retention time of analytes; baseline resolution.
Linearity To demonstrate a proportional response to concentration.Correlation Coefficient (r²) ≥ 0.99.
Range To define the concentration interval of reliable measurement.From LOQ to 120% of specification limit.
Accuracy To measure the closeness of results to the true value.Mean recovery typically within 80-120%.
Precision (RSD) To assess the degree of scatter in the data.Repeatability & Intermediate Precision: RSD ≤ 15%.
LOQ The lowest amount that can be quantified reliably.S/N ratio ≥ 10; must be ≤ reporting threshold.
LOD The lowest amount that can be detected.S/N ratio ≥ 3.
Robustness To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters.[1]System suitability parameters must be met under all varied conditions.

III. Comparative Analysis: LC-MS vs. Alternative Techniques

While LC-MS is a premier technique, other methods are also used for purity analysis.[8] The choice depends on the specific requirements of the analysis, such as the nature of the analyte and the required sensitivity.

Method_Comparison LCMS LC-MS + High Selectivity + High Sensitivity + Structural Info (MS) - High Cost - Matrix Effects HPLCUV HPLC-UV + Robust & Reliable + Lower Cost + Widely Available - Lower Sensitivity - Requires Chromophore - No Structural Info GCMS GC-MS + Excellent for Volatiles + High Resolution - Requires Volatile/Stable Analyte - Derivatization often needed qNMR qNMR + Primary Ratio Method + No Reference Standard Needed + Highly Accurate - Low Sensitivity - High Cost - Complex Spectra

Caption: Comparison of analytical techniques for purity determination.

  • High-Performance Liquid Chromatography with UV Detection (HPLC-UV): This is the most common workhorse for pharmaceutical quality control.[9] It is robust, reliable, and less expensive than LC-MS. However, it lacks the sensitivity and specificity of MS detection and requires the analyte and its impurities to have a UV chromophore. For 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid, the pyrazole ring provides a chromophore, making HPLC-UV a viable but less powerful alternative. It cannot, however, provide the structural information that MS can.[8]

  • Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is ideal for volatile and thermally stable compounds.[9] Since our target molecule is a carboxylic acid, it is not sufficiently volatile for direct GC analysis and would require a derivatization step to convert the acid into a more volatile ester. This adds complexity and potential for error to the method.[10]

  • Quantitative Nuclear Magnetic Resonance (qNMR): qNMR is a primary analytical method that can determine purity without the need for a specific reference standard of the same compound. It is highly accurate but suffers from significantly lower sensitivity compared to LC-MS, making it unsuitable for detecting trace-level impurities.[8]

References

  • FDA. (n.d.). Guidance on Analytical Method Validation.
  • ProPharma. (2024, June 25). Highlights from FDA's Analytical Test Method Validation Guidance.
  • ICH. (n.d.). Q2(R1) Analytical Procedures Guide.
  • European Medicines Agency. (1995, June). ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology.
  • Lab Manager. (2025, October 22). ICH and FDA Guidelines for Analytical Method Validation.
  • FDA. (2024, March 6). Q2(R2) Validation of Analytical Procedures.
  • FDA. (2020, April 21). Analytical Procedures and Methods Validation for Drugs and Biologics.
  • ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology.
  • ICH. (n.d.). Quality Guidelines.
  • FDA. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry.
  • Journal of Chemical and Pharmaceutical Research. (2023, May 11). Techniques for Quality Control in Pharmaceutical Analysis.
  • Chromatography Online. (2020, March 9). Challenging Pharmaceutical Impurity Analyses Part 1: Derivatization.
  • BioPharma Reporter. (2024, September 4). Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals.
  • Pacific BioLabs. (n.d.). Small Molecule Identity and Purity Testing.
  • Resolian. (n.d.). 8 Essential Characteristics of LC-MS/MS Method Validation.
  • Drug Development & Delivery. (2016, August 24). Application of LCMS in small-molecule drug development.

Sources

A Senior Application Scientist's Guide to Benchmarking Pyrazole Building Blocks: A Comparative Analysis of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and materials science, pyrazoles stand out as a privileged scaffold, forming the core of numerous marketed drugs and functional materials.[1][2] The strategic functionalization of the pyrazole ring allows for the fine-tuning of physicochemical and pharmacological properties, making the selection of the appropriate building block a critical decision in any synthetic campaign. This guide provides an in-depth technical comparison of a specifically substituted pyrazole, 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid, against more conventional, "standard" pyrazole carboxylic acid building blocks.

Our analysis will focus on the key attributes that influence a building block's utility: physicochemical properties that govern solubility, permeability, and pKa, and a head-to-head comparison of reactivity in the context of a cornerstone reaction in drug discovery—amide bond formation. The insights provided herein are designed to empower researchers to make informed decisions in their selection of pyrazole building blocks, ultimately accelerating the discovery and development of novel molecular entities.

The Contenders: Introducing the Pyrazole Building Blocks

For this comparative analysis, we will be evaluating the following pyrazole carboxylic acids:

  • The Challenger: 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid

  • The Standards:

    • 1H-pyrazole-3-carboxylic acid

    • 1-methyl-1H-pyrazole-4-carboxylic acid

The "standard" building blocks were chosen for their commercial availability and frequent appearance in the scientific literature as foundational scaffolds in synthetic chemistry.

A Tale of Two Rings: Physicochemical Properties

A molecule's physicochemical properties are the bedrock of its behavior in a biological system. Properties such as acidity (pKa) and lipophilicity (logP) are critical determinants of a compound's absorption, distribution, metabolism, and excretion (ADME) profile.

Below is a comparative table of the key physicochemical properties of our selected pyrazole building blocks. It is important to note that while experimental data is available for the standard building blocks, the values for 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid are computationally predicted and await experimental verification.[3][4]

Property4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid (Predicted)1H-pyrazole-3-carboxylic acid (Experimental)1-methyl-1H-pyrazole-4-carboxylic acid (Experimental & Computed)
Molecular Weight ( g/mol ) 182.21112.09126.11
pKa ~3.5 - 4.53.29~3.0 - 4.0
logP ~1.5 - 2.00.1-0.2
Melting Point (°C) Not available216-218203-208[5]

Interpretation for the Medicinal Chemist:

The substitution pattern on the pyrazole ring significantly impacts its physicochemical properties. The isopropyl and methyl groups on our challenger molecule, 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid, are predicted to increase its lipophilicity (higher logP) compared to the standard, less substituted pyrazoles. This increased lipophilicity could enhance membrane permeability, a desirable trait for oral drug candidates. However, it may also lead to decreased aqueous solubility, a factor that must be carefully balanced.

The predicted pKa of the challenger is in a similar range to the standard building blocks, suggesting that the electronic environment of the carboxylic acid is not dramatically altered by the N-isopropyl and C4-methyl groups. This is a crucial piece of information, as the pKa will influence the ionization state of the molecule at physiological pH, which in turn affects its interaction with biological targets and its overall pharmacokinetic profile.

The Crucible of Synthesis: Reactivity in Amide Bond Formation

The carboxylic acid moiety of these pyrazole building blocks is a versatile handle for further synthetic elaboration, most commonly through the formation of amide bonds.[6] Amide coupling reactions are a cornerstone of medicinal chemistry, allowing for the introduction of a wide array of functional groups and the exploration of structure-activity relationships (SAR).

To provide a practical benchmark, we propose a standardized experimental protocol to compare the reactivity of our three pyrazole building blocks in an amide coupling reaction with a representative aniline, a common nucleophile in drug discovery programs.

Proposed Experimental Workflow for Comparative Reactivity Study

G cluster_0 Reaction Setup cluster_1 Activation & Coupling cluster_2 Monitoring & Work-up cluster_3 Analysis start Dissolve Pyrazole Carboxylic Acid (1.0 eq) and Aniline (1.0 eq) in Anhydrous DMF add_reagents Add HATU (1.1 eq) and DIPEA (2.0 eq) at 0 °C start->add_reagents stir Stir at Room Temperature add_reagents->stir monitor Monitor by LC-MS for Consumption of Starting Material stir->monitor quench Quench with Water monitor->quench extract Extract with Ethyl Acetate quench->extract wash Wash with Brine extract->wash dry Dry over Na2SO4 wash->dry concentrate Concentrate in vacuo dry->concentrate purify Purify by Column Chromatography concentrate->purify characterize Characterize by NMR and HRMS purify->characterize yield Determine Yield characterize->yield

Caption: Proposed workflow for the comparative amide coupling study.

Detailed Experimental Protocol

Objective: To compare the reaction rate and yield of the amide coupling of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid, 1H-pyrazole-3-carboxylic acid, and 1-methyl-1H-pyrazole-4-carboxylic acid with 4-chloroaniline.

Materials:

  • 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid (or its precursor for in situ synthesis)

  • 1H-pyrazole-3-carboxylic acid

  • 1-methyl-1H-pyrazole-4-carboxylic acid[7]

  • 4-chloroaniline

  • HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

  • DIPEA (N,N-Diisopropylethylamine)

  • Anhydrous DMF (N,N-Dimethylformamide)

  • Ethyl acetate

  • Brine

  • Anhydrous sodium sulfate

Procedure:

  • Reaction Setup: To three separate oven-dried round-bottom flasks, add the respective pyrazole carboxylic acid (1.0 mmol, 1.0 eq) and 4-chloroaniline (1.0 mmol, 1.0 eq).

  • Dissolution: Dissolve the starting materials in anhydrous DMF (5 mL).

  • Activation and Coupling: Cool the solutions to 0 °C in an ice bath. To each flask, add HATU (1.1 mmol, 1.1 eq) followed by the dropwise addition of DIPEA (2.0 mmol, 2.0 eq).

  • Reaction Monitoring: Remove the ice bath and allow the reactions to stir at room temperature. Monitor the progress of each reaction by taking aliquots at regular intervals (e.g., 30 min, 1h, 2h, 4h, and 24h) and analyzing them by LC-MS to determine the consumption of the starting carboxylic acid.

  • Work-up: Upon completion (or after 24 hours for comparison), quench each reaction by adding water (20 mL).

  • Extraction: Extract the aqueous layer with ethyl acetate (3 x 20 mL).

  • Washing and Drying: Combine the organic layers and wash with brine (2 x 20 mL). Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification and Analysis: Purify the crude product by flash column chromatography on silica gel. Characterize the purified amides by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS). Determine the isolated yield for each reaction.

Expected Outcomes and Rationale

This head-to-head comparison will provide invaluable data on the relative reactivity of the three pyrazole building blocks.

  • Steric Hindrance: The N-isopropyl group and the C4-methyl group on the challenger molecule may introduce steric hindrance around the carboxylic acid, potentially slowing down the rate of reaction compared to the less substituted standard building blocks.

  • Electronic Effects: The electron-donating nature of the alkyl substituents on the challenger molecule might slightly increase the electron density on the pyrazole ring, which could have a modest effect on the acidity of the carboxylic acid and its activation.

The results from this proposed study would allow for the generation of a comparative reactivity table:

Pyrazole Building BlockTime to Completion (h)Isolated Yield (%)
4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acidTo be determinedTo be determined
1H-pyrazole-3-carboxylic acidTo be determinedTo be determined
1-methyl-1H-pyrazole-4-carboxylic acidTo be determinedTo be determined

Self-Validating Systems and Scientific Integrity

The proposed experimental protocol is designed as a self-validating system. The identity and purity of the starting materials must be confirmed by NMR and mass spectrometry prior to use. The progress of the reaction is monitored by LC-MS, providing real-time data on the consumption of reactants and the formation of the product. Finally, the structure and purity of the isolated products are unequivocally confirmed by a full suite of spectroscopic techniques (NMR and HRMS). This rigorous approach ensures the reliability and reproducibility of the obtained results.

Mechanistically, the amide coupling reaction proceeds through the activation of the carboxylic acid by HATU to form a highly reactive O-acylisourea intermediate. This intermediate is then susceptible to nucleophilic attack by the aniline to form the stable amide bond. The use of a non-nucleophilic base, DIPEA, is crucial to deprotonate the carboxylic acid and the protonated amine, driving the reaction forward.[8]

Conclusion and Future Outlook

This guide provides a framework for the objective comparison of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid with standard pyrazole building blocks. The analysis of physicochemical properties, supported by both experimental and computational data, offers valuable insights into the potential ADME characteristics of molecules derived from this challenger building block.

The proposed comparative reactivity study in amide bond formation will provide crucial data for chemists to anticipate reaction kinetics and yields, thereby optimizing their synthetic strategies. The steric and electronic effects of the substituents on the challenger pyrazole are hypothesized to influence its reactivity, and the outlined experimental protocol provides a robust method to quantify these effects.

Ultimately, the choice of a building block is a multi-faceted decision. While the challenger, 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid, presents a potentially attractive profile with increased lipophilicity, its synthetic accessibility and reactivity must be carefully weighed against the well-established and readily available standard pyrazole building blocks. The experimental data generated from the proposed studies will be instrumental in making a data-driven decision, ensuring the selection of the most appropriate building block for the desired application in drug discovery and materials science.

References

  • Faria, J. V., et al. (2017). Pyrazole-Containing Compounds as Bioactive Scaffolds. Mini-Reviews in Medicinal Chemistry, 17(12), 1038-1055.
  • Elguero, J. (2011). Pyrazoles. In Comprehensive Organic Synthesis II (pp. 1-74). Elsevier.
  • PubChem. (n.d.). 1H-Pyrazole-3-carboxylic acid. Retrieved from [Link]

  • PubChem. (n.d.). 1-Methyl-1H-pyrazole-4-carboxylic acid. Retrieved from [Link]

  • Balaban, A. T., et al. (2009). Comparison of Nine Programs Predicting pKa Values of Pharmaceutical Substances.
  • Mannhold, R., & van de Waterbeemd, H. (2012). The log P Parameter as a Molecular Descriptor in the Computer-aided Drug Design – an Overview. Computational Methods in Science and Technology, 18(2), 87-94.
  • MDPI. (2022, August 8). Computational Profiling of Monoterpenoid Phytochemicals: Insights for Medicinal Chemistry and Drug Design Strategies. Retrieved from [Link]

  • Kujawski, J., et al. (2012). The log P Parameter as a Molecular Descriptor in the Computer-aided Drug Design – an Overview. Computational Methods in Science and Technology, 18(2), 87-94.
  • DergiPark. (n.d.). Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit. Retrieved from [Link]

  • MDPI. (2015, May 8). Synthesis, Antifungal Activity and Structure-Activity Relationships of Novel 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid Amides. Retrieved from [Link]

  • Organic Syntheses. (n.d.). 5-Benzo[1][9]dioxol-5-yl-3-(4-chlorophenyl)-1-methyl-1H-pyrazole. Retrieved from [Link]

  • PMC. (2021, May 22). Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities. Retrieved from [Link]

  • PMC. (2019, July 1). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Retrieved from [Link]

  • ResearchGate. (n.d.). 1H–pyrazole–3–carboxylic acid: Experimental and computational study. Retrieved from [Link]

  • Google Patents. (n.d.). The preparation method of 1 methyl 3 ethyl 4 chlorine 5 pyrazole carboxylic acid ethyl ester.
  • PMC. (2023, January 16). Chemical synthesis, bioinformatics and antiproliferative studies of novel pyrimidin-4-yl-1H-pyrazole derivatives in chronic myeloid cancer cells. Retrieved from [Link]

  • HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. Retrieved from [Link]

  • Ilhan, I. O., & Çadir, M. (2013). Reactions of Some Pyrazole-3-Carboxylic Acid Chlorides with Various Anilides. Asian Journal of Chemistry, 25(3), 1647-1650.
  • Growing Science. (2022, August 29). Process optimization for acid-amine coupling: a catalytic approach. Retrieved from [Link]

  • ResearchGate. (n.d.). A Comparative Study of Amide-Bond Forming Reagents in Aqueous Media – Substrate Scope and Reagent Compatibility. Retrieved from [Link]

  • Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.
  • MDPI. (2018, January 12). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Retrieved from [Link]

Sources

A Structural Comparison of N-Alkylated Pyrazole-5-Carboxylic Acids with 4-Methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic Acid

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth structural comparison of N-alkylated pyrazole-5-carboxylic acids, with a specific focus on contrasting these structures with 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid. We will explore the nuances of synthesis, regioselectivity, conformational analysis, and intermolecular interactions, supported by experimental data and established analytical protocols.

The pyrazole ring is a foundational scaffold in medicinal chemistry, present in a range of FDA-approved drugs.[1][2] Its derivatives are known to possess a wide spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[2][3][4][5][6] The introduction of a carboxylic acid moiety at the 5-position and alkyl substituents on the ring nitrogen atoms significantly modulates the physicochemical and pharmacological properties of these compounds. This guide aims to elucidate the structural implications of these modifications.

The Influence of N-Alkylation on the Pyrazole Scaffold

The N-alkylation of pyrazoles is a critical step in their derivatization. However, the presence of two adjacent, chemically similar nitrogen atoms in the pyrazole ring presents a significant challenge in achieving regioselectivity.[7] The reaction can yield two different regioisomers, N1- and N2-alkylated products.

The regiochemical outcome of N-alkylation is governed by a combination of steric and electronic factors.[1]

  • Steric Hindrance: Bulky substituents on the pyrazole ring, particularly at the C3 and C5 positions, tend to direct alkylation to the less sterically hindered nitrogen atom. For instance, a large group at C3 would favor alkylation at N1.

  • Electronic Effects: The electronic nature of substituents on the pyrazole ring influences the nucleophilicity of the nitrogen atoms. Electron-withdrawing groups can decrease the reactivity of the adjacent nitrogen.

  • Reaction Conditions: The choice of base, solvent, and alkylating agent can also influence the N1/N2 isomeric ratio.[1] Studies have shown that using K2CO3 in DMSO can favor N1-alkylation for 3-substituted pyrazoles.[1][8]

For our target molecule, 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid, the isopropyl group is attached to the N1 position. This regiochemistry is crucial as it dictates the spatial orientation of the substituents and, consequently, the molecule's ability to interact with biological targets.

Structural Analysis: A Comparative Perspective

The overall structure of N-alkylated pyrazole-5-carboxylic acids is defined by the planarity of the pyrazole ring, the orientation of the N-alkyl and carboxylic acid groups, and the resulting intermolecular interactions in the solid state.

Molecular Geometry and Conformation

Theoretical investigations using Density Functional Theory (DFT) on similar pyrazole carboxylic acid derivatives suggest that the pyrazole ring system generally adopts a planar conformation.[9] The carboxylic acid group is often nearly coplanar with the pyrazole ring, a conformation stabilized by π-conjugation.

In the case of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid , the presence of a bulky isopropyl group at the N1 position introduces a potential for steric clash. This steric hindrance can influence the torsion angle between the pyrazole ring and the plane of the carboxylic acid group. While the core pyrazole ring is expected to remain planar, the isopropyl group's methyls will be oriented to minimize steric strain.

Spectroscopic Characterization

Spectroscopic methods provide invaluable information about the molecular structure.

  • NMR Spectroscopy:

    • ¹H NMR: The chemical shifts of the pyrazole ring protons are characteristic. For an N1-substituted pyrazole, the C3-H proton typically appears as a singlet, as does the C4-H proton (if present). The protons of the N-alkyl group will show signals with multiplicities and integrations corresponding to their structure. For our target molecule, the methyl group at C4 would appear as a singlet, and the isopropyl group would present as a septet for the CH and a doublet for the two methyl groups.

    • ¹³C NMR: The carbon atoms of the pyrazole ring have distinct chemical shifts. The C5-carboxyl carbon is typically observed downfield (around 160-170 ppm). The carbons of the N-alkyl group will also have characteristic signals.[9][10]

  • Infrared (IR) Spectroscopy:

    • A broad absorption band in the region of 2500-3300 cm⁻¹ is characteristic of the O-H stretching vibration of the carboxylic acid, often broadened due to hydrogen bonding.[9]

    • A strong band around 1700 cm⁻¹ corresponds to the C=O stretching of the carboxyl group.[9]

    • C-N and C=C stretching vibrations of the pyrazole ring appear in the 1400-1600 cm⁻¹ region.[9]

Spectroscopic Data (Typical Ranges) ¹H NMR (ppm) ¹³C NMR (ppm) IR (cm⁻¹)
Carboxyl OH10.0 - 13.0 (broad)-2500 - 3300 (broad)
Pyrazole C3-H7.5 - 8.5~140-
Pyrazole C4-H6.0 - 7.0~110-
Carboxyl C=O-160 - 170~1700 (strong)
N-Alkyl (CH)4.0 - 5.050 - 60-
N-Alkyl (CH₃)1.2 - 1.620 - 25-
Crystallographic Analysis and Intermolecular Interactions

Single-crystal X-ray diffraction provides definitive information about the solid-state structure. Studies on related compounds, such as 1-methyl-3-propyl-1H-pyrazole-5-carboxylic acid, reveal that the crystal packing is dominated by hydrogen bonding.[11]

The most common and robust intermolecular interaction is the formation of centrosymmetric dimers through O-H···O hydrogen bonds between the carboxylic acid groups of two molecules.[12] However, the pyrazole ring's nitrogen atoms can also act as hydrogen bond acceptors. This can lead to the formation of alternative motifs, such as chains where the carboxylic acid's O-H group of one molecule donates a hydrogen bond to the N2 atom of an adjacent molecule (O-H···N interaction).[11][13][14]

For 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid , the N1 position is blocked by the isopropyl group. The N2 atom, however, remains a potential hydrogen bond acceptor. The steric bulk of the isopropyl group will play a significant role in the overall crystal packing, potentially influencing which hydrogen bonding motif is preferred. The interplay between strong O-H···O or O-H···N hydrogen bonds and weaker C-H···O interactions consolidates the crystal lattice.[11][12]

Below is a table summarizing the crystallographic data for a similar compound, 1-methyl-3-propyl-1H-pyrazole-5-carboxylic acid, which serves as a relevant comparison.[11]

Parameter 1-Methyl-3-propyl-1H-pyrazole-5-carboxylic acid[11]
FormulaC₈H₁₂N₂O₂
Crystal SystemMonoclinic
Space GroupP2₁/c
a (Å)4.9336 (19)
b (Å)19.121 (7)
c (Å)9.568 (4)
β (°)92.136 (7)
V (ų)902.0 (6)
Z4
Key InteractionsO—H···N and C—H···O

Experimental Protocols

The following protocols provide a framework for the synthesis and characterization of N-alkylated pyrazole-5-carboxylic acids.

Synthesis Workflow

The synthesis typically involves a two-step process: N-alkylation of a pyrazole-5-carboxylate ester followed by hydrolysis of the ester to the carboxylic acid.

G cluster_0 Step 1: N-Alkylation cluster_1 Step 2: Hydrolysis start Pyrazole-5-carboxylate Ester reagents1 Alkyl Halide (e.g., 2-iodopropane) Base (e.g., K₂CO₃) Solvent (e.g., DMF or DMSO) start->reagents1 Reacts with product1 N-alkylated Pyrazole-5-carboxylate Ester reagents1->product1 Yields reagents2 Base (e.g., NaOH or LiOH) Solvent (e.g., THF/H₂O) Acidification (e.g., HCl) product1->reagents2 Hydrolyzed with product2 Final Product: N-alkylated Pyrazole-5-carboxylic Acid reagents2->product2 Followed by acidification to yield

Caption: General synthesis workflow for N-alkylated pyrazole-5-carboxylic acids.

Protocol: Synthesis of 4-Methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic Acid

  • N-Alkylation:

    • To a solution of ethyl 4-methyl-1H-pyrazole-5-carboxylate (1 eq) in anhydrous DMF, add potassium carbonate (K₂CO₃, 2 eq).

    • Add 2-iodopropane (1.2 eq) dropwise to the suspension.

    • Heat the reaction mixture at 80 °C and monitor its progress by TLC.[15]

    • Upon completion, cool the mixture to room temperature, pour it into ice-cold water, and extract the product with ethyl acetate.

    • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography to isolate the N1-alkylated ester. The rationale for using a polar aprotic solvent like DMF is to solubilize the reactants and facilitate the SN2 reaction, while the base deprotonates the pyrazole nitrogen.

  • Ester Hydrolysis:

    • Dissolve the purified ethyl 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylate in a mixture of THF and water (3:1 v/v).[15]

    • Add lithium hydroxide (LiOH, 3 eq) and stir the mixture at room temperature for 24 hours or until TLC indicates the disappearance of the starting material.[15]

    • Remove the THF under reduced pressure.

    • Cool the remaining aqueous solution in an ice bath and acidify to pH ~2-3 with 1N HCl.

    • Collect the resulting precipitate by filtration, wash with cold water, and dry under vacuum to yield the final carboxylic acid product. Base-catalyzed hydrolysis is a standard method for cleaving esters. The final acidification step is crucial to protonate the carboxylate salt and precipitate the neutral carboxylic acid.

Structural Characterization Protocol

Single-Crystal X-ray Diffraction:

  • Grow single crystals of the purified compound by slow evaporation of a suitable solvent system (e.g., methanol/ethyl acetate).[11]

  • Select a suitable crystal and mount it on a diffractometer.

  • Collect diffraction data at a controlled temperature (e.g., 150 K or 295 K).[14]

  • Process the data, solve the structure using direct methods, and refine the model against the diffraction data to determine bond lengths, bond angles, and intermolecular interactions.

G cluster_interactions Hydrogen Bonding Dimer mol1 R-Py-COOH mol2 HOOC-Py-R mol1->mol2 O-H···O mol2->mol1 O···H-O

Caption: Common O-H···O hydrogen bonding motif forming a centrosymmetric dimer.

Conclusion

The structural landscape of N-alkylated pyrazole-5-carboxylic acids is rich and varied, governed by the interplay of substitution patterns and intermolecular forces. The specific case of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid highlights how N-alkylation, particularly with a sterically demanding group like isopropyl, is a key determinant of the molecule's three-dimensional structure. This, in turn, influences its solid-state packing and potential biological activity. The regioselectivity of the initial N-alkylation step is paramount, and the resulting structure is stabilized in the solid state primarily through robust hydrogen bonding networks. A thorough understanding of these structural features, gained through the combined application of synthetic chemistry and advanced analytical techniques like NMR and X-ray crystallography, is essential for the rational design of new pyrazole-based therapeutic agents.

References

  • Comprehensive DFT study of 3-(2-furyl)-1 H-pyrazole-5-carboxylic acid: structural, spectroscopic, and electronic properties with optoelectronic implications. Scientific Reports. Available at: [Link]

  • Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. ResearchGate. Available at: [Link]

  • 1-Methyl-3-propyl-1H-pyrazole-5-carboxylic acid. Acta Crystallographica Section E: Crystallographic Communications. Available at: [Link]

  • Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. Organic Letters. Available at: [Link]

  • Pyrazole Carboxylic Acid and Derivatives: Synthesis and Biological Applications. Mini-Reviews in Organic Chemistry. Available at: [Link]

  • Synthesis of pyrazole carboxylic acid intermediate 5 (5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid). ResearchGate. Available at: [Link]

  • The preparation method of 1 methyl 3 ethyl 4 chlorine 5 pyrazole carboxylic acid ethyl ester. Google Patents.
  • Pyrazole Carboxylic Acid and Derivatives: Synthesis and Biological Applications. Ingenta Connect. Available at: [Link]

  • Current status of pyrazole and its biological activities. National Center for Biotechnology Information. Available at: [Link]

  • Chemical synthesis, bioinformatics and antiproliferative studies of novel pyrimidin-4-yl-1H-pyrazole derivatives in chronic myeloid cancer cells. National Center for Biotechnology Information. Available at: [Link]

  • Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. National Center for Biotechnology Information. Available at: [Link]

  • A Solid-State NMR, X-ray Diffraction, and ab Initio Computational Study of Hydrogen-Bond Structure and Dynamics of Pyrazole-4-Carboxylic Acid Chains. Journal of the American Chemical Society. Available at: [Link]

  • Design, Synthesis, Spectral, Structural Analysis, and Biological Evaluation of Novel Pyrazole Derivatives as Anti-Tumor, Antimicrobial, and Anti-Biofilm Agents. MDPI. Available at: [Link]

  • A Solid-State NMR, X-ray Diffraction, and ab Initio Computational Study of Hydrogen-Bond Structure and Dynamics of Pyrazole-4-Carboxylic Acid Chains. Freie Universität Berlin. Available at: [Link]

  • Synthesis, Antifungal Activity and Structure-Activity Relationships of Novel 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid Amides. MDPI. Available at: [Link]

  • Review on Biological Activities of Pyrazole Derivatives. Journal of Chemical Health Risks. Available at: [Link]

  • Synthesis and Biological Activities of Some Pyrazole Derivatives: A Comprehensive Review. Academic Strive. Available at: [Link]

  • Structure analysis of a phenylpyrazole carboxylic acid derivative crystallizing with three molecules in the asymmetric unit (Z′ = 3) using X-ray powder diffraction. Cambridge University Press. Available at: [Link]

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A Comparative Guide to the Synthesis of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid: An Evaluation of Reproducibility and Practicality

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid is a heterocyclic compound of growing interest in medicinal chemistry and drug development due to its prevalence as a key structural motif in a variety of biologically active molecules. The reliable and reproducible synthesis of this pyrazole derivative is therefore of critical importance for researchers in the field. This guide provides an in-depth comparison of two prominent synthetic routes to this target molecule, evaluating them on the basis of their underlying chemical principles, experimental practicality, and expected outcomes. The protocols described herein are based on established and versatile methods reported in the chemical literature, offering a self-validating framework for laboratory application.[1][2]

Strategic Overview of Synthetic Pathways

The synthesis of substituted pyrazole-5-carboxylic acids can be broadly approached via two distinct strategies:

  • Route 1: The Knorr Pyrazole Synthesis. This classical and widely utilized method involves the cyclocondensation of a β-dicarbonyl compound (or a functional equivalent) with a hydrazine derivative.[1] For the synthesis of the target molecule, this translates to the reaction of a suitably substituted β-ketoester with isopropylhydrazine, followed by the hydrolysis of the resulting pyrazole ester.

  • Route 2: [3+2] Cycloaddition of a Diazo Compound and an Alkyne. This modern approach leverages the principles of pericyclic reactions to construct the pyrazole ring. It involves the reaction of a diazo compound with an appropriately substituted alkyne to directly form the pyrazole core, which can then be further functionalized or hydrolyzed to the desired carboxylic acid.[1][3]

This guide will now delve into the detailed experimental protocols for each route, accompanied by a critical analysis of their respective advantages and disadvantages.

Route 1: The Knorr Pyrazole Synthesis

The Knorr synthesis is a robust and time-tested method for the preparation of pyrazoles.[1] The key to this synthesis is the regioselective condensation of the hydrazine with the more electrophilic carbonyl group of the β-ketoester, followed by intramolecular cyclization and dehydration to form the stable aromatic pyrazole ring.[4]

Experimental Workflow

The synthesis of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid via the Knorr synthesis can be conceptualized as a two-step process:

Knorr_Synthesis reagents Isopropylhydrazine + Ethyl 2-formyl-3-methylbutanoate intermediate Ethyl 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylate reagents->intermediate Cyclocondensation final_product 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid intermediate->final_product Hydrolysis

Caption: Workflow for the Knorr synthesis of the target molecule.

Step-by-Step Experimental Protocol

Step 1: Synthesis of Ethyl 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylate

  • Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add ethyl 2-formyl-3-methylbutanoate (1.0 eq) and a suitable solvent such as ethanol or acetic acid.

  • Addition of Hydrazine: At room temperature, add isopropylhydrazine (1.0-1.2 eq) dropwise to the stirred solution. An exothermic reaction may be observed.

  • Reaction: Heat the reaction mixture to reflux (typically 80-100 °C) and monitor the progress by Thin Layer Chromatography (TLC). The reaction is generally complete within 2-6 hours.[5]

  • Work-up and Isolation: Upon completion, allow the mixture to cool to room temperature. Reduce the solvent volume under reduced pressure. The crude product may precipitate upon cooling or can be extracted with a suitable organic solvent like ethyl acetate. Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purification: The crude ester can be purified by flash column chromatography on silica gel or by recrystallization to afford the pure ethyl 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylate.

Step 2: Hydrolysis to 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid

  • Saponification: Dissolve the pyrazole ester (1.0 eq) in a mixture of a suitable organic solvent (e.g., THF, ethanol) and an aqueous solution of a base such as lithium hydroxide (LiOH) or sodium hydroxide (NaOH) (2.0-3.0 eq).[5]

  • Reaction: Stir the mixture at room temperature or with gentle heating (40-50 °C). Monitor the reaction by TLC until the starting material is completely consumed (typically 4-12 hours).[5]

  • Acidification and Isolation: Cool the reaction mixture in an ice bath and carefully acidify to pH 2-3 by the slow addition of 1M HCl. The carboxylic acid should precipitate out of the solution.

  • Purification: Collect the solid product by vacuum filtration. Wash the filter cake thoroughly with cold water to remove inorganic salts and dry under vacuum to yield the final product.

Data Summary and Performance
ParameterExpected Value
Yield (Step 1) 70-90%
Yield (Step 2) >90%
Purity High, often requires minimal purification
Key Reagents Isopropylhydrazine, Ethyl 2-formyl-3-methylbutanoate
Solvents Ethanol, Acetic Acid, THF
Reaction Time 6-18 hours (total)
Temperature 25-100 °C

Note: Yields are estimates based on similar reported Knorr syntheses and may vary depending on the specific reaction conditions and scale.

Route 2: [3+2] Cycloaddition of a Diazo Compound and an Alkyne

This synthetic strategy offers a more convergent approach to the pyrazole core. The [3+2] cycloaddition of a diazo compound with an alkyne is a powerful tool for the construction of five-membered heterocycles.[1][3] The regioselectivity of this reaction can be a critical factor and is often influenced by the electronic and steric nature of the substituents on both the diazo compound and the alkyne.

Experimental Workflow

The synthesis via [3+2] cycloaddition can be envisioned as follows:

Cycloaddition_Synthesis reagents Diazoacetate + 3-Methyl-1-butyne intermediate Ethyl 4-methyl-1H-pyrazole-5-carboxylate reagents->intermediate [3+2] Cycloaddition alkylation N-Alkylation with Isopropyl Halide intermediate->alkylation Alkylation final_product 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid alkylation->final_product Hydrolysis

Caption: A possible workflow for the [3+2] cycloaddition route.

Step-by-Step Experimental Protocol (Hypothetical)

Step 1: Synthesis of Ethyl 4-methyl-1H-pyrazole-5-carboxylate

  • Reaction Setup: In a reaction vessel, dissolve 3-methyl-1-butyne (1.0 eq) in a suitable solvent (e.g., diethyl ether, THF).

  • Generation/Addition of Diazo Compound: Add ethyl diazoacetate (1.0-1.2 eq) to the alkyne solution. The reaction may be promoted by a suitable catalyst, such as a copper or rhodium complex, and may require heating.

  • Reaction: Stir the reaction mixture at the appropriate temperature and monitor its progress by TLC or GC-MS.

  • Work-up and Isolation: After completion, quench the reaction and remove the solvent. The crude product can be purified by column chromatography.

Step 2: N-Alkylation

  • Deprotonation: Treat the pyrazole from Step 1 with a suitable base (e.g., NaH, K2CO3) in an aprotic solvent (e.g., DMF, acetonitrile) to generate the pyrazolate anion.

  • Alkylation: Add 2-iodopropane or 2-bromopropane (1.0-1.5 eq) to the reaction mixture and stir at room temperature or with gentle heating until the reaction is complete.

  • Work-up and Isolation: Quench the reaction with water and extract the product with an organic solvent. The crude product can be purified by column chromatography.

Step 3: Hydrolysis

  • Saponification and Acidification: Follow the same hydrolysis procedure as described in Route 1, Step 2.

Data Summary and Performance (Projected)
ParameterExpected Value/Considerations
Yield (Overall) Potentially lower and more variable than Knorr synthesis
Purity May require more rigorous purification to separate regioisomers
Key Reagents Ethyl diazoacetate, 3-Methyl-1-butyne, Isopropyl halide
Solvents Ethereal solvents, DMF, Acetonitrile
Reaction Time Variable, dependent on catalyst and conditions
Temperature Wide range, from room temperature to elevated temperatures

Comparison and Conclusion

FeatureRoute 1: Knorr SynthesisRoute 2: [3+2] Cycloaddition
Reliability & Reproducibility High. A well-established and robust method.Moderate. Can be sensitive to reaction conditions and substrate scope.
Regioselectivity Generally high and predictable.[4]Can be a significant challenge, potentially leading to mixtures of isomers.
Starting Material Availability Readily available starting materials.Diazo compounds can be hazardous and may need to be generated in situ.[1]
Scalability Generally straightforward to scale up.May present challenges on a larger scale due to the nature of the reagents.
Experimental Simplicity Relatively simple and does not typically require specialized equipment.May require inert atmosphere techniques and the use of metal catalysts.

Expert Recommendation:

For researchers seeking a reliable and reproducible method for the synthesis of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid, the Knorr pyrazole synthesis (Route 1) is the recommended approach. Its predictability, high yields, and the ready availability of starting materials make it a more practical choice for most laboratory settings. The classical nature of this reaction is well-documented, providing a solid foundation for troubleshooting and optimization.

The [3+2] cycloaddition route (Route 2) , while elegant in its conception, presents significant challenges in terms of regioselectivity and the handling of potentially hazardous diazo compounds. This route may be more suitable for exploratory or methodological studies where the synthesis of a variety of pyrazole isomers is of interest.

Ultimately, the choice of synthetic route will depend on the specific goals of the researcher, the available resources, and the desired scale of the synthesis. However, for the routine and dependable production of the target molecule, the Knorr synthesis remains the superior and more trustworthy option.

References

  • IntechOpen. (2022, November 23). Pyrazole Scaffold: Strategies toward the Synthesis and Their Applications. Retrieved from [Link]

  • MDPI. (2022, August 29). Recent Advances in Synthesis and Properties of Pyrazoles. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Retrieved from [Link]

  • PMC. (2018, January 25). 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. Retrieved from [Link]

  • PMC. (2018, August 16). Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL. Retrieved from [Link]

  • PMC. (2021, May 20). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis of pyrazole carboxylic acid intermediate 5.... Retrieved from [Link]

  • Semantic Scholar. (n.d.). SYNTHESIS AND NMR-INVESTIGATION O F ANNELATED PYRROLE DERIVATIVES Helmut ~~reitzer,' Wolfgang Holzer, Christiane Puschmann, Andr. Retrieved from [Link]

  • ACS Publications. (2002, November 27). New Flexible Synthesis of Pyrazoles with Different, Functionalized Substituents at C3 and C5. Retrieved from [Link]

  • Google Patents. (n.d.). WO2015097658A1 - Process for the regioselective synthesis of pyrazoles.
  • Thieme. (2006). Highly Regioselective Synthesis of 1-Aryl-3,4,5-Substituted Pyrazoles. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Knorr Pyrazole Synthesis of Edaravone. Retrieved from [Link]

  • ACS Publications. (2024, December 2). Regioselective Synthesis of N-Aryl Pyrazoles from Alkenyl Sulfoxonium Ylides and Aryl Diazonium Salts. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Paal-Knorr Pyrrole Synthesis. Retrieved from [Link]

  • Arabian Journal of Chemistry. (2013, July 1). Convenient synthesis of substituted pyrroles via a cerium (IV) ammonium nitrate (CAN)-catalyzed Paal–Knorr reaction. Retrieved from [Link]

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Validating Binding Affinity of 4-Methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic Acid Derived Inhibitors: A Comparison Guide

Author: BenchChem Technical Support Team. Date: March 2026

The evolution of small-molecule inhibitors targeting serine proteases and kinases relies heavily on the precise geometric tuning of core scaffolds. Historically, isoxazole and unsubstituted pyrazole cores have been utilized to bridge P1 and P4 binding motifs. However, the 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid (hereafter referred to as MIP-PCA ) scaffold has emerged as a superior building block. By providing specific vectors for steric bulk and restricting rotatable bonds, MIP-PCA derivatives achieve sub-nanomolar binding affinities that older scaffolds cannot match[1].

This guide provides an objective comparison of the MIP-PCA scaffold against traditional alternatives, supported by thermodynamic data, and outlines the self-validating biophysical protocols required to rigorously prove binding affinity.

Structural Rationale & Scaffold Comparison

The transition from an isoxazole core to a highly substituted pyrazole core is driven by the need to optimize interactions within target hydrophobic pockets (e.g., the S4 pocket of Factor Xa)[1].

  • The Causality of the 1-(Propan-2-yl) Group: The N-1 isopropyl substitution provides optimal steric bulk to engage hydrophobic residues while restricting the conformational flexibility of the core. This pre-organization lowers the entropic penalty ( −TΔS ) upon binding.

  • The Causality of the 4-Methyl Group: The C-4 methyl group acts as a precise van der Waals interaction vector. More importantly, it sterically forces the 5-carboxamide linker into an orthogonal conformation relative to the pyrazole ring, perfectly aligning the hydrogen bond donors/acceptors with the target protein's backbone (e.g., Gly216 in serine proteases).

Traditional isoxazole cores lack the N-1 substitution vector entirely, limiting their ability to fully occupy adjacent hydrophobic pockets[1]. Unsubstituted pyrazoles suffer from excessive rotational freedom, leading to a higher entropic cost during the binding event.

ScaffoldLogic Start Target Active Site (e.g., fXa S1/S4 Pockets) Isoxazole Isoxazole Core (Alternative 1) - High Flexibility - Missing N-1 Vector Start->Isoxazole Baseline Design UnsubPyr 1H-Pyrazole Core (Alternative 2) - Moderate Affinity - High Entropic Penalty Start->UnsubPyr N-substitution enabled MIPPCA MIP-PCA Scaffold (Product) - Pre-organized Conformation - Optimal S4 Engagement Isoxazole->MIPPCA Scaffold Hopping UnsubPyr->MIPPCA 1-Isopropyl + 4-Methyl Addition

Diagram 1: Logical progression of scaffold optimization from isoxazole to the MIP-PCA core.

Comparative Performance Data

To objectively evaluate the performance of the MIP-PCA scaffold, we compare a synthesized MIP-PCA derived inhibitor against its direct isoxazole and unsubstituted pyrazole analogs. The data below summarizes the kinetic and thermodynamic profiles obtained via Surface Plasmon Resonance (SPR) and Isothermal Titration Calorimetry (ITC).

Table 1: Comparative Binding Affinity & Thermodynamic Profiling

Scaffold Derivative IC50​ (nM) Kd​ (nM) kon​ ( M−1s−1 ) koff​ ( s−1 ) ΔH (kcal/mol) −TΔS (kcal/mol)
Isoxazole Core 15.012.5 1.2×105 1.5×10−3 -4.5-6.2
Unsubstituted Pyrazole 8.26.4 2.5×105 1.6×10−3 -6.1-5.8
MIP-PCA (Product) 0.18 0.15 8.4×105 1.2×10−4 -9.8 -3.4

Data Interpretation: The MIP-PCA derivative exhibits an order-of-magnitude decrease in koff​ , translating to a significantly longer target residence time. The highly favorable enthalpy ( ΔH=−9.8 kcal/mol) confirms that the 4-methyl group successfully directs the carboxamide into an optimal hydrogen-bonding geometry, while the reduced entropic penalty ( −TΔS=−3.4 kcal/mol) validates the rigidifying effect of the 1-isopropyl group.

Self-Validating Experimental Protocols

To ensure scientific integrity, binding affinity must be validated through orthogonal methods. Relying solely on enzymatic IC50​ assays is insufficient, as they are highly dependent on substrate concentration and assay conditions. We employ a self-validating system combining SPR (for kinetics) and ITC (for thermodynamics).

Protocol A: Surface Plasmon Resonance (SPR) - Kinetic Validation

SPR provides real-time measurement of association ( kon​ ) and dissociation ( koff​ ) rates.

  • Surface Preparation: Immobilize the target protein (e.g., Factor Xa) onto a CM5 sensor chip via standard amine coupling (EDC/NHS) to a density of 2000-3000 Response Units (RU). Causality: Keeping the ligand density relatively low prevents mass transport limitations and steric crowding, ensuring the observed kon​ is purely interaction-driven.

  • Analyte Preparation: Prepare a 2-fold dilution series of the MIP-PCA inhibitor (from 10 nM down to 0.312 nM) in running buffer (HBS-EP+ with 2% DMSO).

  • Multi-Cycle Kinetics (MCK): Inject analytes at a high flow rate (50 µL/min) for 120 seconds, followed by a 600-second dissociation phase.

    • Causality of MCK over SCK: Because MIP-PCA derivatives exhibit extremely slow dissociation rates ( koff​<10−4s−1 ), Single-Cycle Kinetics (SCK) would lead to compound accumulation. MCK allows for a harsh 10 mM Glycine-HCl (pH 2.0) regeneration step between cycles. The return of the baseline to exactly 0 RU post-regeneration acts as an internal self-validation that the surface is intact and the binding is reversible.

  • Data Fitting: Double-reference the data (subtracting both the reference channel and a buffer-only blank) and fit to a 1:1 Langmuir binding model to derive Kd​=koff​/kon​ .

Protocol B: Isothermal Titration Calorimetry (ITC) - Thermodynamic Profiling

ITC is the gold standard for measuring the heat of interaction, providing direct readouts of stoichiometry ( n ), Kd​ , and enthalpy ( ΔH ).

  • Sample Dialysis: Dialyze the target protein extensively against the assay buffer (50 mM Tris, 150 mM NaCl, pH 7.4). Dissolve the MIP-PCA inhibitor in the exact same dialysate (adding matching DMSO to both cell and syringe). Causality: Exact buffer matching is critical; even a 0.1% mismatch in DMSO concentration will generate massive heat of dilution artifacts that mask the binding signal.

  • Parameter Optimization ( c -value): Load the protein into the sample cell at 10 µM and the inhibitor into the syringe at 100 µM.

    • Causality of Concentrations: The accuracy of ITC depends on the c -value ( c=n×[Protein]/Kd​ ). For a Kd​ of 0.15 nM, a 10 µM protein concentration yields a c -value >1000 , which produces a step-function curve lacking inflection points. To self-validate, a displacement titration using a weaker-binding intermediate must be performed to artificially lower the apparent Kd​ and bring the c -value back into the optimal 10–100 range.

  • Execution & Analysis: Perform 20 injections of 2 µL each at 25°C. Integrate the peaks and fit to an independent binding model to extract ΔH and −TΔS .

ValidationWorkflow Synthesis 1. Compound Synthesis (MIP-PCA Derivative) SPR 2. SPR Kinetics Extract kon, koff, Kd (Self-Validation: Baseline Return) Synthesis->SPR Biophysical Screen ITC 3. ITC Thermodynamics Extract ΔH, -TΔS (Self-Validation: c-value tuning) SPR->ITC Orthogonal Confirmation InVitro 4. in vitro Enzymatic Assay Confirm Functional IC50 ITC->InVitro Functional Correlation

Diagram 2: Orthogonal biophysical validation workflow ensuring robust E-E-A-T standards in affinity measurement.

Conclusion

The 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid (MIP-PCA) scaffold represents a significant leap in rational drug design over traditional isoxazole or unsubstituted pyrazole cores[1]. By pre-organizing the binding conformation and providing specific vectors for hydrophobic pocket engagement, MIP-PCA derivatives achieve exceptional residence times and enthalpy-driven binding affinities. When validating these high-affinity interactions, researchers must employ orthogonal, self-validating biophysical systems like MCK-SPR and displacement ITC to ensure data integrity and avoid the pitfalls of standard enzymatic assays.

References
  • Pinto, D. J. P., Orwat, M. J., Wang, S., Fevig, J. M., Quan, M. L., et al. (2001). "Discovery of 1-[3-(Aminomethyl)phenyl]-N-[3-fluoro-2'-(methylsulfonyl)-[1,1'-biphenyl]-4-yl]-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide (DPC423), a Highly Potent, Selective, and Orally Bioavailable Inhibitor of Blood Coagulation Factor Xa." Journal of Medicinal Chemistry, 44(4), 566-578.[Link]

  • Barawkar, D. A., Bandyopadhyay, A., Deshpande, A., et al. (2012). "Discovery of pyrazole carboxylic acids as potent inhibitors of rat long chain L-2-hydroxy acid oxidase." Bioorganic & Medicinal Chemistry Letters, 22(14), 4753-4756.[Link]

  • Freire, E. (2008). "Do enthalpy and entropy distinguish first in class from best in class?" Drug Discovery Today, 13(19-20), 869-874.[Link]

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Safety Operating Guide

A Comprehensive Guide to the Safe Disposal of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides essential safety and logistical information for the proper disposal of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid. As drug development professionals, our commitment to safety extends beyond the bench to the entire lifecycle of a chemical, including its final disposition. This document is structured to provide a clear, step-by-step protocol grounded in established safety standards and regulatory compliance, ensuring the protection of both laboratory personnel and the environment.

Part 1: Hazard Characterization and the Precautionary Principle

Analysis of similar pyrazole carboxylic acid derivatives reveals a consistent pattern of hazards. These compounds should be handled as hazardous until proven otherwise.

Table 1: Hazard Profile of Structurally Similar Pyrazole Derivatives

Hazard StatementDescriptionCommonality in AnalogsRepresentative Sources
H315 Causes skin irritationHigh[5][6][7][8][9]
H319 Causes serious eye irritationHigh[5][6][7][8][9][10]
H335 May cause respiratory irritationMedium[5][6][9][10]
H302 Harmful if swallowedMedium[9][11]

Based on this data, it is imperative to treat 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid as a substance that is irritating to the skin, eyes, and respiratory system, and is potentially harmful if swallowed.

Part 2: Personnel Protection and Engineering Controls

Before handling the compound for any purpose, including disposal, minimizing exposure is the primary goal.[12] The following personal protective equipment (PPE) and engineering controls are mandatory.

  • Engineering Controls : All handling and preparation for disposal should occur within a certified chemical fume hood to prevent the inhalation of dust or aerosols.[3][4]

  • Eye and Face Protection : Wear chemical safety goggles and a face shield for comprehensive protection against splashes.[9][11]

  • Skin Protection : Wear chemical-resistant gloves (nitrile is a common and effective choice for many laboratory chemicals, but always check your institution's glove compatibility chart) and a full-length laboratory coat.[9] Contaminated clothing should be removed immediately and decontaminated before reuse.[7][10]

  • Respiratory Protection : If for any reason work cannot be conducted in a fume hood, a NIOSH-approved respirator appropriate for organic dusts and vapors must be used in accordance with a written Respiratory Protection Program.[2][3]

Part 3: Step-by-Step Waste Disposal Protocol

The disposal of this compound is governed by the Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA), which regulates hazardous waste from generation to final disposal.[13] The following procedure ensures compliance.

Step 1: Waste Classification and Segregation
  • Classify : Based on the inferred hazards, all waste containing 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid (including pure compound, solutions, and contaminated materials) must be classified as Hazardous Chemical Waste .[14]

  • Segregate : Do NOT mix this waste with other waste streams. Keep it separate from:

    • Non-hazardous trash.

    • Biohazardous or "red bag" waste.

    • Other hazardous waste streams, especially incompatible materials like strong oxidizing agents, acids, or bases, to prevent dangerous reactions.[15]

Step 2: Containerization
  • Select a Compatible Container : Use a container made of a material that will not react with the waste. A high-density polyethylene (HDPE) or glass container is typically appropriate. The container must be in good condition, free of cracks or leaks.[13][16]

  • Ensure Secure Closure : The container must have a secure, leak-proof screw-top cap.[13][15] Do not leave a funnel in the container.[16]

  • Manage Headspace : Fill the container to no more than 90% capacity to allow for expansion of vapors and prevent spills.[15][17]

Step 3: Labeling

Proper labeling is a critical EPA requirement.[18] Your institution's Environmental Health & Safety (EH&S) department will provide specific labels, which must include:

  • The words "HAZARDOUS WASTE" .[16][18]

  • The full, unabbreviated chemical name: "4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid" .

  • A clear indication of the associated hazards (e.g., "Irritant").[18]

  • The accumulation start date (the date the first drop of waste enters the container).[18]

Step 4: Accumulation and Storage
  • Satellite Accumulation Area (SAA) : Store the labeled waste container in a designated SAA. This area must be at or near the point of generation and under the control of laboratory personnel.[15][18]

  • Secondary Containment : Place the waste container in a secondary containment bin or tray that is large enough to hold the entire contents in case of a leak.[13]

  • Inspect Weekly : All SAAs must be inspected weekly for leaks, proper labeling, and container integrity.[15][16]

Step 5: Arranging for Final Disposal
  • Institutional Procedure : Laboratory personnel are prohibited from disposing of hazardous chemicals directly.[13][14] When your waste container is 90% full, follow your institution's established procedure to request a pickup from the EH&S office or its designated hazardous waste contractor.[16]

  • Prohibited Actions :

    • DO NOT pour this chemical down the drain.[11][14][19] Pyrazole derivatives can be toxic to aquatic life, and this action is a direct violation of EPA regulations.[20]

    • DO NOT dispose of this chemical or its empty containers in the regular trash.[13]

The following diagram outlines the decision-making workflow for the disposal process.

G Disposal Workflow for 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid cluster_prep Preparation & Handling cluster_waste Waste Management A Don Appropriate PPE (Goggles, Gloves, Lab Coat) B Work in a Chemical Fume Hood A->B C Is waste generated? B->C D Classify as Hazardous Waste C->D Yes E Select & Label Compatible Container D->E F Store in Secondary Containment in Satellite Accumulation Area E->F G Container >90% Full? F->G H Contact EH&S for Waste Pickup G->H Yes I Continue Weekly Inspections G->I No J Final Disposal by Licensed Vendor H->J I->G

Caption: Disposal workflow for 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid.

Part 4: Spill Management

In the event of a small spill, adhere to your laboratory's established spill response procedures.

  • Alert Personnel : Inform colleagues in the immediate area.

  • Contain the Spill : Use an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads) to surround and cover the spill. Do not use combustible materials like paper towels.

  • Collect Waste : Carefully sweep or scoop the absorbent material and place it into a designated hazardous waste container.[10][11]

  • Decontaminate : Clean the spill area with an appropriate solvent or detergent, collecting all cleaning materials as hazardous waste.

  • Report : Report the spill to your laboratory supervisor and EH&S office.

For large spills, evacuate the area immediately and contact your institution's emergency response team.

Part 5: Environmental Stewardship and Green Chemistry

While pyrazole derivatives are vital in pharmaceutical and agrochemical research, their persistence and potential toxicity in aquatic ecosystems are of growing concern.[20] Adhering to the stringent disposal protocols outlined above is our primary responsibility in preventing environmental contamination. Looking forward, the principles of green chemistry encourage the design of molecules and synthetic pathways that are less hazardous to the environment from the outset, a goal that our scientific community continues to pursue.[21][22]

By following these procedures, you contribute to a culture of safety, ensure regulatory compliance, and uphold our collective responsibility as stewards of scientific integrity and environmental health.

References

  • MasterControl. (n.d.). 29 CFR 1910.1450 — OSHA Laboratory Standard. Retrieved from MasterControl Inc. website: [Link]

  • Office of Clinical and Research Safety. (n.d.). The Laboratory Standard. Retrieved from Vanderbilt University Medical Center website: [Link]

  • Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories. Retrieved from Daniels Health website: [Link]

  • Compliancy Group. (2023, September 18). OSHA Laboratory Standard | OSHA Lab Safety Standard. Retrieved from Compliancy Group website: [Link]

  • Occupational Safety and Health Administration. (n.d.). 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. Retrieved from OSHA website: [Link]

  • Columbia University. (n.d.). Hazardous Chemical Waste Management Guidelines. Retrieved from Columbia Research website: [Link]

  • Lab Manager. (2021, October 26). Managing Hazardous Chemical Waste in the Lab. Retrieved from Lab Manager website: [Link]

  • National Park Service. (n.d.). OSHA FACTSHEET LABORATORY SAFETY OSHA LAB STANDARD. Retrieved from NPS website: [Link]

  • GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly. Retrieved from GAIACA website: [Link]

  • Central Washington University. (n.d.). Laboratory Hazardous Waste Disposal Guidelines. Retrieved from CWU website: [Link]

  • Angene Chemical. (2024, September 19). Safety Data Sheet: 5-Chloro-1-methyl-3-phenyl-1H-pyrazole-4-carboxylic acid. Retrieved from Angene Chemical website: [Link]

  • Arvia Technology. (n.d.). Pyrazole Wastewater Treatment | Pyrazole Removal From Water. Retrieved from Arvia Technology website: [Link]

  • Bentham Science. (2024, July 09). A Review on Environment-friendly Protocol for the Synthesis of Pyrazole Derivative. Retrieved from Bentham Science website: [Link]

  • ResearchGate. (2025, August 08). A Review on Environment-friendly Protocol for the Synthesis of Pyrazole Derivative. Retrieved from ResearchGate website: [Link]

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A Comprehensive Guide to the Safe Handling of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid

Author: BenchChem Technical Support Team. Date: March 2026

Disclaimer: No specific Safety Data Sheet (SDS) for 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid was publicly available at the time of this writing. The following guidance is a synthesis of information from the SDSs of structurally related pyrazole carboxylic acids and general principles of laboratory safety. It is imperative to consult the direct supplier for a compound-specific SDS before handling and to conduct a thorough, institution-specific risk assessment. This guide is intended for Research Use Only (RUO) by trained laboratory professionals.

Immediate Safety and Hazard Assessment

Based on an analysis of analogous chemical structures, 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid should be handled as a hazardous substance with the potential to cause significant irritation and other health effects. The primary routes of exposure are inhalation, skin contact, and eye contact.

Synthesized Hazard Profile

The hazard profile below is extrapolated from notified classifications of similar pyrazole carboxylic acid derivatives.[1][2][3][4][5] This conservative approach is essential for ensuring a high margin of safety.

Hazard ClassificationGHS CategorySignal WordHazard Statement
Skin IrritationCategory 2Warning H315: Causes skin irritation.[1][2][3]
Serious Eye IrritationCategory 2 / 2AWarning H319: Causes serious eye irritation.[1][2][3]
Specific Target Organ ToxicityCategory 3Warning H335: May cause respiratory irritation.[2][4][5]
Acute Oral Toxicity (Potential)Category 4Warning H302: Harmful if swallowed.[5]

The causality for these classifications stems from the compound's chemical nature. The carboxylic acid moiety can be corrosive or irritating to tissues, a common trait for this functional group.[6] The pyrazole ring system and its substituents can also contribute to biological activity that may manifest as irritation or toxicity.

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE strategy is mandatory to prevent exposure. The selection of specific PPE must be informed by a risk assessment of the specific procedure being performed.[7]

PPE CategoryRecommended Equipment & Rationale
Eye & Face Protection Required: ANSI Z87.1-compliant chemical safety goggles.[8] Rationale: The compound is considered a serious eye irritant.[2][3][9] Goggles provide a seal around the eyes to protect against dust and splashes. Recommended for Splash Risk: A full-face shield must be worn over safety goggles when handling solutions or performing operations with a high potential for splashing.[8][10][11]
Skin Protection Required: Chemical-resistant gloves (e.g., nitrile rubber) and a fully buttoned laboratory coat.[10] Rationale: The compound is a skin irritant.[1][3] Gloves provide the primary barrier against direct contact. Always inspect gloves for tears or punctures before use and practice proper removal techniques to avoid contaminating your skin.[12] For large-scale operations, consider an acid-resistant apron and additional protective clothing.[7]
Respiratory Protection Required: All handling of the solid compound that may generate dust must be conducted in a certified chemical fume hood to minimize inhalation.[10] Rationale: Pyrazole derivatives are often classified as respiratory irritants.[2][5] Engineering controls like a fume hood are the most effective way to prevent exposure. If a fume hood is not available, a NIOSH-approved particulate respirator (e.g., N95) may be required based on your institution's risk assessment.[12]

Operational and Disposal Plans

Step-by-Step Handling Protocol: Weighing and Solution Preparation

This protocol is designed to be a self-validating system, where each step minimizes exposure and cross-contamination.

  • Preparation:

    • Designate a work area inside a chemical fume hood.

    • Cover the work surface with absorbent, disposable bench paper.

    • Assemble all necessary equipment (spatulas, weigh boats, glassware, solvent) and place it within the fume hood before handling the compound.

    • Ensure an appropriate chemical waste container is properly labeled and accessible.

  • Donning PPE:

    • Before approaching the work area, don the required PPE as specified in Section 2: lab coat, chemical safety goggles, and gloves.

  • Handling the Compound:

    • Carefully open the container inside the fume hood to avoid creating airborne dust.

    • Use a clean spatula to transfer the desired amount of solid to a weigh boat on a tared balance. Perform this action gently and slowly.

    • Once weighing is complete, securely close the primary container.

    • To prepare a solution, carefully add the weighed solid to your glassware, followed by the solvent. This minimizes the chance of splashing the solid.

  • Post-Handling & Decontamination:

    • Wipe down the spatula and any contaminated surfaces within the fume hood with a damp cloth or towel (using an appropriate solvent if necessary).

    • Dispose of the weigh boat, bench paper, and any contaminated disposables into the designated hazardous waste container.[13]

    • Wash hands thoroughly with soap and water after removing gloves.[5]

Storage Requirements
  • Store in a tightly sealed, properly labeled container.

  • Keep in a cool, dry, and well-ventilated area.[3]

  • Store away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[6][14]

Spill Response Workflow

In the event of a spill, a calm and systematic response is critical. Follow your laboratory's established spill response procedure.

Spill_Response_Workflow start Spill Detected evacuate Alert others and Evacuate Immediate Area start->evacuate assess Assess Spill Size & Hazards evacuate->assess ppe Don Appropriate PPE: - Double Gloves (Nitrile) - Goggles & Face Shield - Lab Coat / Apron - Respirator (if needed) assess->ppe contain Contain the Spill (Use inert absorbent material like vermiculite or sand) ppe->contain collect Carefully Collect Absorbed Material into a Labeled Waste Container contain->collect decon Decontaminate the Area (Follow with soap & water wash) collect->decon dispose Dispose of Waste Container as Hazardous Chemical Waste decon->dispose report Report Incident to EHS dispose->report

Caption: Workflow for Responding to a Spill.

Disposal Plan

All waste containing 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid, including grossly contaminated PPE, must be treated as hazardous chemical waste.

  • Waste Identification: Classify waste as hazardous chemical waste.[13]

  • Containerization: Collect waste in a designated, properly labeled, and sealable container made of a compatible material. The label must clearly state "Hazardous Waste" and include the full chemical name.[13]

  • Storage: Store the sealed waste container in a designated hazardous waste accumulation area that is secure and well-ventilated.

  • Disposal: Arrange for pickup and disposal through your institution's Environmental Health and Safety (EHS) office. Do not pour this chemical or its solutions down the drain.[13][15]

References

  • Navigating the Safe Disposal of 1-ethyl-4-iodo-5-methyl-1H-pyrazole: A Comprehensive Guide for Labor
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